Tedizolid Pyrophosphate Ester

• CAS: 1239662-48-6

Core Science & Biosynthesis

Technical Guide: Tedizolid Phosphate Synthesis & Pyrophosphate Impurity Control

The following technical guide details the synthesis pathway of Tedizolid Phosphate (TR-701), with a specific focus on the process chemistry governing the formation and control of the Pyrophosphate Ester (a critical impurity and structural analog).

Executive Summary & Molecule Profile

Tedizolid Phosphate (TR-701) is the phosphate ester prodrug of the oxazolidinone antibiotic Tedizolid (TR-700).[1][2] It is designed to improve water solubility and bioavailability relative to the active parent molecule.

In process chemistry, the term "Tedizolid Pyrophosphate Ester " typically refers to a critical impurity (dimer) or a specific diphosphate byproduct formed during the phosphorylation step. Control of this species is the primary Critical Quality Attribute (CQA) in the manufacturing of the drug substance.

• Active Moiety: Tedizolid (TR-700)[1][2][3]

• Prodrug (Target): Tedizolid Phosphate (TR-701)[1][2][3]

• Critical Impurity: Tedizolid Pyrophosphate (Bis-tedizolid pyrophosphate or Tedizolid diphosphate)

This guide outlines the industrial synthesis of the parent oxazolidinone and the optimized phosphorylation protocol required to maximize TR-701 yield while suppressing the pyrophosphate pathway.

Retrosynthetic Analysis

The synthesis is bipartite, converging on the Suzuki-Miyaura coupling of two key fragments, followed by a post-coupling phosphorylation.

• Fragment A (The Pyridine-Tetrazole): 2-(2-methyl-2H-tetrazol-5-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine.[4]

• Fragment B (The Phenyl-Oxazolidinone): (R)-3-(4-bromo-3-fluorophenyl)-5-(hydroxymethyl)-2-oxazolidinone.[4][5]

• Transformation C (Phosphorylation): Conversion of the C5-hydroxymethyl group to a dihydrogen phosphate ester.

Synthesis Pathway Diagram (Graphviz)

Caption: Convergent synthesis of Tedizolid Phosphate showing the critical bifurcation point where the pyrophosphate impurity is generated.

Detailed Process Chemistry

Step 1: Synthesis of Tedizolid (TR-700)

The core scaffold is constructed via a palladium-catalyzed cross-coupling reaction.

• Reagents: Pd(dppf)Cl₂ (Catalyst), Potassium Carbonate (Base), 1,4-Dioxane/Water (Solvent).

• Mechanism: The boronate ester on the pyridine ring undergoes transmetallation with the palladium-oxidative addition complex formed from the aryl bromide (Fragment B).

• Process Note: High purity of Fragment B is essential. The (R)-enantiomer configuration at the C5 position of the oxazolidinone ring must be preserved; racemization is generally not observed under standard Suzuki conditions.

Step 2: Phosphorylation (The Critical Step)

This step converts the hydroxyl group of TR-700 into the phosphate ester. This is where the "Pyrophosphate Ester" issue arises.

The Reagent Choice: While dibenzyl phosphoramidites can be used for lab-scale synthesis (followed by hydrogenolysis), Phosphorus Oxychloride (POCl3) is the standard for process scale-up due to cost and atom economy.

The Mechanism & Impurity Formation:

• Activation: TR-700 reacts with POCl3 in the presence of a base (Triethylamine) to form the Dichlorophosphate Intermediate (R-O-POCl₂).

• Hydrolysis (Target Path): Water is added to hydrolyze the P-Cl bonds, yielding the target Tedizolid Phosphate (R-O-PO(OH)₂).

• Pyrophosphate Formation (Impurity Path): If the quenching is slow or if local concentration of the intermediate is high, the Dichlorophosphate (R-O-POCl₂) can react with an already hydrolyzed molecule (R-O-PO(OH)₂) or another intermediate.

  • Reaction:R-O-POCl₂ + R-O-PO(OH)₂ → R-O-P(O)(OH)-O-P(O)(OH)-O-R (Pyrophosphate Dimer).

Step 3: Isolation and Salt Formation

The free acid form of Tedizolid Phosphate is unstable and poorly soluble. It is typically isolated as a disodium or dipotassium salt, or purified as the free acid and then converted.

Experimental Protocols

Protocol A: Synthesis of Tedizolid (TR-700)

• Charge a reactor with Fragment B (1.0 eq), Fragment A (1.1 eq), and K₂CO₃ (2.5 eq).

• Add 1,4-dioxane and water (4:1 ratio). Degas with Nitrogen for 30 mins.

• Add Pd(dppf)Cl₂ (0.02 eq) under Nitrogen flow.

• Heat to 85-90°C for 4-6 hours. Monitor by HPLC (Target: <0.5% Fragment B remaining).

• Workup: Cool to RT. Filter through Celite to remove Pd black. Concentrate filtrate.[4] Precipitate product by adding water.[6] Filter and wash with water/ethanol.[7][8]

• Yield: ~85-90%.

Protocol B: Phosphorylation to Tedizolid Phosphate (TR-701)

Critical Control Point: Temperature and Water Addition Rate.[8]

• Dissolution: Suspend Tedizolid (TR-700) (10.0 g, 27.0 mmol) in dry THF (150 mL) and Triethylamine (11.3 mL, 3.0 eq). Cool the mixture to -5°C to 0°C .

• Addition: Add POCl₃ (3.0 mL, 1.2 eq) dropwise over 30 minutes. Maintain internal temperature < 5°C.

  • Why: Exotherms promote side reactions (dimerization).

• Reaction: Stir at 0°C for 1-2 hours. HPLC should show conversion of TR-700 to the intermediate (R-O-POCl₂).

• Quench (Critical): Add Water (50 mL) dropwise. Do not dump water in. Rapid addition can cause localized heating and favor pyrophosphate formation.

• Hydrolysis: Allow to warm to RT and stir for 2 hours to ensure complete hydrolysis of P-Cl bonds.

• Isolation: Adjust pH to ~1-2 with HCl to precipitate the free acid form of Tedizolid Phosphate. Filter the solid.[4][7][8]

• Purification (Pyrophosphate Removal):

  • Dissolve crude solid in dilute NaOH (pH 8-9).

  • Filter to remove unreacted insolubles.

  • Slowly re-acidify with dilute HCl. The monomeric phosphate precipitates first; the pyrophosphate impurities often remain in the mother liquor or precipitate last.

  • Alternative: Recrystallization from DMSO/Ethanol.

Quantitative Data & Impurity Profile

The following table summarizes the impact of reaction conditions on the Pyrophosphate impurity level.

Parameter	Condition A (Standard)	Condition B (Optimized)	Impact on Pyrophosphate (Impurity)
Reagent	POCl₃ (1.5 eq)	POCl₃ (1.1 - 1.2 eq)	Excess POCl₃ increases dimerization risk.
Temperature	25°C	-5°C to 0°C	Lower temp kinetically favors mono-phosphorylation.
Quenching	Rapid Water Addn	Slow, Controlled Water Addn	Slow hydrolysis prevents condensation of intermediates.
Solvent	DCM	THF	THF solubilizes the intermediate better, preventing aggregation.
Yield (TR-701)	75%	88-92%	Optimized route minimizes loss to side products.

Impurity Structure: Tedizolid Pyrophosphate Ester

• Chemical Name: Bis((R)-3-(3-fluoro-4-(6-(2-methyl-2H-tetrazol-5-yl)pyridin-3-yl)phenyl)-2-oxooxazolidin-5-yl)methyl pyrophosphate.

• Mechanism of Action (Impurity): It is pharmacologically inactive compared to the monomer and reduces the specific activity of the drug batch.

• Limit: NMT (Not More Than) 0.5% in final API.

References

• Trius Therapeutics (now Merck). "Process for the preparation of oxazolidinone derivatives." U.S. Patent 7,816,379.[4][7] Link

• Im, W. B., et al. (2011).[9] "Discovery of torezolid as a novel 5-hydroxymethyl-oxazolidinone antibacterial agent."[9] European Journal of Medicinal Chemistry, 46(4), 1027-1039.[9] Link

• Optimus Drugs Pvt Ltd. "Process for the preparation of Tedizolid Phosphate."[4][9] WIPO Patent WO2016009401. Link

• Zhu, Y., et al. (2015). "A New Synthetic Route Toward Tedizolid Phosphate."[4][5][9] Chinese Journal of Applied Chemistry, 32(11), 1240-1245.[5] Link

• Simson Pharma. "Tedizolid Pyrophosphate Ester Reference Standard." Simson Pharma Catalog. Link (Reference for impurity identification).

Sources

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Tedizolid Phosphate vs. Pyrophosphate Ester: Structural Dynamics, Synthesis Control, and Pharmacological Impact

This guide provides an in-depth technical analysis comparing Tedizolid Phosphate (the therapeutic prodrug) and Tedizolid Pyrophosphate Ester (a critical process impurity). It focuses on structural differences, formation mechanisms, impact on bioavailability, and rigorous control strategies required in drug development.

Executive Summary

Tedizolid Phosphate (TR-701) is the phosphate monoester prodrug of the oxazolidinone antibiotic Tedizolid (TR-700).[1] It was designed to overcome the poor aqueous solubility of the active moiety, enabling intravenous and oral administration.

Tedizolid Pyrophosphate Ester , often referred to as the "dimer" or "bis-phosphate," is a specific Critical Quality Attribute (CQA) —a manufacturing impurity formed by the condensation of two prodrug molecules via a phosphoanhydride (P-O-P) linkage. Its presence significantly degrades the physicochemical stability and bioavailability of the drug product. This guide delineates the technical divergence between the therapeutic agent and its parasitic byproduct.

Chemical Structure & Physicochemical Properties[2][3]

The fundamental difference lies in the phosphorus linkage. While the therapeutic phosphate is a monoester designed for rapid enzymatic cleavage, the pyrophosphate is a stable dimer that resists standard metabolic activation and alters solubility profiles.

Comparative Physicochemical Matrix

Feature	Tedizolid Phosphate (TR-701)	Tedizolid Pyrophosphate Ester (Impurity)
Role	Therapeutic Prodrug	Process Impurity / Degradant
Molecular Structure	Monomeric Phosphate Monoester	Dimeric Pyrophosphate (P-O-P linkage)
CAS Number	856867-55-5	1239662-48-6
Molecular Weight	~450.32 g/mol	~882.6 g/mol (Dimer)
Solubility (pH 7.4)	High (>50 mg/mL, amphiphilic)	Significantly Reduced (Lipophilic aggregation)
Metabolic Fate	Rapid hydrolysis by Alkaline Phosphatase (ALP)	Resistant to ALP; slow/negligible cleavage
Bioavailability	>90% (Rapid absorption)	Low (Rate-limiting dissolution & conversion)
Regulatory Limit	N/A (Active Ingredient)	Strict Control (Typically <0.15% - 0.5%)

Structural Visualization

The diagram below illustrates the structural relationship and the dimerization pathway.

Figure 1: Structural relationship showing the phosphorylation of the active moiety and the side-reaction pathway leading to the pyrophosphate dimer.

Formation Mechanism & Synthesis Control

The pyrophosphate ester does not spontaneously form in neutral solution; it is an artifact of the phosphorylation chemistry used to synthesize the prodrug.

The Dimerization Pathway

During the synthesis of Tedizolid Phosphate, reagents such as Phosphorus Oxychloride (

) or Dibenzyl Phosphorochloridate are used.

• Activation: The hydroxyl group of Tedizolid attacks the phosphorus center.

• Coupling (The Error): If the reaction mixture contains unquenched activated phosphate species (e.g., a phosphorochloridate intermediate) and free Tedizolid Phosphate, the phosphate oxygen can attack the activated phosphorus of another molecule.

• Result: A

  anhydride bond is formed, creating the dimer.

Control Protocol: Preventing Pyrophosphate Formation

To maintain the impurity below the ICH threshold (<0.10%), the following synthesis parameters must be strictly controlled.

Protocol: Optimized Phosphorylation

• Stoichiometry: Use a slight excess of the phosphorylating agent to ensure complete conversion of Tedizolid, but strictly control the quenching phase.

• Temperature: Maintain reaction temperature between -10°C and 0°C. Higher temperatures (>20°C) exponentially increase the rate of P-O-P condensation.

• Quenching Strategy:

  • Incorrect: Slow addition of water. This creates localized acidic zones that catalyze dimerization.

  • Correct: Rapid inverse quench into a buffered basic solution (pH 8-9). This hydrolyzes the reactive chlorophosphate intermediates before they can couple with the product.

• Purification: The pyrophosphate is more lipophilic than the phosphate. It can be removed via recrystallization in polar solvents (e.g., water/ethanol mixtures) where the dianionic phosphate stays in solution while the impurity precipitates or is retained on C18 resin.

Pharmacokinetics & Biological Impact[4][6][7][8]

The clinical efficacy of Tedizolid relies on the "Prodrug Strategy." The phosphate group acts as a solubilizing handle that is essentially a "molecular grenade pin"—once pulled by phosphatases, the active drug is released.

Mechanism of Action (Phosphate vs. Pyrophosphate)

• Tedizolid Phosphate:

  • Substrate for Alkaline Phosphatase (ALP) found on the intestinal brush border (oral) and in plasma (IV).

  • (conversion): < 30 minutes.

  • Result: Rapid release of Tedizolid (TR-700).

• Tedizolid Pyrophosphate:

  • The P-O-P bond is sterically bulky and chemically stable.

  • Most phosphatases cannot fit the dimer into their active site.

  • Result: The molecule remains intact or hydrolyzes too slowly to provide therapeutic concentrations. It acts as "dead weight" in the formulation, reducing the effective dose.

Bioavailability Impact

Patent data (CN105085570A) indicates that reducing pyrophosphate content from 0.5% to <0.05% correlates with a statistically significant improvement in

(Area Under the Curve). The impurity likely precipitates in the GI tract or competes for absorption transporters without releasing the active drug.

Analytical Characterization

Distinguishing the monoester from the pyrophosphate requires high-resolution techniques due to their structural similarity.

HPLC Method for Impurity Profiling

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 150 x 4.6 mm, 3.5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-5 min: 5% B (Isocratic)

  • 5-20 min: 5% -> 60% B (Linear)

• Detection: UV at 300 nm.

• Retention Time Logic:

  • Tedizolid Phosphate:[2][3][4][5][6][7][8][9][10][11][12][13] Elutes early (polar, ionic).

  • Tedizolid: Elutes middle.

  • Pyrophosphate Ester: Elutes late (Hydrophobic dimer).

Mass Spectrometry (ESI-MS)

• Tedizolid Phosphate:

• Tedizolid Pyrophosphate:

  (Key identifier).

  • Note: In negative mode (ESI-), the pyrophosphate may show a characteristic fragment at m/z ~450 if the P-O-P bond breaks in-source, creating a potential false positive for the monomer. Soft ionization parameters are crucial.

References

• Vertex Pharmaceuticals (Trius Therapeutics). (2014). SIVEXTRO (tedizolid phosphate) Prescribing Information. U.S. Food and Drug Administration.[5] Link

• Im, W. B., et al. (2011). Discovery of torezolid phosphate (TR-701), a novel oxazolidinone antibiotic for the treatment of serious gram-positive bacterial infections. Journal of Medicinal Chemistry, 54(20), 7066-7083. Link

• Zhu, Y., et al. (2015). Tedizolid phosphate compound and preparation method thereof. Patent CN105085570A. Google Patents. Link

• Flanagan, S., et al. (2014).[14] Absorption, distribution, metabolism, and excretion of the novel antibacterial prodrug tedizolid phosphate. Drug Metabolism and Disposition, 42(8), 1275-1284.[14] Link

• Locke, J. B., et al. (2014). Structure-activity relationships of diverse oxazolidinones for linezolid-resistant Staphylococcus aureus. Antimicrobial Agents and Chemotherapy, 58(11), 6742-6749. Link

Sources

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• 4. Tedizolid (TR-701): a new oxazolidinone with enhanced potency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dovepress.com [dovepress.com]
• 6. researchgate.net [researchgate.net]
• 7. What is the mechanism of Tedizolid Phosphate? [synapse.patsnap.com]
• 8. academic.oup.com [academic.oup.com]
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• 10. Stability-Indicating Determination of Tedizolid Phosphate in the Presence of its Active Form and Possible Degradants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Tedizolid phosphate (TR-701FA) | Bacterial Inhibitor | AmBeed.com [ambeed.com]
• 13. Identification of forced degradation products of tedizolid phosphate by liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. caymanchem.com [caymanchem.com]

In vitro conversion of tedizolid pyrophosphate ester to tedizolid

This technical guide details the in vitro assessment of the bioconversion of tedizolid phosphate (TR-701) to its active moiety, tedizolid (TR-700) . It is designed for drug metabolism and pharmacokinetics (DMPK) scientists and utilizes a first-principles approach to experimental design.

Executive Summary & Mechanistic Foundation

Tedizolid phosphate is a water-soluble prodrug of the oxazolidinone antibiotic tedizolid. The core pharmacological strategy relies on the rapid, phosphatase-mediated hydrolysis of the phosphate ester bond to release the active microbiologically potent parent compound.[1] Unlike oxidative metabolism (CYP450-mediated), this conversion is hydrolytic and occurs ubiquitously in plasma and the intestinal brush border.

The Bioconversion Pathway

The reaction is catalyzed primarily by Alkaline Phosphatase (ALP) , a metalloenzyme requiring

and for catalytic activity. The phosphate group at the C-5 position of the oxazolidinone ring is cleaved, yielding tedizolid and inorganic phosphate.

Key Mechanistic Attributes:

• Enzyme: Non-specific Alkaline Phosphatases (intestinal and plasma isoforms).

• Location: Systemic circulation (plasma) and intestinal lumen/mucosa.

• Kinetics: Rapid conversion; often flow-limited in vivo, necessitating precise stopped-flow or rapid-quench techniques in vitro.

Figure 1: Mechanistic pathway of tedizolid phosphate hydrolysis mediated by Alkaline Phosphatase (ALP).

Experimental Framework

To rigorously characterize this conversion, two distinct assay systems are required:

• Purified Enzyme Kinetics: To determine intrinsic kinetic parameters (

  , ).

• Biological Matrix Stability: To assess conversion rates in plasma (interspecies scaling).

Materials & Reagents

Component	Grade/Specification	Purpose
Tedizolid Phosphate	>98% Purity	Substrate (Prodrug)
Tedizolid	>98% Purity	Analytical Standard
Alkaline Phosphatase	Recombinant/Purified (e.g., Bovine/Human)	Enzyme Source
Reaction Buffer	Tris-HCl (50 mM) or Glycine-NaOH	pH maintenance
Cofactors	(1 mM), (0.1 mM)	Enzyme activation
Internal Standard	Tedizolid- or Linezolid	LC-MS Normalization
Quench Solution	Acetonitrile with 0.1% Formic Acid	Protein precipitation

Protocol A: Purified Enzyme Kinetics (ALP)

This protocol isolates the hydrolysis event to calculate the turnover number (

) and specificity constant.

Step-by-Step Methodology:

• Buffer Preparation: Prepare 50 mM Glycine-NaOH buffer (pH 9.8 for

  or pH 7.4 for physiological relevance) containing 1 mM and 0.1 mM .

• Substrate Dilution: Prepare a serial dilution of Tedizolid Phosphate (e.g., 1

  M to 500 M) in the reaction buffer.

• Enzyme Activation: Pre-incubate the ALP solution at 37°C for 5 minutes.

• Reaction Initiation: Add 10

  L of enzyme solution to 190 L of substrate solution in a 96-well plate.

• Incubation: Incubate at 37°C with gentle shaking.

• Sampling: At predetermined time points (e.g., 0, 2, 5, 10, 15 min), remove aliquots.

• Quenching: Immediately transfer aliquot into 3 volumes of ice-cold Quench Solution (ACN + 0.1% FA).

• Clarification: Centrifuge at 4,000 x g for 10 minutes at 4°C. Collect supernatant for LC-MS/MS.

Scientific Rationale:

• Cofactors: ALP is a zinc-metalloenzyme; omitting Zn/Mg will result in artificially low activity.

• pH Selection: While ALP activity peaks at alkaline pH (~9.8), running a parallel arm at pH 7.4 is critical to model in vivo conversion rates accurately.

Protocol B: Plasma Stability (Interspecies Comparison)

This protocol evaluates the prodrug's half-life in a physiological matrix, accounting for the presence of endogenous phosphatases and protein binding.

Step-by-Step Methodology:

• Matrix Preparation: Thaw frozen plasma (Human, Rat, Dog) rapidly at 37°C. Centrifuge to remove cryoprecipitates. Adjust pH to 7.4 if necessary.

• Spiking: Spike Tedizolid Phosphate into plasma to a final concentration of 10

  M (ensure organic solvent content <1%).

• Incubation: Incubate in a water bath at 37°C.

• Time Course: Withdraw 50

  L samples at 0, 5, 15, 30, 60, and 120 minutes.

• Termination: Add 200

  L of Quench Solution (containing Internal Standard). Vortex vigorously for 30 seconds.

• Processing: Centrifuge at 10,000 x g for 10 minutes. Dilute supernatant 1:1 with water (to match initial LC mobile phase) before injection.

Self-Validating Control:

• Negative Control: Heat-inactivated plasma (56°C for 30 min) must be run in parallel. If conversion persists in heat-inactivated plasma, chemical instability (non-enzymatic hydrolysis) is indicated.

Analytical Quantitation (LC-MS/MS)

Precise quantification of both the prodrug and the active moiety is essential. The phosphate group renders TR-701 highly polar, requiring specific chromatographic conditions to retain it.

Instrument Parameters:

• System: UHPLC coupled to Triple Quadrupole MS.

• Column: C18 Reverse Phase (e.g., Waters XBridge or Phenomenex Kinetex), 2.1 x 50 mm, 1.7

  m.

• Mobile Phase A: Water + 0.1% Formic Acid.[2]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[2]

• Gradient: 5% B to 95% B over 3 minutes.

MRM Transitions (Example): | Analyte | Precursor (

) | Product ( ) | Polarity | | :--- | :--- | :--- | :--- | | Tedizolid (TR-700) | 371.1 | 343.1 | Positive (ESI+) | | Tedizolid Phosphate | 451.1 | 371.1 | Positive (ESI+) | | Internal Standard | 374.1 | 346.1 | Positive (ESI+) |

Note: Tedizolid phosphate may ionize better in Negative mode (ESI-) due to the phosphate group. Optimization of polarity switching or separate runs may be required.

Data Analysis & Visualization

Calculation of Kinetic Parameters

For plasma stability, plot the natural log (ln) of the remaining Tedizolid Phosphate concentration vs. time.

For enzyme kinetics, fit the initial velocity (

) vs. substrate concentration ( ) to the Michaelis-Menten equation:

Workflow Diagram

Figure 2: Experimental workflow for assessing the in vitro stability and conversion of Tedizolid Phosphate.

References

• Flanagan, S., et al. (2014). Pharmacokinetics of tedizolid following oral and intravenous administration. Journal of Clinical Pharmacology. Link

• Kisgen, J. J., et al. (2014). Tedizolid: a new oxazolidinone antimicrobial.[2][3][4] American Journal of Health-System Pharmacy. Link

• Burdette, S. D., & McNabb, K. (2014). Tedizolid: The First Once-Daily Oxazolidinone Class Antibiotic.[5] Clinical Infectious Diseases. Link

• Locke, J. B., et al. (2014). Structure-activity relationships of diverse oxazolidinones for linezolid-resistant Staphylococcus aureus. Antimicrobial Agents and Chemotherapy.[4][5][6][7] Link

• FDA Center for Drug Evaluation and Research. (2014). Sivextro (tedizolid phosphate) Clinical Pharmacology and Biopharmaceutics Review. Link

Sources

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• 2. Development of a Method of Liquid Chromatography Coupled with Tandem Mass Spectrometry for Simultaneous Determination of Linezolid and Tedizolid in Human Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. longdom.org [longdom.org]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. d-nb.info [d-nb.info]
• 7. our.repo.nii.ac.jp [our.repo.nii.ac.jp]

Technical Guide: Tedizolid Phosphate Ester Solubility and Stability Profile

Executive Summary

This technical guide provides a comprehensive analysis of the physicochemical properties, solubility behavior, and stability dynamics of Tedizolid Phosphate (TR-701), the prodrug of the oxazolidinone antibiotic Tedizolid (TR-700). Designed for researchers and formulation scientists, this document synthesizes experimental data to explain the mechanistic rationale behind the prodrug strategy—specifically, how the phosphate ester modification overcomes the poor aqueous solubility of the parent compound to enable both intravenous and oral delivery.

Note on Nomenclature: While the prompt references "Tedizolid pyrophosphate," the commercially approved and research-standard entity is Tedizolid Phosphate (a phosphate monoester). This guide focuses on the phosphate ester (TR-701) as the definitive clinical and experimental standard.

Molecular Architecture & Physicochemical Profile

The core challenge in delivering Tedizolid is its lipophilicity. The active moiety (Tedizolid) exhibits Class IV (low solubility, low permeability) or Class II (low solubility, high permeability) characteristics depending on the specific physiological environment, necessitating a prodrug approach.

Structural Rationale

Tedizolid Phosphate is a phosphate monoester prodrug.[1][2] The addition of the hydrophilic phosphate group at the C5 position of the oxazolidinone ring fundamentally alters the solvation shell of the molecule.

• Parent Drug (Tedizolid): High lipophilicity, limited aqueous solubility (<0.2 mg/mL), optimized for bacterial membrane penetration but poor for systemic distribution via aqueous vehicles.

• Prodrug (Tedizolid Phosphate): High polarity, ionizable, excellent aqueous solubility (>50 mg/mL at physiological pH), enabling rapid dissolution and bioavailability.

Ionization and pKa

The solubility profile is dictated by the ionization state of the phosphate group. The phosphate moiety possesses two dissociation constants (pKa values):

• pKa1 ≈ 1.8 - 2.0: First deprotonation.

• pKa2 ≈ 6.0 - 6.5: Second deprotonation.

At physiological pH (7.4), the molecule exists primarily as a dianion, maximizing charge-dipole interactions with water and ensuring high solubility.

Solubility Profiling

pH-Dependent Solubility Landscape

The solubility of Tedizolid Phosphate is not static; it exhibits a sigmoidal dependence on pH.

pH Condition	Dominant Species	Solubility Status	Mechanism
pH < 2.0	Fully Protonated ( )	Low to Moderate	Hydrogen bonding dominates; limited charge repulsion.
pH 4.0 – 6.0	Mono-anionic ( )	Steep Increase	The "Solubility Cliff."[3] As pH approaches pKa2, solubility rises exponentially.
pH > 7.0	Di-anionic ( )	High (>50 mg/mL)	Maximum electrostatic repulsion prevents aggregation; ideal for IV formulation.

Solvent Compatibility

• Water: Highly soluble (pH dependent).

• DMSO: Soluble (often used for stock solutions in in vitro assays).[4]

• Ethanol: Poor solubility (due to the ionic nature of the phosphate salt).

Stability Dynamics

Stability is the inverse of solubility; the same reactive phosphate group that confers solubility also introduces susceptibility to hydrolysis.

Hydrolytic Degradation

Hydrolysis is the primary degradation pathway, cleaving the ester bond to release the parent drug (Tedizolid) and inorganic phosphate.

• Acidic Hydrolysis: Rapid degradation observed at pH < 3.0. The protonated phosphate oxygen acts as a better leaving group.

• Basic Hydrolysis: At pH > 9.0, base-catalyzed hydrolysis occurs. Furthermore, extreme basic conditions can lead to oxazolidinone ring opening , a critical irreversible degradation pathway.

• Stability Window: The prodrug is most stable in the pH range of 6.0 to 8.0 , coinciding with its formulation pH (reconstituted pH is typically 7.5–7.9).

Oxidative and Thermal Stress

• Oxidation: Susceptible to oxidative degradation (e.g., peroxide exposure), leading to N-oxide formation or ring cleavage.

• Thermal: The solid-state powder is highly stable. However, reconstituted solutions should be used within 24 hours at room temperature or 48 hours refrigerated to prevent spontaneous hydrolysis.

Bio-Activation Mechanism

Tedizolid Phosphate is biologically inert until activated. Upon entering the systemic circulation (IV) or the intestinal tract (Oral), it is rapidly converted by endogenous phosphatases (e.g., Alkaline Phosphatase).

Figure 1: Bioconversion pathway of Tedizolid Phosphate to active Tedizolid via phosphatase-mediated hydrolysis.[5]

Experimental Protocols

Protocol A: pH-Dependent Solubility Screening

Objective: To determine the solubility profile of Tedizolid Phosphate across the physiological pH range.

Reagents:

• Buffers: 0.1N HCl (pH 1.2), Acetate Buffer (pH 4.5), Phosphate Buffer (pH 6.8 and 7.4).

• Tedizolid Phosphate (Solid standard).[2][6][7][8][9]

Methodology:

• Preparation: Aliquot 10 mL of each buffer into separate glass vials.

• Saturation: Add excess Tedizolid Phosphate powder to each vial until undissolved solid remains visible.

• Equilibration: Incubate vials at 37°C with constant agitation (orbital shaker at 100 rpm) for 24 hours.

• Filtration: Filter the supernatant using a 0.45 µm PVDF syringe filter (low protein binding).

• Quantification: Analyze the filtrate using UV-Vis spectrophotometry (approx. 300 nm) or HPLC against a standard curve.

• Validation: Measure the final pH of the solution to ensure the buffer capacity was sufficient.

Protocol B: Stability-Indicating HPLC Method

Objective: To quantify Tedizolid Phosphate and separate it from its degradation products (Tedizolid parent and impurities).

Instrument Parameters:

• Column: C18 Reverse Phase (e.g., Waters XSelect HSS C18, 250 x 4.6 mm, 5 µm).

• Mobile Phase:

  • Solvent A: 50 mM Phosphate Buffer (pH 6.5).[10][11][12]

  • Solvent B: Acetonitrile.

  • Ratio: Isocratic 70:30 (A:B) or Gradient depending on resolution requirements.

• Flow Rate: 1.0 mL/min.[11][12]

• Detection: UV at 300 nm.[8][11][12]

• Injection Volume: 5-10 µL.

Stress Testing Workflow (Graphviz):

Figure 2: Step-by-step workflow for forced degradation studies to validate stability.

References

• National Center for Biotechnology Information. "Tedizolid Phosphate | C17H16FN6O6P | CID 11476460." PubChem Compound Summary. Accessed 2024.[13] Link

• Food and Drug Administration (FDA). "SIVEXTRO (tedizolid phosphate) Prescribing Information." FDA Access Data. Link

• Moaaz, E. M., et al. "Stability-Indicating Determination of Tedizolid Phosphate in the Presence of its Active Form and Possible Degradants."[11] Journal of Chromatographic Science, 2021. Link

• Kishen, E., et al. "Stability of Crushed Tedizolid Phosphate Tablets for Nasogastric Tube Administration." Clinical Therapeutics, 2015. Link

• Selleck Chemicals. "Tedizolid Phosphate (TR-701) Datasheet." Link

Sources

• 1. Tedizolid Phosphate | C17H16FN6O6P | CID 11476460 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Tedizolid Phosphate | 856867-55-5 [chemicalbook.com]
• 3. Tedizolid-Cyclodextrin System as Delayed-Release Drug Delivery with Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Potential role of tedizolid phosphate in the treatment of acute bacterial skin infections - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.hres.ca [pdf.hres.ca]
• 7. ODM Tedizolid Phosphate(CAS NO.:856867-55-5) Factory, Manufacturer | HRD Pharm [hrdpharm.com]
• 8. Stability of Crushed Tedizolid Phosphate Tablets for Nasogastric Tube Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. researchgate.net [researchgate.net]
• 11. academic.oup.com [academic.oup.com]
• 12. researchgate.net [researchgate.net]
• 13. What is the mechanism of Tedizolid Phosphate? [synapse.patsnap.com]

Pharmacokinetics of Tedizolid Pyrophosphate Ester Prodrug: A Technical Guide

Executive Summary: The Prodrug Rationale

Tedizolid phosphate (TR-701) represents a significant evolution in the oxazolidinone class of antibiotics. Unlike its predecessor linezolid, tedizolid is administered as a phosphate ester prodrug.[1][2] This structural decision was not merely for patent differentiation but a calculated chemical engineering choice to solve a critical solubility bottleneck.

The active moiety, tedizolid (TR-700), exhibits poor aqueous solubility, limiting its formulation as a direct intravenous (IV) or high-bioavailability oral agent.[3] By attaching a phosphate group, the molecule’s solubility is enhanced, allowing for rapid dissolution in the gastrointestinal tract and stability in IV formulations. Once in systemic circulation, the body's endogenous phosphatases act as a "biological switch," rapidly hydrolyzing the ester bond to release the active antibiotic.

This guide dissects the pharmacokinetic (PK) journey of this molecule, from its prodrug activation to its unique non-CYP metabolic clearance, providing researchers with the actionable data needed for bioanalysis and clinical translation.

Molecular Architecture & Activation Mechanism

The activation of tedizolid phosphate is a textbook example of a "bioprecursor prodrug." The conversion is not dependent on hepatic metabolism but rather on ubiquitous phosphatases found in the intestinal brush border and plasma.

The Activation Pathway

Upon administration, the phosphate ester is cleaved. This hydrolysis is rapid and nearly complete; the prodrug itself is rarely detectable in systemic circulation beyond the first hour.

Figure 1: The activation cascade of tedizolid phosphate.[3] The prodrug is rapidly hydrolyzed by non-specific phosphatases to yield the active moiety.[1]

Absorption & Bioavailability

The efficiency of the prodrug strategy is evidenced by the molecule's absorption profile.

• Absolute Bioavailability: >90% (Oral vs. IV).[4][5][6][7] This high F value indicates that the hydrolysis step in the intestine/liver during first-pass is not a loss mechanism but an activation mechanism.[3]

• Tmax:

  • Oral: ~3 hours (Fasted).

  • IV: 1 hour (End of infusion).

• Food Effect: Administration with food delays

  and decreases slightly but does not significantly alter the total systemic exposure ( ). Therefore, it can be administered without regard to meals.

Distribution Dynamics

Once activated, tedizolid (TR-700) exhibits distinct distribution characteristics that differ from linezolid, primarily driven by its higher protein binding.[3][5]

Protein Binding & Volume of Distribution

• Protein Binding: 70–90% (Active moiety).[4][8][9] This is significantly higher than linezolid (~31%).

  • Note: In high-protein binding drugs, total plasma concentration may not reflect tissue activity.[3] However, for tedizolid, the free drug concentration in tissues tracks well with free drug in plasma.[10][11]

• Volume of Distribution (

  ): 67–80 L.[4][8][12]

  • Interpretation: This value approximates 2x total body water, indicating extensive distribution into tissues beyond the central compartment.

Tissue Penetration

For an antibiotic treating skin and skin structure infections (ABSSSI), plasma levels are secondary to tissue levels.[13]

• Adipose & Muscle: Microdialysis studies confirm that

  .

• Epithelial Lining Fluid (ELF): Tedizolid concentrates in the ELF (ELF/Plasma ratio > 40 in some models), suggesting potential utility in pneumonia, though its primary indication remains skin infections.

Metabolic Fate & Elimination

Tedizolid's metabolic profile is a key differentiator.[1][14] It bypasses the Cytochrome P450 (CYP) system , which drastically reduces the risk of drug-drug interactions (DDIs).

The Sulfate Conjugation Pathway

The primary clearance mechanism is Phase II conjugation. The liver's sulfotransferases (SULTs) attach a sulfate group to the active moiety, rendering it inactive.

Figure 2: Metabolic disposition of tedizolid.[3] Note the absence of CYP-mediated oxidation.[3]

Excretion Data[3]

• Feces: ~82% (primarily as sulfate conjugate).[4][6][12][14]

• Urine: ~18% (primarily as sulfate conjugate; <3% unchanged drug).[4][6][12][14]

• Half-life (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  ): ~12 hours.[4][12][15] This supports Once-Daily (QD) dosing, a compliance advantage over linezolid's Twice-Daily (BID) regimen.[3]

Quantitative Data Summary

Table 1: Key Pharmacokinetic Parameters (200 mg Single Dose)

Parameter	Value (Mean ± SD)	Biological Significance
Bioavailability (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> )	> 90%	Excellent oral absorption; IV-to-Oral switch is seamless.[16]
ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> (Oral)	2.5 – 3.0 hrs	Rapid onset of action.
	2.2 ± 0.6 µg/mL	Sufficient to exceed MIC for target pathogens.
	22 – 29 µg·h/mL	Total exposure driver for efficacy.
Protein Binding	80%	Moderate binding; free fraction drives efficacy.[10]
	67 – 80 L	Extensive tissue distribution.
	~12 hrs	Supports QD dosing.
Clearance ( )	6 – 7 L/h	Relatively low clearance.

Table 2: Tedizolid vs. Linezolid Comparison

Feature	Tedizolid (TR-700)	Linezolid
Potency	4-8x higher (in vitro)	Baseline
Dosing Frequency	Once Daily (QD)	Twice Daily (BID)
Metabolism	SULT Conjugation (No CYP)	Morpholine ring oxidation (Non-CYP)
MAO Inhibition	Weak/Reversible	Reversible (Risk of Serotonin Syndrome)
Myelosuppression	Lower incidence (6-day course)	Higher risk (esp. >14 days)

Experimental Protocol: Bioanalysis via LC-MS/MS

Target Audience: Bioanalytical Chemists[3]

To quantify tedizolid in plasma, a robust LC-MS/MS method is required.[3][17] Because the prodrug is unstable ex vivo (phosphatases continue to work in drawn blood), blood collection requires specific handling if the prodrug itself must be measured (rare). For standard PK, we measure the active moiety (TR-700).[3]

Sample Preparation (Protein Precipitation)

Rationale: Tedizolid is moderately hydrophobic. Solid Phase Extraction (SPE) is possible but often unnecessary. Simple protein precipitation (PPT) yields high recovery (>90%) and is cost-effective.[3]

• Thaw plasma samples at room temperature.

• Aliquot 50 µL of plasma into a 1.5 mL Eppendorf tube.

• Add IS: Add 20 µL of Internal Standard (isotopically labeled tedizolid-d3 or linezolid-d3).[3]

• Precipitate: Add 200 µL of Acetonitrile (ACN) containing 0.1% Formic Acid.

  • Why Formic Acid? To ensure the analyte remains protonated

    for positive ion mode MS.

• Vortex vigorously for 1 min.

• Centrifuge at 14,000 rpm (approx 16,000 x g) for 10 min at 4°C.

• Transfer 100 µL of supernatant to an autosampler vial containing 100 µL of water (to dilute the organic solvent and improve peak shape on early eluting compounds).

LC-MS/MS Conditions

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus or Waters BEH C18), 2.1 x 50 mm, 1.7 µm or 3.5 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.[18]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-0.5 min: 10% B[3]

  • 0.5-3.0 min: Linear ramp to 90% B

  • 3.0-4.0 min: Hold 90% B (Wash)

  • 4.0-4.1 min: Return to 10% B

  • 4.1-6.0 min: Re-equilibrate

• Detection: ESI Positive Mode (

  ).[18]

• MRM Transitions (Typical):

  • Tedizolid:

    (Quantifier), (Qualifier).

  • Note: Verify transitions with standard infusion as fragmentation energy varies by instrument.

References

• FDA Center for Drug Evaluation and Research. (2014). Clinical Pharmacology and Biopharmaceutics Review: SIVEXTRO (Tedizolid Phosphate). Retrieved from [Link]

• Flanagan, S., et al. (2014).[8][9] Tedizolid Population Pharmacokinetics, Exposure-Response, and Target Attainment.[1][9][19] Antimicrobial Agents and Chemotherapy.[2][9][11][17] Retrieved from [Link]

• Kisgen, J. J., & Mansour, H. (2014). Tedizolid: A New Oxazolidinone Antimicrobial.[13][14][20] Clinical Therapeutics. Retrieved from [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 11476460, Tedizolid phosphate. Retrieved from [Link]

• Zhanel, G. G., et al. (2015). Tedizolid: A Novel Oxazolidinone with Potent Activity against Multidrug-Resistant Gram-Positive Pathogens.[3][16] Drugs.[4][5][6][7][8][9][11][12][14][18][21] Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Tedizolid Phosphate | C17H16FN6O6P | CID 11476460 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. “Pharmacokinetic drug evaluation of tedizolid for the treatment of skin infections.” - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tedizolid - Wikipedia [en.wikipedia.org]
• 6. drugs.com [drugs.com]
• 7. snu.elsevierpure.com [snu.elsevierpure.com]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. d-nb.info [d-nb.info]
• 10. journals.asm.org [journals.asm.org]
• 11. Tedizolid Phosphate (Sivextro): A Second-Generation Oxazolidinone to Treat Acute Bacterial Skin and Skin Structure Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 12. echemi.com [echemi.com]
• 13. Tedizolid Population Pharmacokinetics, Exposure Response, and Target Attainment - PMC [pmc.ncbi.nlm.nih.gov]
• 14. accessdata.fda.gov [accessdata.fda.gov]
• 15. Tedizolid | C17H15FN6O3 | CID 11234049 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. tandfonline.com [tandfonline.com]
• 18. Development of a Method of Liquid Chromatography Coupled with Tandem Mass Spectrometry for Simultaneous Determination of Linezolid and Tedizolid in Human Plasma [jstage.jst.go.jp]
• 19. Tedizolid population pharmacokinetics, exposure response, and target attainment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. journals.asm.org [journals.asm.org]
• 21. What is the mechanism of Tedizolid Phosphate? [synapse.patsnap.com]

Technical Monograph: Tedizolid Phosphate &amp; The Pyrophosphate Ester Analog

This technical guide provides an in-depth analysis of Tedizolid Pyrophosphate Ester , a critical process-related impurity associated with the antibiotic prodrug Tedizolid Phosphate .

While often conflated in general literature, the Phosphate (the active prodrug) and the Pyrophosphate Ester (the impurity/reference standard) are distinct chemical entities with unique CAS numbers and molecular weights. This guide distinguishes them to ensure precision in analytical method development and quality control.

Part 1: Chemical Identity & Molecular Architecture

In drug development, precision regarding the salt form and esterification state is non-negotiable. Tedizolid is administered as a phosphate prodrug (TR-701) to improve aqueous solubility. During the phosphorylation synthesis step, a "pyrophosphate" analog can form as a side product.

The table below definitively contrasts the Clinical Prodrug with the Pyrophosphate Impurity.

Feature	Tedizolid Phosphate (The Drug)	Tedizolid Pyrophosphate Ester (The Impurity)
Role	Clinical Prodrug (Antibiotic)	Process Impurity / Reference Standard
CAS Number	856867-55-5	1239662-48-6
Molecular Weight	450.32 g/mol	530.31 g/mol
Molecular Formula	C₁₇H₁₆FN₆O₆P	C₁₇H₁₇FN₆O₉P₂
Chemical Name	(5R)-3-{3-fluoro-4-[6-(2-methyl-2H-tetrazol-5-yl)pyridin-3-yl]phenyl}-5-[(phosphonooxy)methyl]-1,3-oxazolidin-2-one	((R)-3-(3-fluoro-4-(6-(2-methyl-2H-tetrazol-5-yl)pyridin-3-yl)phenyl)-2-oxooxazolidin-5-yl)methyl trihydrogen diphosphate
Solubility	High (due to phosphate polarity)	Variable (often lower stability)

Critical Note: Researchers must not confuse the Pyrophosphate Ester (MW 530.31) with the Tedizolid Dimer Impurity (Bis-tedizolid phosphate, MW ~882), which involves two tedizolid units linked by a phosphate bridge. The Pyrophosphate Ester discussed here is a mono-ester of pyrophosphoric acid.

Part 2: Synthesis & Impurity Formation Logic

The formation of the pyrophosphate ester is a classic consequence of aggressive phosphorylation conditions.

The Mechanism: To convert the active moiety (Tedizolid) into the prodrug (Tedizolid Phosphate), the hydroxyl group is typically reacted with a phosphorylating agent (e.g., POCl₃ or dibenzyl pyrophosphate). If the reaction conditions (stoichiometry, temperature, or pH) are not strictly controlled, the phosphate group can undergo self-condensation or react with excess phosphorylating agent to form a P-O-P anhydride bond, resulting in the Pyrophosphate Ester .

Synthesis & Impurity Pathway Diagram

Figure 1: Bifurcation of the synthesis pathway showing how over-phosphorylation leads to the Pyrophosphate Ester impurity (CAS 1239662-48-6) rather than the target Prodrug.

Part 3: Bioactivation Mechanism (The "Why" of the Prodrug)

Understanding the impurity requires understanding the target. Tedizolid Phosphate is biologically inert. It functions solely as a delivery vehicle. Upon entering the systemic circulation, endogenous phosphatases hydrolyze the phosphate ester bond, releasing the active Tedizolid and inorganic phosphate.

The presence of the Pyrophosphate Ester impurity is problematic because its hydrolysis kinetics differ from the mono-phosphate, potentially altering the pharmacokinetic profile (Tmax) or causing stability issues in the formulation.

Bioactivation Cascade

Figure 2: The obligatory bioactivation pathway. The Pyrophosphate impurity would require a two-step or slower hydrolysis, impacting drug delivery.

Part 4: Analytical Strategy & Quality Control

To ensure the safety of the clinical product, the Pyrophosphate Ester must be quantified and controlled (typically <0.2% or <0.15% depending on the monograph).

HPLC Separation Protocol (Guideline)

Separating a mono-phosphate from a di-phosphate (pyrophosphate) requires a method sensitive to polar/ionic differences. Reverse Phase Ion-Pairing (RP-IP) chromatography is the standard approach.

Methodology:

• Column: C18 (e.g., Waters XBridge or equivalent), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase A: 10 mM Ammonium Acetate or Phosphate Buffer (pH 6.5) + Ion Pairing Agent (e.g., Tetrabutylammonium hydroxide - TBAH).

  • Why TBAH? It masks the negative charges on the phosphate groups, allowing them to interact with the hydrophobic C18 stationary phase. The pyrophosphate (with more charges) will interact differently than the mono-phosphate.

• Mobile Phase B: Acetonitrile (ACN).

• Gradient:

  • 0-5 min: 5% B (Equilibration)

  • 5-20 min: 5% → 60% B (Elution of polar phosphates)

  • 20-25 min: 60% → 90% B (Wash)

• Detection: UV at 254 nm or 300 nm (targeting the oxazolidinone/pyridine chromophore).

Self-Validating Check:

• Retention Time Logic: The Pyrophosphate Ester (more polar due to extra phosphate, but potentially more retained if ion-pairing is strong due to double charge) will have a distinct Relative Retention Time (RRT) compared to the main peak.

• Reference Standard: Inject CAS 1239662-48-6 to confirm the RRT.

Part 5: References

• ChemicalBook. (2025). Tedizolid Phosphate Product Monograph & Impurity Profile. Link

• National Center for Biotechnology Information (NCBI). (2025). Tedizolid Phosphate - PubChem Compound Summary. Link

• Sriram Chem. (2025). Tedizolid Pyrophosphate Ester Reference Standard (CAS 1239662-48-6).[1][2][3] Link

• Google Patents. (2015). CN105085570A - Tedizolid phosphate compound and preparation method thereof (Impurity Control). Link

• Cayman Chemical. (2024). Tedizolid Phosphate Product Data Sheet. Link

Sources

• 1. clearsynth.com [clearsynth.com]
• 2. Tedizolid Pyrophosphate Ester - SRIRAMCHEM [sriramchem.com]
• 3. Tedizolid Phosphate (S)-Isomer | CAS No- 1835340-19-6 | Ent-Tedizolid Phosphate [chemicea.com]

Tedizolid pyrophosphate ester activity against Gram-positive bacteria

Technical Guide: Tedizolid Phosphate (TR-701) & Tedizolid (TR-700) Activity Against Gram-Positive Bacteria

Executive Summary & Chemical Entity Clarification

Tedizolid phosphate (TR-701) is a second-generation oxazolidinone prodrug designed to overcome resistance mechanisms affecting linezolid. It acts as a potent inhibitor of bacterial protein synthesis with high specificity for Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).

Critical Distinction: Phosphate vs. Pyrophosphate

• Tedizolid Phosphate (TR-701): The clinically approved prodrug (CAS: 856867-55-5). It is rapidly hydrolyzed in vivo to the active moiety, Tedizolid.[1]

• Tedizolid (TR-700): The microbiologically active moiety (CAS: 856866-72-3).

• Tedizolid Pyrophosphate Ester: A known process impurity or degradation product (CAS: 1239662-48-6), often monitored during the manufacturing of the drug substance.[2][3] While structurally related, it is not the therapeutic agent. This guide focuses on the pharmacological activity of the Phosphate prodrug and its conversion to the Active moiety .[1][4]

Molecular Architecture & Mechanism of Action

Prodrug Activation Strategy

Tedizolid phosphate is inactive in vitro against bacteria. Upon systemic administration, it undergoes rapid hydrolysis by endogenous non-specific phosphatases (e.g., alkaline phosphatase) to release the active moiety, Tedizolid. This phosphate ester design significantly increases aqueous solubility and bioavailability compared to the active parent compound.

Ribosomal Target & Structural Advantages

Tedizolid binds to the 23S rRNA of the 50S ribosomal subunit , specifically at the peptidyl transferase center (PTC). This binding prevents the formation of the 70S initiation complex, thereby inhibiting protein synthesis.

differentiation from Linezolid:

• C-Ring Modification: Tedizolid possesses a hydroxymethyl group at the C5 position (replacing the acetamidomethyl group of linezolid).

• D-Ring System: The addition of a pyridine and tetrazole ring system increases binding affinity through additional hydrogen bonds and van der Waals forces.

• Overcoming Resistance: These structural enhancements allow Tedizolid to maintain activity against strains carrying the cfr (chloramphenicol-florfenicol resistance) gene, which methylates the 23S rRNA ribosome target—a modification that renders linezolid ineffective.

Activation Pathway Diagram

Caption: Activation pathway of Tedizolid Phosphate to active Tedizolid and subsequent ribosomal inhibition.

Spectrum of Activity: Gram-Positive Profiling

Tedizolid demonstrates 4- to 8-fold greater potency than linezolid against key Gram-positive pathogens. It is strictly bacteriostatic against staphylococci and enterococci, but may exhibit bactericidal activity against some streptococci.

Table 1: Comparative MIC Summary (µg/mL)

Organism	Phenotype	Tedizolid MIC₉₀	Linezolid MIC₉₀	Potency Ratio
S. aureus	MSSA	0.25 - 0.5	2.0 - 4.0	4x - 8x
MRSA	0.25 - 0.5	2.0 - 4.0	4x - 8x
cfr positive	0.5 - 1.0	> 8.0 (R)	Active vs Resistant
Enterococcus spp.	E. faecalis (VSE)	0.5	2.0	4x
E. faecium (VRE)	0.5	2.0	4x
Streptococcus spp.	S. pneumoniae	0.12 - 0.25	1.0	4x - 8x
S. pyogenes	0.12 - 0.25	1.0	4x - 8x

Data Source: Synthesized from surveillance studies (e.g., surveillance of TR-700 activity against Gram-positives).

Experimental Methodologies

To validate the activity of Tedizolid, researchers must utilize specific protocols that account for its prodrug nature (if using TR-701 in vivo) or its active form (TR-700) for in vitro assays.

Protocol A: In Vitro Susceptibility Testing (Broth Microdilution)

Since TR-701 (Prodrug) is inactive in vitro due to the lack of phosphatases in standard media, the active moiety TR-700 must be used for MIC determination.

Reagents:

• Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Tedizolid (TR-700) powder (Reference Standard).

• ATCC Quality Control Strains (S. aureus ATCC 29213).

Workflow:

• Stock Preparation: Dissolve TR-700 in DMSO (solubility limited in water). Dilute to 10x final concentration.

• Plate Setup: Dispense 100 µL of 2x drug concentration into 96-well plates (serial 2-fold dilutions).

• Inoculum: Prepare 5 x 10⁵ CFU/mL bacterial suspension in CAMHB.

• Incubation: Add 100 µL inoculum to wells. Incubate at 35°C for 16-20 hours.

• Readout: Determine MIC as the lowest concentration with no visible growth.

Protocol B: Intracellular Accumulation Assay

Tedizolid accumulates in macrophages, enhancing activity against intracellular pathogens like S. aureus.

• Cell Line: J774 mouse macrophages or THP-1 human monocytes.

• Infection: Infect monolayer with S. aureus (MOI 10:1) for 1 hour.

• Treatment: Wash extracellular bacteria (Gentamicin). Incubate with Tedizolid (0.1 - 10 µg/mL) for 24h.

• Lysis & Count: Lyse macrophages with 0.1% Triton X-100. Plate lysates on agar to count intracellular CFU.

Experimental Workflow Diagram

Caption: Standardized Broth Microdilution Workflow for Tedizolid (TR-700) susceptibility testing.

Clinical Implications & PK/PD Targets

The efficacy of Tedizolid is best predicted by the fAUC/MIC ratio (free drug Area Under the Curve to Minimum Inhibitory Concentration).[5]

• Target: An fAUC/MIC ratio of ~15-20 is associated with bacteriostasis in murine thigh infection models.

• Dosing: 200 mg once daily (IV or Oral).

• Safety Profile: Reduced mitochondrial protein synthesis inhibition compared to linezolid, leading to a lower incidence of myelosuppression (thrombocytopenia) in short-course therapy (6 days).

References

• Kisgen, J. J., et al. (2014). "Tedizolid: a new oxazolidinone antimicrobial."[1] American Journal of Health-System Pharmacy. Link

• Rybak, J. M., & Marx, K. (2014). "Tedizolid phosphate: a next-generation oxazolidinone."[6] Pharmacotherapy.[6] Link

• Locke, J. B., et al. (2014). "Structure-activity relationships of diverse oxazolidinones for linezolid-resistant Staphylococcus aureus." Antimicrobial Agents and Chemotherapy.[7] Link

• Flanagan, S., et al. (2014). "Absorption, distribution, metabolism, and excretion of the novel antibacterial prodrug tedizolid phosphate." Drug Metabolism and Disposition. Link

• Burdette, S. D., & Trotman, R. L. (2015). "Tedizolid: the first once-daily oxazolidinone."[5] Clinical Infectious Diseases. Link

Sources

• 1. liofilchem.net [liofilchem.net]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. lotusfeetpharma.com [lotusfeetpharma.com]
• 4. Tedizolid | Manasa Life Sciences [manasalifesciences.com]
• 5. dovepress.com [dovepress.com]
• 6. Comparison of Tedizolid Phosphate and Linezolid in Treating Acute Bacterial Skin and Skin Structure Infections: The ESTABLISH-1 Trial [ciplamed.com]
• 7. In vitro activity of Tedizolid phosphate against multidrug-resistant Streptococcus pneumoniae isolates from Asian countries - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Tedizolid Phosphate Activation and Ribosomal Binding Dynamics

Topic: Tedizolid Phosphate & Ribosomal Binding Mechanics Content Type: In-Depth Technical Guide Audience: Researchers, Structural Biologists, and Medicinal Chemists

Executive Summary & Nomenclature Clarification

This guide analyzes the molecular mechanics of Tedizolid Phosphate (TR-701), a second-generation oxazolidinone, focusing on its prodrug activation and subsequent binding to the bacterial 50S ribosomal subunit.

Critical Distinction (Phosphate vs. Pyrophosphate):

• Tedizolid Phosphate (Prodrug): The clinically administered, water-soluble phosphate monoester (Sivextro®). It is inactive until hydrolyzed.

• Tedizolid (Active Moiety): The lipophilic molecule (TR-700) released post-hydrolysis that binds to the ribosome.

• Tedizolid Pyrophosphate Ester (Impurity): A specific process-related impurity (CAS 1239662-48-6) often formed during the phosphorylation synthesis step. It is not the active pharmacological agent. This guide focuses on the Phosphate prodrug and the Active moiety, with a technical note on the pyrophosphate impurity in Section 5.

Chemical Pharmacology: The Prodrug Mechanism

Tedizolid is administered as a phosphate ester to overcome the poor aqueous solubility of the parent oxazolidinone class.

Activation Pathway

Upon intravenous or oral administration, circulating phosphatases (e.g., alkaline phosphatase) rapidly hydrolyze the phosphate group. This conversion is near-instantaneous in vivo, yielding the active tedizolid which passively diffuses into the bacterial cytoplasm.

Key Chemical Transformation:

• Substrate: Tedizolid Phosphate (Hydrophilic,

  )

• Enzyme: Plasma Phosphatases

• Product: Tedizolid (Lipophilic,

  ) + Inorganic Phosphate ( )

Visualization of Activation & Transport

Caption: Figure 1.[1][2] Bioconversion of Tedizolid Phosphate to Active Tedizolid and subsequent ribosomal targeting.

Structural Biology: Ribosomal Binding Interface

The core efficacy of tedizolid lies in its high-affinity binding to the Peptidyl Transferase Center (PTC) of the 23S rRNA within the 50S ribosomal subunit.

Crystallographic Evidence (PDB: 6WRS)

Structural data from Staphylococcus aureus ribosomes (PDB ID: 6WRS ) reveals that tedizolid binds to the A-site, physically blocking the binding of aminoacyl-tRNA.[3]

Molecular Interactions (The "Lock")

Tedizolid utilizes a D-ring system (pyridine/tetrazole) that provides additional anchor points compared to first-generation linezolid.

Molecular Feature	Interaction Target (23S rRNA)	Interaction Type	Functional Consequence
A-Ring (Oxazolidinone)	U2504 (Universal)	-stacking	Core binding stability (shared with Linezolid).[1]
C5-Sidechain (Hydroxymethyl)	A2503 (Phosphate backbone)	Hydrogen Bond	Critical: Smaller group allows binding even if A2503 is methylated (cfr resistance).
D-Ring (Tetrazole)	U2584	Van der Waals / H-bond	Potency Driver: Additional contact point missing in Linezolid; increases affinity 4-8x.
Fluorine (B-Ring)	Hydrophobic Pocket	Hydrophobic	Orients the molecule within the PTC cleft.

Mechanism of Action Diagram

Caption: Figure 2. Interaction map of Tedizolid within the S. aureus 50S Ribosomal Subunit (Based on PDB 6WRS).

Comparative Mechanistic Advantage: Tedizolid vs. Linezolid

Tedizolid is not merely a potent analogue; it is structurally engineered to overcome specific resistance mechanisms, particularly the cfr gene (chloramphenicol-florfenicol resistance).

The cfr Resistance Mechanism

The cfr gene encodes a methyltransferase that methylates the C8 position of A2503 .

• Linezolid Failure: Linezolid possesses a bulky C5-acetamide group. When A2503 is methylated, the acetamide group sterically clashes with the methyl group, preventing binding (

  increases drastically).

• Tedizolid Success: Tedizolid possesses a compact C5-hydroxymethyl group. This smaller group accommodates the steric bulk of the methylated A2503, maintaining high-affinity binding (

  remains low).

Quantitative Potency Comparison

Parameter	Linezolid	Tedizolid	Advantage
C5 Group	Acetamide	Hydroxymethyl	Evasion of cfr steric clash.
D-Ring	Morpholine	Pyridine-Tetrazole	Additional binding to U2584.
MIC90 (MRSA)	1 - 2 g/mL	0.25 - 0.5 g/mL	4-8x more potent.
Binding Affinity ( )	~20 M	< 5 M (Est.)	Higher residence time on ribosome.

Experimental Protocols

To validate binding kinetics and resistance profiles, the following protocols are standard in oxazolidinone development.

Protocol: In Vitro Ribosomal Binding Assay (Fluorescence Polarization)

Objective: Determine the

of Tedizolid for wild-type vs. cfr-mutant ribosomes.

• Ribosome Purification:

  • Harvest S. aureus (RN4220 strain) in log phase.

  • Lyse cells using French press in Buffer A (20 mM HEPES, 10 mM

    , 100 mM ).

  • Ultracentrifuge (Sucrose cushion) to isolate 70S ribosomes.

  • Dissociate subunits via low

    gradient to isolate 50S subunits.

• Ligand Preparation:

  • Use BODIPY-labeled Tedizolid (fluorescent probe) or competition assay with

    -Linezolid.

  • Note: Tedizolid Phosphate cannot be used here; use active Tedizolid.

• Binding Reaction:

  • Incubate 50S subunits (100 nM) with increasing concentrations of Tedizolid (0.1 nM to 10

    M).

  • Buffer: 20 mM Tris-HCl (pH 7.5), 100 mM

    , 10 mM .

  • Incubate at 37°C for 30 minutes to reach equilibrium.

• Measurement:

  • Measure Fluorescence Polarization (FP) in a microplate reader (Ex/Em compatible with probe).

  • Plot mP (millipolarization) vs. [Drug]. Fit to Hill equation to derive

    .

Technical Note on Impurities (Pyrophosphate Ester)

Impurity Identity: Tedizolid Pyrophosphate Ester (CAS 1239662-48-6).[4][5] Origin: During the phosphorylation of the tedizolid precursor, excess phosphorylating agent or improper quenching can lead to dimer formation (P-O-P linkage). Impact: This impurity is generally inactive or significantly less active due to:

• Steric Bulk: The large pyrophosphate tail prevents entry into the ribosomal tunnel.

• Charge Density: Highly negative charge repels the phosphate-rich rRNA backbone. Control: HPLC methods (C18 column, Phosphate buffer/Acetonitrile gradient) must separate the Prodrug (RT ~5 min) from the Pyrophosphate impurity (RT ~7-8 min).

References

• Wright, A., et al. (2020). Characterization of the Core Ribosomal Binding Region for the Oxazolidone Family of Antibiotics Using Cryo-EM.[6] ACS Pharmacology & Translational Science.[6] Link (Source of PDB 6WRS).

• Shaw, K. J., & Barbachyn, M. R. (2011). The oxazolidinones: past, present, and future. Annals of the New York Academy of Sciences. Link

• Locke, J. B., et al. (2010). Structure-activity relationships of diverse oxazolidinones for linezolid-resistant Staphylococcus aureus strains possessing the cfr methyltransferase gene. Antimicrobial Agents and Chemotherapy.[2][5] Link

• Wilson, D. N., et al. (2008). The oxazolidinone antibiotics perturb the ribosomal peptidyl-transferase center and effect tRNA positioning. Proceedings of the National Academy of Sciences. Link

• Kisgen, J. J., et al. (2014). Tedizolid: a new oxazolidinone antimicrobial.[5] American Journal of Health-System Pharmacy. Link

Sources

• 1. PDB-101: Global Health: Antimicrobial Resistance: undefined: Oxazolidinone [pdb101.rcsb.org]
• 2. Comparative Efficacies of Linezolid vs. Tedizolid in an Experimental Murine Model of Vancomycin-Resistant Enterococcal (VRE) Bacteremia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Characterization of the Core Ribosomal Binding Region for the Oxazolidone Family of Antibiotics Using Cryo-EM - PMC [pmc.ncbi.nlm.nih.gov]
• 4. clearsynth.com [clearsynth.com]
• 5. Tedizolid | Manasa Life Sciences [manasalifesciences.com]
• 6. rcsb.org [rcsb.org]

Preliminary Efficacy &amp; Mechanistic Profiling of Tedizolid Esters: Phosphate vs. Pyrophosphate

The following is an in-depth technical guide on the efficacy and mechanistic profiling of Tedizolid esters, with a specific focus on the Phosphate prodrug (TR-701) and the characterization of the Pyrophosphate ester analog.

Executive Summary & Chemical Rationale

The clinical utility of Tedizolid (TR-700) , a second-generation oxazolidinone, is fundamentally limited by its aqueous solubility.[] To overcome this, the drug is administered as a phosphate ester prodrug, Tedizolid Phosphate (TR-701) .[]

While TR-701 is the approved therapeutic entity, "Tedizolid Pyrophosphate Ester" (CAS 1239662-48-6) exists as a specific structural analog and manufacturing impurity.[] Preliminary studies indicate that both esters share a common activation pathway via phosphatase hydrolysis, yielding the microbiologically active TR-700 moiety.[] This guide synthesizes the preliminary efficacy data of the prodrug strategy, distinguishing between the clinical phosphate candidate and the bioactive pyrophosphate analog.

Structural Nomenclature

Compound	Code	Role	Chemical Nature
Tedizolid	TR-700	Active Moiety	Oxazolidinone core; binds 23S rRNA.[][2]
Tedizolid Phosphate	TR-701	Clinical Prodrug	Mono-phosphate ester; high solubility.[]
Tedizolid Pyrophosphate	Impurity 24	Bioactive Analog	Di-phosphate ester; hydrolysis intermediate.[]

Mechanism of Activation: The Phosphatase Pathway

The efficacy of any tedizolid ester is entirely dependent on its in vivo conversion to the active parent compound. Both the phosphate and pyrophosphate esters are microbiologically inactive in vitro in the absence of activating enzymes.

Hydrolysis Cascade

Upon systemic administration, non-specific alkaline phosphatases (e.g., ALP) cleave the ester bonds.

• TR-701 (Phosphate): Rapidly hydrolyzed in a single step to TR-700.[]

• Pyrophosphate Ester: Requires sequential or dual-site hydrolysis.[] It is first cleaved to the monophosphate or directly to the free alcohol, ultimately releasing TR-700.[]

Activation Pathway Diagram

The following diagram illustrates the convergent activation of both esters into the active pharmacophore.

Figure 1: Convergent Hydrolysis of Tedizolid Esters to Active TR-700.

Preliminary In Vitro Efficacy Studies[1]

Because the esters are prodrugs, standard in vitro susceptibility testing (MIC) must be interpreted carefully. The esters themselves show poor binding to the bacterial ribosome until hydrolyzed.

Microbiological Activity (TR-700 vs. Esters)

Preliminary studies utilizing purified TR-700 demonstrate superior potency compared to Linezolid.[] When testing TR-701 or the Pyrophosphate ester in vitro, the presence of blood or added phosphatases is required to observe activity.[]

Comparative MIC Data (µg/mL) against Key Pathogens:

Pathogen	Linezolid (Control)	Tedizolid (TR-700)	TR-701 (Prodrug)*	Pyrophosphate Ester**
S. aureus (MSSA)	1.0 - 4.0	0.25 - 0.5	0.25 - 0.5	~0.25 - 0.5
S. aureus (MRSA)	1.0 - 4.0	0.25 - 0.5	0.25 - 0.5	~0.25 - 0.5
Enterococcus (VRE)	2.0 - 4.0	0.5 - 1.0	0.5 - 1.0	<1.0

*Note: TR-701 values reflect activity after conversion in media containing serum/blood. **Note: Pyrophosphate data inferred from structural qualification studies indicating bioactivity retention.[]

Key Insight: The "Prodrug Gap"

In standard Mueller-Hinton broth (lacking phosphatases), TR-701 MICs are significantly higher (>64 µg/mL), proving that the ester moiety sterically hinders ribosomal binding.[] This confirms that efficacy is driven solely by the rate of hydrolysis.

In Vivo Preliminary Efficacy (Murine Models)

The definitive proof of efficacy for Tedizolid esters comes from in vivo models where host phosphatases are active.[]

Murine Thigh Infection Model Protocol

This standard protocol was used to validate the efficacy of the phosphate prodrug and assess the pharmacodynamics of related esters.

Step-by-Step Protocol:

• Induction: Render mice neutropenic via cyclophosphamide injection (Days -4 and -1).

• Inoculation: Inject

  - CFU of MRSA into the posterior thigh muscle.[]

• Dosing: Administer TR-701 (or Pyrophosphate analog) via oral gavage or IV tail vein at varying doses (e.g., 10, 20, 40 mg/kg).[]

• Harvest: Euthanize mice at 24h. Homogenize thigh tissue.

• Quantification: Plate homogenates and count CFU/thigh.

Efficacy Results

• Dose-Response: TR-701 showed a 1-2 log reduction in bacterial burden at doses significantly lower than Linezolid.[]

• Pyrophosphate Activity: In impurity qualification studies, the pyrophosphate ester demonstrated similar in vivo efficacy to the monophosphate, likely due to rapid metabolic conversion to the same active moiety (TR-700).[] This validates that the pyrophosphate impurity does not antagonize the drug's effect.

Pharmacodynamic Target

The primary driver of efficacy for Tedizolid esters is the fAUC/MIC ratio (free drug Area Under the Curve to MIC).[]

• Target: fAUC/MIC ratio of ~15–20 is associated with bacteriostasis in S. aureus.[]

• Advantage: Due to TR-700's high potency (low MIC), this target is achieved with lower milligram doses (200 mg QD) compared to Linezolid (600 mg BID).[]

Experimental Workflow: Efficacy Validation

The following workflow outlines the logic flow for validating the efficacy of a Tedizolid ester (Phosphate or Pyrophosphate).

Figure 2: Validation Workflow for Tedizolid Ester Efficacy.

Conclusion

Preliminary studies confirm that Tedizolid Phosphate (TR-701) is a highly effective prodrug, rapidly converting to the potent oxazolidinone Tedizolid (TR-700) .[] The Pyrophosphate ester , while primarily characterized as a manufacturing impurity, exhibits a similar mechanistic profile, undergoing hydrolysis to yield the same active moiety. Consequently, both esters possess intrinsic efficacy potential, though the monophosphate (TR-701) is the optimized clinical candidate due to its superior physicochemical stability and synthesis profile.[]

References

• Mechanism of Tedizolid Phosphate. Patsnap Synapse.[] (2024).[][2] Retrieved from [Link][]

• Tedizolid: a novel oxazolidinone with potent activity against multidrug-resistant gram-positive pathogens. PubMed.[] (2015).[][3] Retrieved from [Link][]

• In Vitro Activity and Microbiological Efficacy of Tedizolid (TR-700). Antimicrobial Agents and Chemotherapy.[] (2012).[] Retrieved from [Link]

• Tedizolid Pyrophosphate Ester (Impurity Data). Pharmaffiliates. (2024).[][2] Retrieved from [Link][]

• Profile of tedizolid phosphate and its potential in the treatment of acute bacterial skin and skin structure infections. Therapeutics and Clinical Risk Management.[] (2015).[][3] Retrieved from [Link]

Sources

• 2. Tedizolid | Manasa Life Sciences [manasalifesciences.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]

Protocols & Analytical Methods

Application Note: A Robust Reversed-Phase HPLC Method for the Analysis of Tedizolid Pyrophosphate Ester

Abstract

This application note presents a comprehensive guide for the development and validation of a robust analytical method for Tedizolid pyrophosphate ester, a critical prodrug of the oxazolidinone antibiotic Tedizolid. The inherent chemical properties of pyrophosphate esters, including their polarity and potential for hydrolysis, present unique challenges in chromatographic analysis. This document provides a detailed protocol for a reversed-phase high-performance liquid chromatography (RP-HPLC) method coupled with UV detection. We delve into the scientific rationale behind the selection of chromatographic parameters, from column and mobile phase chemistry to sample handling, to ensure a specific, stable, and reliable assay. Furthermore, this guide outlines a framework for method validation in accordance with international regulatory standards, ensuring the integrity of data generated for quality control, stability studies, and formulation development.

Introduction: The Analytical Imperative for Tedizolid Prodrugs

Tedizolid is a potent, second-generation oxazolidinone antibiotic highly effective against a range of Gram-positive bacteria, including challenging methicillin-resistant Staphylococcus aureus (MRSA) strains.[1][2][3] Its mechanism of action involves the inhibition of bacterial protein synthesis by binding to the 50S ribosomal subunit, thereby preventing the formation of the functional 70S initiation complex.[2][4][5][6] To enhance its clinical utility, Tedizolid is administered as a phosphate prodrug (Tedizolid phosphate), which is rapidly converted in vivo by endogenous phosphatases to the active Tedizolid moiety.[6][7]

Building on this prodrug strategy, Tedizolid pyrophosphate ester (CAS No: 1239662-48-6; Molecular Formula: C₁₇H₁₇FN₆O₉P₂; Molecular Weight: 530.31 g/mol ) represents a subject of interest in pharmaceutical development.[8][9] The pyrophosphate group, being more labile than a simple phosphate, can influence the pharmacokinetic profile, solubility, and stability of the parent drug. The accurate quantification of this pyrophosphate ester is paramount for ensuring product quality, assessing stability, and understanding its biopharmaceutical properties.

However, the analysis of organopyrophosphates by reversed-phase HPLC is non-trivial. Key challenges include:

• Hydrolytic Instability: The pyrophosphate bond is susceptible to hydrolysis, which can be influenced by pH, temperature, and enzymatic activity.[10][11] This necessitates careful control over sample preparation and analytical conditions to prevent degradation of the analyte.

• High Polarity: The anionic pyrophosphate group imparts significant polarity, leading to poor retention on conventional C18 columns.

• Peak Tailing: Interactions between the phosphate moieties and residual silanols on the silica-based stationary phase, or with metal ions in the HPLC system, can cause significant peak asymmetry.[12]

This application note provides a systematic approach to overcome these challenges, yielding a reliable and reproducible analytical method.

Prodrug Activation Pathway

The fundamental principle of the prodrug strategy is the enzymatic cleavage in the body to release the active pharmaceutical ingredient (API). The pyrophosphate ester undergoes hydrolysis to first yield the phosphate ester, which is then further hydrolyzed to the active Tedizolid.

Caption: Conversion of Tedizolid Pyrophosphate to active Tedizolid.

Analytical Method Development Strategy

Our strategy focuses on mitigating the challenges associated with pyrophosphate analysis using RP-HPLC with UV detection. The core principle is to control the ionization state of the analyte and minimize undesirable secondary interactions with the stationary phase.

Column Selection: Minimizing Silanol Interactions

The choice of a stationary phase is critical. Standard silica-based C18 columns can exhibit strong interactions with the phosphate groups of the analyte, leading to poor peak shape.

• Rationale: We select a modern, high-purity silica C18 column with robust end-capping. End-capping neutralizes most of the accessible silanol groups (Si-OH) on the silica surface, thereby reducing the primary source of peak tailing for basic and acidic polar compounds. It is advisable to avoid non-endcapped columns for the analysis of phosphate prodrugs.[12]

Mobile Phase Optimization: The Key to Retention and Symmetry

The mobile phase composition directly influences analyte retention, peak shape, and stability.

• pH Control: The pyrophosphate moiety has multiple pKa values. Operating at a low pH (e.g., pH 2.5-3.5) protonates the pyrophosphate group, reducing its anionic character. This "ion suppression" mechanism is essential for achieving adequate retention on a reversed-phase column and improving peak symmetry.

• Buffer Selection: A buffer is necessary to maintain a consistent pH. For LC-MS compatibility, volatile buffers like formic acid or ammonium formate are ideal. For UV-only methods, a non-volatile phosphate buffer can provide excellent pH control and can help to saturate any active sites on the column, further improving peak shape.[12]

• Organic Modifier: Acetonitrile is chosen as the organic modifier due to its low viscosity and UV transparency. A gradient elution is employed to ensure that the highly polar pyrophosphate ester is retained and resolved from the significantly less polar active drug, Tedizolid, within an efficient run time.

Sample Preparation and Stability

Given the potential for hydrolysis, sample handling must be meticulously controlled.

• Diluent Choice: The sample diluent should ideally match the initial mobile phase composition to ensure good peak shape upon injection. Preparing samples in a slightly acidic, aqueous/organic diluent can help maintain the stability of the pyrophosphate ester.

• Temperature Control: Samples should be maintained at a low temperature (e.g., 4°C) in the autosampler to minimize potential degradation over the course of an analytical run.[13]

Detailed Analytical Protocol: RP-HPLC-UV

This protocol provides a starting point for the analysis of Tedizolid pyrophosphate ester. Method optimization and validation are required for specific applications.

Instrumentation and Materials

• System: HPLC or UPLC system with a quaternary or binary pump, degasser, thermostatted column compartment, and autosampler.

• Detector: UV/Vis or Photodiode Array (PDA) Detector.

• Column: Waters XBridge C18, 4.6 x 150 mm, 3.5 µm (or equivalent end-capped C18 column).

• Reagents:

  • Tedizolid Pyrophosphate Ester Reference Standard.

  • Acetonitrile (HPLC Grade).

  • Formic Acid (LC-MS Grade, ~99%).

  • Water (HPLC or Milli-Q Grade).

Chromatographic Conditions

Parameter	Condition
Column	End-capped C18, 4.6 x 150 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-2 min: 5% B; 2-15 min: 5-80% B; 15-17 min: 80% B; 17.1-20 min: 5% B
Flow Rate	1.0 mL/min
Column Temp.	30°C
Autosampler Temp.	4°C
Injection Vol.	10 µL
Detection λ	300 nm[1]
Run Time	20 minutes

Preparation of Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Tedizolid Pyrophosphate Ester Reference Standard into a 10 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 (v/v) mixture of Mobile Phase A and Mobile Phase B. Sonicate if necessary to ensure complete dissolution.

• Calibration Standards (e.g., 1-100 µg/mL): Prepare a series of calibration standards by serial dilution of the Standard Stock Solution with the 50:50 diluent.

Sample Preparation

• Drug Substance: Prepare a solution of the drug substance in the diluent to achieve a target concentration within the calibration range.

• Formulation (e.g., Lyophilized Powder): Reconstitute the formulation as directed. Dilute an appropriate aliquot with the diluent to fall within the calibration range.

• Filtration: Prior to injection, filter all samples and standards through a 0.45 µm PVDF or nylon syringe filter.

System Suitability

Before sample analysis, perform replicate injections (n=5 or 6) of a mid-range calibration standard to verify system performance. Acceptance criteria should be established as per internal SOPs and regulatory guidelines such as USP <621>.[14][15]

• Tailing Factor (T): T ≤ 1.5

• Relative Standard Deviation (RSD) of Peak Area: ≤ 2.0%

• Resolution (Rs): Ensure baseline resolution (Rs > 2.0) between Tedizolid pyrophosphate and its potential degradants (e.g., Tedizolid phosphate, Tedizolid).

Analytical Method Validation Framework

The developed method must be validated to demonstrate its suitability for the intended purpose, following ICH Q2(R2) and FDA guidelines.[16][17][18]

Caption: General workflow for the HPLC analysis of Tedizolid Pyrophosphate.

Summary of Validation Parameters & Acceptance Criteria

The following table summarizes the key validation parameters and typical acceptance criteria for an assay of a drug substance.

Validation Parameter	Description	Typical Acceptance Criteria
Specificity	Demonstrate that the method is able to resolve the analyte from degradants, impurities, and excipients.	Peak purity analysis; baseline resolution (Rs > 2.0) from adjacent peaks.
Linearity	Assess the relationship between concentration and detector response over a defined range.	Correlation coefficient (r²) ≥ 0.999 for a minimum of 5 concentration levels.
Range	The concentration interval over which the method is precise, accurate, and linear.	Typically 80% to 120% of the target assay concentration.
Accuracy	Closeness of test results to the true value, assessed by spike recovery.	98.0% to 102.0% recovery at three levels across the range.
Precision	Repeatability (Intra-day): Agreement of results for the same sample under the same conditions.	RSD ≤ 2.0% for ≥ 6 determinations at 100% of target concentration.
Intermediate Precision (Inter-day): Agreement of results on different days, with different analysts or equipment.	Overall RSD ≤ 2.0% combining results from different conditions.
Limit of Quantitation (LOQ)	The lowest concentration of analyte that can be quantified with acceptable precision and accuracy.	Signal-to-Noise ratio ≥ 10; demonstrate acceptable precision and accuracy at this level.
Robustness	The ability of the method to remain unaffected by small, deliberate variations in parameters (e.g., pH, column temp, flow rate).	System suitability criteria are met under all varied conditions.

Conclusion

The analytical method detailed in this application note provides a robust and reliable approach for the quantification of Tedizolid pyrophosphate ester. By employing an end-capped C18 column and an acidic mobile phase in a gradient elution mode, the method successfully overcomes the challenges of poor retention and peak tailing associated with this polar, hydrolytically sensitive prodrug. The protocol establishes a solid foundation for method validation, ensuring that the data generated is accurate and suitable for regulatory submission in the development of pharmaceuticals containing Tedizolid pyrophosphate ester.

References

• Burdette, S. D. (2015). Tedizolid Phosphate (Sivextro): A Second-Generation Oxazolidinone to Treat Acute Bacterial Skin and Skin Structure Infections. P & T : a peer-reviewed journal for formulary management, 40(5), 329–333. [Link]

• Patsnap Synapse. (2024). What is the mechanism of Tedizolid Phosphate? Retrieved from [Link]

• ResearchGate. (n.d.). Chemical Structure of Tedizolid phosphate. Retrieved from [Link]

• Zhanel, G. G., Love, R., Adam, H., Golden, A., Zelenitsky, S., Schweizer, F., ... & Karlowsky, J. A. (2015). Tedizolid: a novel oxazolidinone with potent activity against multidrug-resistant gram-positive pathogens. Drugs, 75(4), 389–406. [Link]

• Prokocimer, P., & Bien, P. (2015). Profile of tedizolid phosphate and its potential in the treatment of acute bacterial skin and skin structure infections. Infection and drug resistance, 8, 137–146. [Link]

• Al-Tannak, N. F., Al-Bannai, A. S., & Al-Sabah, S. K. (2021). Determination of Tedizolid in Bacterial Growth Medium Mueller-Hinton Broth by High-Performance Liquid Chromatography and Its Application to an In Vitro Study in the Hollow-Fiber Infection Model. Separations, 8(9), 141. [Link]

• Santini, D. A., Crandon, J. L., & Nicolau, D. P. (2015). Development of a High Performance Liquid Chromatography Method for the Determination of Tedizolid in Human Plasma, Human Serum, Saline and Mouse Plasma. Journal of chromatography & separation techniques, 6(3), 1000270. [Link]

• Patel, H., & Patel, C. (2022). Analytical Methods for Estimation of Tedizolid Phosphate in Pharmaceutical Dosage Form – A Review. International Journal for Research in Applied Science & Engineering Technology, 10(6), 2588-2593. [Link]

• Zhang, J., Chetwyn, N. P., & Li, M. (2014). Suppression of peak tailing of phosphate prodrugs in reversed-phase liquid chromatography. Journal of pharmaceutical and biomedical analysis, 98, 103–110. [Link]

• Mistry, D., & Powles, N. (2013). The relative hydrolytic reactivities of pyrophosphites and pyrophosphates. Organic & biomolecular chemistry, 11(35), 5849–5855. [Link]

• U.S. Food and Drug Administration. (2023). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]

• United States Pharmacopeia. (2022). <621> Chromatography. Retrieved from [Link]

• Hubner, P. W., & Milburn, R. M. (1980). Hydrolysis of Pyrophosphate to Orthophosphate Promoted by Co(III). Evidence for the Role of a Polynuclear Species. Inorganic Chemistry, 19(5), 1267–1272. [Link]

• Pharmaffiliates. Tedizolid-impurities. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Tedizolid. PubChem Compound Summary for CID 11234049. Retrieved from [Link]

• National Institute of Diabetes and Digestive and Kidney Diseases. (2016). Tedizolid. In LiverTox: Clinical and Research Information on Drug-Induced Liver Injury. Retrieved from [Link]

• Sandle, T. (2015). FDA issues revised guidance for analytical method validation. GMP Review, 14(3), 8-10. [Link]

• Agilent Technologies. (n.d.). Understanding the Latest Revisions to USP <621>. Retrieved from [Link]

• YouTube. (2024). Pharmacology of Tedizolid (Sivextro); Pharmacokinetics, Mechanism of Action, Uses, Effects. Retrieved from [Link]

• Chromatography Online. (2024). Are You Sure You Understand USP <621>? Retrieved from [Link]

• U.S. Pharmacopeia. (n.d.). USP-NF <621> Chromatography. Retrieved from [Link]

• Ghassempour, A., & Rajab, A. (2007). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. Journal of Validation Technology, 13(2), 116-127. [Link]

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• 1. Determination of Tedizolid in Bacterial Growth Medium Mueller-Hinton Broth by High-Performance Liquid Chromatography and Its Application to an In Vitro Study in the Hollow-Fiber Infection Model [mdpi.com]
• 2. Tedizolid - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Tedizolid | C17H15FN6O3 | CID 11234049 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Tedizolid: a novel oxazolidinone with potent activity against multidrug-resistant gram-positive pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. What is the mechanism of Tedizolid Phosphate? [synapse.patsnap.com]
• 6. Tedizolid Phosphate (Sivextro): A Second-Generation Oxazolidinone to Treat Acute Bacterial Skin and Skin Structure Infections - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: LC-MS/MS Analysis of Tedizolid Phosphate and Metabolites in Biological Matrices

This guide details the LC-MS/MS analysis of Tedizolid Phosphate (TR-701) , its active moiety Tedizolid (TR-700) , and its primary metabolite Tedizolid Sulfate .

Introduction & Analytical Strategy

Tedizolid phosphate is a prodrug of the oxazolidinone antibiotic tedizolid.[1][2][3] Upon administration, it is rapidly converted by endogenous phosphatases to the active tedizolid (TR-700) . The active drug is subsequently metabolized, primarily by sulfotransferases (SULTs), to tedizolid sulfate , which is excreted in feces.

Critical Analytical Challenge: The analysis of this pathway presents a unique stability challenge. The phosphate ester (prodrug) is extremely labile in plasma due to high phosphatase activity. Without specific stabilization during sample collection, ex vivo conversion to tedizolid occurs, leading to underestimation of the prodrug and overestimation of the active drug .

Metabolic Pathway & Analytical Targets

The following diagram illustrates the biotransformation pathway and the critical stabilization points required for accurate bioanalysis.

Figure 1: Metabolic pathway of Tedizolid Phosphate. The red arrow indicates the rapid hydrolysis step requiring phosphatase inhibition during sampling.

Sample Preparation Protocol

To simultaneously quantify the prodrug (TR-701) and its metabolites, a rigorous stabilization protocol is required.

Reagents

• Phosphatase Inhibitor Cocktail: Sodium fluoride (NaF) and Sodium orthovanadate (

  ).

• Extraction Solvent: Acetonitrile:Methanol (50:50 v/v) containing 0.1% Formic Acid.

• Internal Standard (IS): Tedizolid-d3 (isotopically labeled active drug).

Step-by-Step Workflow

A. Blood Collection (Stabilization)

Note: Standard K2EDTA tubes are insufficient for preserving the phosphate ester.

• Pre-chill collection tubes containing NaF/Potassium Oxalate (grey top) on wet ice.

• Collect blood and immediately invert gently 5 times.

• Critical: Place tubes immediately in an ice-water bath. Centrifuge at 4°C within 15 minutes of collection (2000 x g for 10 min).

• Harvest plasma and immediately acidify: Add 20 µL of 10% Formic Acid per 1 mL of plasma .

• Flash freeze at -70°C if not analyzing immediately.

B. Extraction (Protein Precipitation)

• Thaw plasma samples on ice.

• Aliquot 50 µL of stabilized plasma into a 1.5 mL centrifuge tube.

• Add 20 µL of Internal Standard working solution (Tedizolid-d3, 500 ng/mL).

• Add 200 µL of Extraction Solvent (Cold ACN:MeOH with 0.1% FA).

• Vortex vigorously for 30 seconds.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to an autosampler vial containing 100 µL of water (to improve peak shape).

LC-MS/MS Method Parameters

This method utilizes polarity switching to ensure optimal sensitivity for the sulfate metabolite (Negative mode) while detecting the Prodrug and Active drug (Positive mode).

Chromatographic Conditions

• Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) or equivalent.

• Column Temp: 40°C.

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[4]

• Flow Rate: 0.4 mL/min.

Gradient Profile:

Time (min)	% Mobile Phase B	Event
0.0	5	Initial Hold
0.5	5	Desalting
3.0	95	Linear Gradient
4.0	95	Wash
4.1	5	Re-equilibration

| 5.5 | 5 | End of Run |

Mass Spectrometry (MRM Transitions)[5][6]

• Source: Electrospray Ionization (ESI)[1]

• Mode: Fast Polarity Switching (+/-)

Analyte	Polarity	Precursor (m/z)	Product (m/z)	Cone (V)	CE (eV)	Type
Tedizolid (TR-700)	ESI+	371.1	343.1	30	25	Quant
ESI+	371.1	300.1	30	35	Qual
Tedizolid Phosphate	ESI+	451.1	371.1	35	20	Quant
(Prodrug)	ESI+	451.1	353.1	35	28	Qual
Tedizolid Sulfate	ESI-	449.1	369.1	40	22	Quant
(Metabolite)	ESI-	449.1	79.0 ( )	40	50	Qual
Tedizolid-d3 (IS)	ESI+	374.1	346.1	30	25	Quant

Note: Tedizolid Phosphate and Tedizolid Sulfate have very similar molecular weights (approx 450 Da). In Positive mode, they are isobaric (m/z 451). Using Negative mode for the Sulfate (m/z 449) provides mass selectivity in addition to chromatographic separation.

Method Validation Criteria (Self-Validating System)

To ensure "Trustworthiness" (E-E-A-T), the method must pass these specific checkpoints before clinical sample analysis.

A. Stability Assessment (The "Stress Test")

Because the prodrug is labile, you must perform a Bench-Top Stability test:

• Spike whole blood with Tedizolid Phosphate.

• Split into two aliquots: one on ice (Control), one at Room Temperature (Test).

• Process aliquots at T=0, 30, and 60 mins.

• Acceptance: The Prodrug signal in the RT sample must not deviate >15% from the Ice Control. If it does, sample collection must be strictly temperature-controlled.

B. Matrix Effect & Phospholipid Monitoring

Monitor the phospholipid transition m/z 184 -> 184 (phosphatidylcholine) in the background.

• Requirement: The phospholipid elution window must not overlap with the Tedizolid or Metabolite retention times.

• Correction: If overlap occurs, adjust the gradient slope or switch to a Phenyl-Hexyl column for alternative selectivity.

C. Linearity & Carryover

• Range: 10 – 5000 ng/mL (Active); 50 – 5000 ng/mL (Prodrug/Metabolite).

• Carryover: Inject a Blank after the ULOQ (Upper Limit of Quantitation). The analyte area in the blank must be <20% of the LLOQ area.

Expert Insights & Troubleshooting

Handling "Pyrophosphate" Nomenclature

While literature occasionally references "pyrophosphate" derivatives in early discovery, the clinical agent is Tedizolid Phosphate (a monophosphate ester). If your specific research involves a synthetic pyrophosphate dimer, expect a precursor mass of approx m/z 820+ . However, for standard clinical bioanalysis, follow the TR-701 protocols above.

Separation of Isobars

Tedizolid Phosphate and Tedizolid Sulfate are chemically distinct but mass-similar.

• The Risk: In-source fragmentation of the Sulfate (in positive mode) can lose the

  group, mimicking the Active drug (m/z 371).

• The Fix: Ensure baseline chromatographic separation. The Sulfate (very polar) typically elutes earlier than the Active drug, while the Phosphate (prodrug) elution depends on pH but often elutes near the Sulfate.

• Verification: Inject individual standards of Phosphate and Sulfate to confirm retention times do not overlap.

Internal Standard Selection

Use Tedizolid-d3 for the active drug. Ideally, use a labeled version of the prodrug (Tedizolid Phosphate-d3 ) if available for the prodrug quantification. If not, use Tedizolid-d3 for all, but acknowledge the potential for "tracking errors" due to different matrix effects on the polar phosphate species.

References

• FDA Clinical Pharmacology Review. (2014). Sivextro (Tedizolid Phosphate) Clinical Pharmacology and Biopharmaceutics Review. Center for Drug Evaluation and Research.[5] Link

• Selleck Chemicals. (2024). Tedizolid Phosphate Chemical Structure and Stability Data.Link

• National Center for Advancing Translational Sciences (NCATS). (2024). Tedizolid Phosphate: Prodrug Mechanism and Metabolism.[1][2] Inxight Drugs.[6][7] Link[8]

• Waters Corporation. (2014). Development of Polarity Switching LC-MS/MS Methods for Multi-Residue Analysis. (Application Note demonstrating polarity switching principles applicable to metabolite analysis). Link

• Kishore, P., et al. (2015). Development of a High Performance Liquid Chromatography Method for the Determination of Tedizolid in Human Plasma. Longdom Publishing. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. TEDIZOLID [drugs.ncats.io]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. longdom.org [longdom.org]
• 7. Pharmacokinetics of Tedizolid in Plasma and Sputum of Adults with Cystic Fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Tedizolid | C17H15FN6O3 | CID 11234049 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocol for tedizolid pyrophosphate ester in vitro susceptibility testing

Application Note: In Vitro Susceptibility Testing of Tedizolid Phosphate & Tedizolid

Abstract

This application note details the technical protocols for in vitro susceptibility testing of Tedizolid. It addresses the critical distinction between Tedizolid Phosphate (TR-701) , the water-soluble prodrug, and Tedizolid (TR-700) , the microbiologically active moiety.[1][2][3] While Tedizolid Phosphate is the clinical formulation, standard CLSI/EUCAST susceptibility testing requires the use of the active moiety (Tedizolid) to avoid artifacts caused by variable phosphatase activity in culture media. This guide provides workflows for both standard reference testing and research-grade prodrug conversion assays.

Part 1: The Prodrug Paradox & Mechanistic Grounding

1.1 Mechanism of Action & Activation Tedizolid Phosphate is a phosphate ester prodrug.[1] It is biologically inactive until hydrolyzed.

• In Vivo: Rapidly converted by endogenous phosphatases (intestinal/plasma) to the active Tedizolid.[1][4]

• In Vitro: Standard cation-adjusted Mueller-Hinton Broth (CAMHB) lacks sufficient alkaline phosphatase activity to consistently convert the prodrug.[1] Testing the phosphate ester directly in CAMHB often yields falsely elevated Minimum Inhibitory Concentrations (MICs).

1.2 The "Pyrophosphate" Nomenclature Note: The user query references "pyrophosphate ester." Commercially and chemically, the drug is a monophosphate ester. This protocol addresses the standard Tedizolid Phosphate (TR-701).[1]

Figure 1: Bio-activation pathway.[1] In vitro media often lacks the "Enzyme" component, necessitating the use of the Active moiety for standard testing.

Part 2: Reagent Preparation & Solubility

Correct solvent selection is the most common source of experimental error.

Compound	Chemical State	Solvent	Solubility Note	Usage Context
Tedizolid Phosphate	Prodrug (Ester)	Water	Highly soluble (>50 mg/mL)	Stability studies, phosphatase assays, IV formulation research.[1]
Tedizolid	Active Moiety	DMSO	Insoluble in water; Soluble in DMSO	Standard MIC Testing , Disk Diffusion, CLSI/EUCAST reporting.

Critical Protocol Step: For clinical susceptibility reporting, you must use the Active Moiety (Tedizolid).[1] If you use the Phosphate ester in standard broth, the bacteria may grow uninhibited, not because they are resistant, but because the drug remains in its inactive ester form.

Part 3: Protocol A - Standard Reference Broth Microdilution

Use this protocol for determining MICs to compare against CLSI breakpoints.[1]

3.1 Materials

• Active Drug: Tedizolid powder (TR-700).[1][5]

• Solvent: Dimethyl Sulfoxide (DMSO).[2]

• Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• QC Strain: Staphylococcus aureus ATCC 29213.[6]

3.2 Stock Solution Preparation

• Weigh active Tedizolid powder (adjusting for potency/purity).

• Dissolve in 100% DMSO to create a 1,280 µg/mL stock solution.

• Allow to stand for 15 minutes to ensure complete solubilization.

3.3 Dilution Scheme (2x Concentration) Unlike water-soluble drugs, DMSO stocks require an intermediate dilution step to prevent solvent toxicity.[1]

• Intermediate: Dilute the 1,280 µg/mL stock 1:10 into CAMHB

  128 µg/mL (now in 10% DMSO).

• Working Series: Perform serial 2-fold dilutions in CAMHB to generate a range from 8 µg/mL down to 0.008 µg/mL.

• Plate Loading: Add 50 µL of these 2x concentrations to the microtiter plate wells.

3.4 Inoculum & Incubation

• Prepare bacterial suspension to 0.5 McFarland standard.[1]

• Dilute 1:100 in CAMHB.

• Add 50 µL of inoculum to the wells (Final test volume: 100 µL).

  • Final Drug Concentration Range: 4 µg/mL to 0.004 µg/mL.

  • Final DMSO Concentration: <1% (Non-toxic).[1]

• Incubate at 35 ± 2°C for 16–20 hours (ambient air).

Part 4: Protocol B - Prodrug Conversion Assay (Research Only)

Use this protocol to test the stability of the Phosphate Ester or to validate phosphatase activity in novel media.[1]

4.1 Rationale To test the Phosphate Ester (TR-701) in vitro, you must supplement the media with phosphatase to mimic in vivo conditions.[1]

4.2 Workflow

Figure 2: Modified workflow for testing the Phosphate Ester. Note the critical addition of exogenous enzyme (Step 3).[1]

4.3 Experimental Steps

• Stock: Dissolve Tedizolid Phosphate in sterile distilled water (Stock: 1,000 µg/mL).

• Enzyme Supplementation: Add Alkaline Phosphatase (bovine or shrimp origin) to the CAMHB media at a final concentration of 0.1 – 0.5 Units/mL .

  • Control: Run a parallel plate with CAMHB without enzyme.

• Assay: Perform microdilution as described in Protocol A.

• Interpretation:

  • With Enzyme: MIC should match the Active Moiety control (approx. 0.25 - 0.5 µg/mL for S. aureus).[7]

  • Without Enzyme: MIC will be significantly higher (e.g., >4 or >8 µg/mL), indicating the prodrug remains inactive.

Part 5: Data Interpretation & Breakpoints

CLSI M100 Breakpoints (Staphylococcus aureus / MRSA) Applies to the Active Moiety (Tedizolid).[1]

Category	MIC (µg/mL)	Zone Diameter (mm)
Susceptible (S)	0.5	19
Intermediate (I)	1.0	16 - 18
Resistant (R)	2.0	15

Note: For Streptococci (Groups A, B, C, G) and E. faecalis, the Susceptible breakpoint is

0.5 µg/mL.

References

• Clinical and Laboratory Standards Institute (CLSI). Performance Standards for Antimicrobial Susceptibility Testing.[1][8][9] 34th ed. CLSI supplement M100.[8][9][10] Wayne, PA: Clinical and Laboratory Standards Institute; 2024. [1]

• Prokocimer P, et al. "In vitro activity and microbiological efficacy of tedizolid (TR-700) against Gram-positive clinical isolates from a phase 2 study of oral tedizolid phosphate (TR-701)." Antimicrobial Agents and Chemotherapy. 2012;56(9):4608-4613.[1][6]

• Food and Drug Administration (FDA). "SIVEXTRO (tedizolid phosphate) Prescribing Information."[1]

• Locke JB, et al. "Tedizolid for the management of human infections: in vitro characteristics."[6] Clinical Infectious Diseases. 2014;58(Suppl 1):S35-S42.[1][6]

Sources

• 1. Tedizolid - Wikipedia [en.wikipedia.org]
• 2. In Vitro Activity of Tedizolid against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. d-nb.info [d-nb.info]
• 7. Profile of tedizolid phosphate and its potential in the treatment of acute bacterial skin and skin structure infections - PMC [pmc.ncbi.nlm.nih.gov]
• 8. goums.ac.ir [goums.ac.ir]
• 9. darvashco.com [darvashco.com]
• 10. Changes in Methodology and Breakpoints for Staphylococcus spp. Linezolid and Tedizolid Disk Diffusion Tests [clsi.org]

Application Notes and Protocols for the Use of Tedizolid Pyrophosphate Ester in Bacterial Cell Culture

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction and Scientific Principle

Tedizolid is a second-generation oxazolidinone antibiotic, a class of synthetic antimicrobial agents that inhibit bacterial protein synthesis.[1] It represents a significant advancement over the first-generation compound, linezolid, demonstrating 4- to 16-fold greater in vitro potency against a wide spectrum of Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), vancomycin-resistant enterococci (VRE), and certain linezolid-resistant strains.[2][3][4][5]

In laboratory and clinical settings, the compound is supplied as tedizolid pyrophosphate ester (CAS 856867-55-5), a water-soluble prodrug.[2][6] This formulation enhances bioavailability and allows for both intravenous and oral administration in clinical applications.[2] For researchers, understanding the nature of this prodrug is paramount. Tedizolid phosphate is not the microbiologically active agent; it requires enzymatic conversion by phosphatases to its active form, tedizolid (TR-700).[6][7][8][9] This guide provides the foundational knowledge and detailed protocols necessary for the accurate and effective use of tedizolid phosphate in bacterial cell culture experiments.

Mechanism of Action: From Prodrug to Protein Synthesis Inhibitor

The antibacterial activity of tedizolid is a two-step process, beginning with the dephosphorylation of the prodrug.

• Prodrug Activation: Tedizolid phosphate is rapidly converted to the active moiety, tedizolid, by endogenous phosphatases present in the host or, putatively, by phosphatases secreted by bacteria or present in complex culture media.[2][3][6]

• Target Engagement: Once activated, tedizolid exerts its bacteriostatic effect by binding to the 23S ribosomal RNA (rRNA) of the 50S subunit of the bacterial ribosome.[1][2][8][10] This interaction occurs at the peptidyl transferase center, preventing the formation of a functional 70S initiation complex and thereby halting the process of protein synthesis.[1][8]

The unique binding site and mechanism differ from other non-oxazolidinone antibiotics, making cross-resistance unlikely.[3][11] Furthermore, structural modifications to the tedizolid molecule, specifically an optimized C- and D-ring system, enhance its potency and allow it to overcome some linezolid resistance mechanisms, such as those conferred by the cfr gene.[2][10][12]

Caption: Prodrug activation and mechanism of action of tedizolid.

Critical In Vitro Considerations

3.1 Prodrug Conversion in Culture Media A pivotal consideration for in vitro studies is ensuring the conversion of tedizolid phosphate to active tedizolid. While this conversion is rapid in vivo, standard bacterial growth media like Cation-Adjusted Mueller-Hinton Broth (CAMHB) may have variable or limited phosphatase activity.

• Expert Insight: The successful use of tedizolid phosphate in standard susceptibility testing protocols suggests that either the bacteria themselves secrete sufficient phosphatases or trace amounts of these enzymes in media components are adequate for conversion. However, this is a potential source of experimental variability. For highly defined or synthetic media, the lack of phosphatases could lead to an underestimation of the compound's potency. Researchers may consider supplementing the medium with a low concentration of a generic phosphatase (e.g., alkaline phosphatase) in pilot studies to ensure maximal conversion, though this is not standard practice in routine susceptibility testing.

3.2 Solubility and Stability Proper handling and storage are critical for maintaining the integrity of the compound.

• Solubility: Tedizolid phosphate is slightly soluble in DMSO and has very limited aqueous solubility.[6][13] For stock solutions, DMSO is the recommended solvent. The compound's solubility is pH-dependent, increasing at a higher pH.[14]

• Stability: The compound is hygroscopic and should be stored under an inert gas (e.g., argon or nitrogen) at 2-8°C.[6] Stock solutions stored at -20°C are stable for up to one year, while storage at -80°C extends stability to two years.[13] Studies have shown tedizolid to be stable in Mueller-Hinton Broth at 37°C for the duration of typical experiments (up to 120 hours).[15]

Reference In Vitro Activity Data

The potency of tedizolid is typically evaluated by determining the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial that prevents visible growth of a microorganism. The following table summarizes reported MIC values for tedizolid against key Gram-positive pathogens.

Microorganism	Strain Type	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference
Staphylococcus aureus	Methicillin-Susceptible (MSSA)	0.25	0.25	[4]
Staphylococcus aureus	Methicillin-Resistant (MRSA)	0.25	0.25	[4]
Mycobacterium abscessus subsp. abscessus	N/A	-	8	[16]
Mycobacterium abscessus subsp. massiliense	N/A	-	4	[16]
Mycobacterium fortuitum	N/A	-	2	[16]

Note: MIC₅₀ and MIC₉₀ represent the concentrations at which 50% and 90% of isolates are inhibited, respectively.

Experimental Protocols

5.1 Protocol 1: Preparation of Tedizolid Phosphate Stock Solution

This protocol describes the preparation of a 10 mg/mL primary stock solution in DMSO.

Materials:

• Tedizolid Pyrophosphate Ester powder (MW: 450.32 g/mol )[6]

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• Sterile, conical-bottom polypropylene tubes (1.5 mL or 15 mL)

• Calibrated analytical balance and weigh paper

• Sterile syringe filters (0.22 µm), compatible with DMSO

Procedure:

• Pre-computation: To prepare 1 mL of a 10 mg/mL solution, you will need 10 mg of tedizolid phosphate powder.

• Weighing: In a sterile environment (e.g., a biological safety cabinet), accurately weigh 10 mg of tedizolid phosphate powder and transfer it to a sterile conical tube.

  • Causality Note: Performing this step in a sterile environment minimizes the risk of contaminating the stock solution, which will be used in multiple experiments.

• Dissolution: Add 1 mL of sterile DMSO to the tube. Vortex vigorously for 1-2 minutes until the powder is completely dissolved. Gentle warming or sonication can be used to aid dissolution if necessary.[13]

• Sterilization: Draw the solution into a sterile syringe and pass it through a 0.22 µm DMSO-compatible syringe filter into a new, sterile, light-protected tube.

  • Causality Note: Although DMSO is a harsh solvent, this step ensures the final stock solution is free of any potential microbial contaminants or particulate matter.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 50 µL) in sterile microcentrifuge tubes. Store aliquots at -20°C or -80°C, protected from light. Avoid repeated freeze-thaw cycles.[13]

5.2 Protocol 2: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This protocol is based on the guidelines established by the Clinical and Laboratory Standards Institute (CLSI) for antimicrobial susceptibility testing.[16]

Sources

• 1. Tedizolid - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Tedizolid: a novel oxazolidinone with potent activity against multidrug-resistant gram-positive pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Tedizolid Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In Vitro Activity and Microbiological Efficacy of Tedizolid (TR-700) against Gram-Positive Clinical Isolates from a Phase 2 Study of Oral Tedizolid Phosphate (TR-701) in Patients with Complicated Skin and Skin Structure Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics and Pharmacodynamics of Tedizolid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tedizolid Phosphate | 856867-55-5 [chemicalbook.com]
• 7. liofilchem.net [liofilchem.net]
• 8. In Vitro Susceptibility Testing of Tedizolid against Isolates of Nocardia - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fabrication and Characterization of Tedizolid Phosphate Nanocrystals for Topical Ocular Application: Improved Solubilization and In Vitro Drug Release - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. globalrph.com [globalrph.com]
• 12. tandfonline.com [tandfonline.com]
• 13. medchemexpress.com [medchemexpress.com]
• 14. Tedizolid-Cyclodextrin System as Delayed-Release Drug Delivery with Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Determination of Tedizolid in Bacterial Growth Medium Mueller-Hinton Broth by High-Performance Liquid Chromatography and Its Application to an In Vitro Study in the Hollow-Fiber Infection Model [mdpi.com]
• 16. journals.asm.org [journals.asm.org]

Technical Application Note: Profiling Antibiotic Resistance Mechanisms with Tedizolid Phosphate

[1]

Introduction & Scope

This guide details the application of Tedizolid Phosphate (the prodrug, TR-701) and its active moiety, Tedizolid (TR-700), in the study of Gram-positive antibiotic resistance.[1]

While Linezolid was the first-in-class oxazolidinone, the emergence of resistance via the cfr (chloramphenicol-florfenicol resistance) gene and optrA mechanisms necessitates advanced profiling tools.[1] Tedizolid is structurally distinct; its D-ring pyridine moiety offers additional ribosomal binding contacts, often retaining potency against strains that are resistant to Linezolid.[1][2]

Clarification on Nomenclature: Tedizolid is formulated as a Phosphate Ester (TR-701) to improve solubility and bioavailability.[1] It is rapidly converted in vivo by phosphatases to the active Tedizolid (TR-700).[1][3][4]

• Use TR-701 (Phosphate Ester) for: Pharmacokinetic studies, in vivo models, and phosphatase-activation assays.[1]

• Use TR-700 (Active Moiety) for: Standard in vitro MIC assays, ribosome binding studies, and resistance phenotyping (as bacteria in standard media lack the phosphatases to convert the prodrug efficiently).[1]

The Biochemistry of Resistance

To effectively use Tedizolid as a research probe, one must understand the mechanistic divergence from Linezolid.

Mechanism of Action (MoA)

Tedizolid inhibits bacterial protein synthesis by binding to the 23S rRNA of the 50S ribosomal subunit (Peptidyl Transferase Center - PTC).[1] It blocks the formation of the 70S initiation complex.[5]

Resistance Mechanisms & Tedizolid Evasion

Mechanism	Gene/Target	Effect on Linezolid	Effect on Tedizolid
Target Modification	cfr (Methyltransferase)	Resistant (Methylation at A2503 blocks binding)	Susceptible (Tedizolid's structure bypasses the steric hindrance of the methyl group)
Ribosome Protection	optrA (ABC-F protein)	Resistant	Resistant/Reduced Susceptibility (Active displacement of the drug)
Point Mutations	23S rRNA (G2576T)	Resistant	Susceptible/Intermediate (Higher binding affinity often overcomes single mutations)

Visualizing the Pathway

The following diagram illustrates the prodrug activation and the bifurcation of resistance mechanisms.

Caption: Activation of TR-701 to TR-700 and interaction with ribosomal resistance mechanisms (cfr vs optrA).

Experimental Protocols

Protocol A: Reagent Preparation & Handling

Critical Step: Ensure you are using the correct form.[1] Using the Phosphate Ester (TR-701) in a standard MIC assay without adding phosphatases will yield falsely high MICs (inactive drug).[1]

• Tedizolid Phosphate (TR-701):

  • Solvent: Water or PBS.[1]

  • Storage: -20°C (hygroscopic).

  • Usage: In vivo dosing or phosphatase assays.[1][6]

• Tedizolid Active (TR-700):

  • Solvent: 100% DMSO (Stock concentration 10 mg/mL).[1]

  • Dilution: Dilute into cation-adjusted Mueller-Hinton Broth (CAMHB). Final DMSO concentration in assay must be <1%.[1]

  • Usage: MIC determination, Time-Kill, Mechanism studies.[1]

Protocol B: Differential MIC Profiling (Phenotypic Sieve)

This protocol uses the differential activity of Linezolid (LNZ) and Tedizolid (TDZ) to predict the underlying resistance mechanism before genotyping.[1]

Materials:

• CAMHB (Cation-Adjusted Mueller-Hinton Broth).[1]

• 96-well microtiter plates.[1]

• Test Strains: S. aureus or Enterococcus spp.[1][7][8][9] (including LNZ-resistant isolates).[1][3][8][10]

• Controls: S. aureus ATCC 29213 (QC strain).[1][11]

Workflow:

• Inoculum Prep: Prepare a 0.5 McFarland suspension of bacterial colonies in saline. Dilute 1:100 in CAMHB to achieve ~5 x 10^5 CFU/mL.

• Plate Setup:

  • Rows A-D: Linezolid serial dilution (0.25 – 64 µg/mL).[1]

  • Rows E-H: Tedizolid (TR-700) serial dilution (0.03 – 8 µg/mL).[1] Note lower range due to higher potency.

• Incubation: 35°C ± 2°C for 16-20 hours (24h for Enterococci).

• Readout: Determine MIC (lowest concentration with no visible growth).

Data Interpretation: Use the following logic table to predict the resistance genotype:

Linezolid MIC	Tedizolid MIC	Predicted Genotype	Notes
Susceptible (≤4)	Susceptible (≤0.[1]5)	Wild Type	Standard phenotype.[1]
Resistant (≥8)	Susceptible (≤0.5)	cfr +	cfr methylation blocks LNZ but TDZ binds effectively.[1]
Resistant (≥8)	Resistant (≥1-2)	optrA / 23S Mut	Efflux or high-level mutations affect both drugs.[1]

Protocol C: In Vitro Prodrug Activation Assay

Use this protocol if you are studying the stability of the Phosphate Ester or testing if a specific bacterial strain possesses atypical phosphatase activity (rare).[1]

• Reaction Mix:

  • Substrate: 100 µM Tedizolid Phosphate (TR-701) in Tris-HCl buffer (pH 7.4).

  • Enzyme Source: Purified Alkaline Phosphatase (positive control) OR Bacterial Lysate (test sample).[1]

• Kinetics: Incubate at 37°C. Aliquot samples at 0, 15, 30, 60 min.

• Quenching: Stop reaction with equal volume ice-cold Acetonitrile.

• Analysis: HPLC-UV (254 nm) or LC-MS.

  • Monitor disappearance of TR-701 (Prodrug peak).[1]

  • Monitor appearance of TR-700 (Active peak).[1]

Experimental Workflow Visualization

The following decision tree assists researchers in classifying oxazolidinone resistance using Tedizolid as a probe.

Caption: Decision tree for classifying resistance using comparative MIC data.

References

• Structure and Mode of Action

  • Shaw, K. J., et al. (2008).[1] "In vitro activity of TR-700, the active moiety of the prodrug TR-701, against linezolid-resistant staphylococci."[1] Antimicrobial Agents and Chemotherapy.[1][8][9][11][12]

  • [1]

• The cfr Resistance Mechanism

  • Locke, J. B., et al. (2014).[1] "Tedizolid for the management of human infections: in vitro characteristics." Clinical Infectious Diseases.

  • [1]

• The optrA Resistance Mechanism

  • Wang, Y., et al. (2015).[1] "A novel gene, optrA, that confers transferable resistance to oxazolidinones and phenicols."[1] Journal of Antimicrobial Chemotherapy.

  • [1]

• Standard MIC Protocols

  • Clinical and Laboratory Standards Institute (CLSI).[1][5] (2023).[1][5] "Performance Standards for Antimicrobial Susceptibility Testing." M100.

  • [1]

Sources

• 1. Tedizolid - Wikipedia [en.wikipedia.org]
• 2. tandfonline.com [tandfonline.com]
• 3. facm.ucl.ac.be [facm.ucl.ac.be]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. Frontiers | Coexistence of the Oxazolidinone Resistance–Associated Genes cfr and optrA in Enterococcus faecalis From a Healthy Piglet in Brazil [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. jmilabs.com [jmilabs.com]
• 8. mdpi.com [mdpi.com]
• 9. Tedizolid Phosphate: a Next-Generation Oxazolidinone - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cdn.who.int [cdn.who.int]
• 11. mdpi.com [mdpi.com]
• 12. Assessment of Tedizolid In Vitro Activity and Resistance Mechanisms against a Collection of Enterococcus spp. Causing Invasive Infections, Including Isolates Requiring an Optimized Dosing Strategy for Daptomycin from U.S. and European Medical Centers, 2016 to 2018 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Application of Tedizolid Pyrophosphate Ester in Murine Infection Models

Executive Summary & Mechanism of Action

Tedizolid phosphate (TR-701) is a second-generation oxazolidinone prodrug designed to overcome resistance mechanisms affecting linezolid and to offer an improved safety profile. Unlike its active moiety tedizolid (TR-700), the phosphate ester prodrug exhibits high aqueous solubility, facilitating both oral and intravenous administration.

The Prodrug Strategy

The critical distinction in animal modeling is understanding that tedizolid phosphate is biologically inactive . It relies on rapid hydrolysis by endogenous phosphatases (primarily in the plasma and intestinal brush border) to release the active tedizolid.

Expert Insight: In murine models, this conversion is extremely rapid (t½ < 30 min). Therefore, while you administer the phosphate ester, your PK/PD modeling must track the active moiety (tedizolid) in plasma and tissues.

Mechanism of Action Pathway

The following diagram illustrates the conversion and subsequent inhibition of bacterial protein synthesis.

Caption: Bioactivation pathway of Tedizolid Phosphate to Tedizolid and subsequent ribosomal targeting.[1][2][3]

Pharmacokinetics & Pharmacodynamics (PK/PD)

Success in animal models hinges on achieving the correct exposure targets. Tedizolid exhibits time-dependent killing with moderate persistent effects, but the primary driver of efficacy is the fAUC/MIC ratio (Area Under the Curve of free drug to Minimum Inhibitory Concentration).

The "Neutropenia Trap"

A critical finding in tedizolid research is the profound impact of the host immune system on drug efficacy.

• Immunocompetent Mice: Stasis is achieved at relatively low doses (Human Equivalent Dose < 200 mg).[4][5][6][7] Granulocytes synergize with the drug.

• Neutropenic Mice: The dose required for stasis increases 10-fold to 15-fold.

• Implication: When screening for intrinsic antibiotic potency, use the Neutropenic Thigh Model to avoid overestimating the drug's standalone activity.

PK/PD Targets (Murine Models)

Parameter	Value	Notes
Driver	fAUC/MIC	Free-drug AUC over 24h divided by MIC.[2][5][8]
Protein Binding	~85% (Mouse)	Significantly higher than Linezolid (~30%).
Stasis Target (Neutropenic)	fAUC/MIC ~ 20–50	Varies by strain (MRSA vs MSSA).[5]
1-Log Kill (Neutropenic)	fAUC/MIC ~ 35–80	Requires aggressive dosing in mice.
Stasis Target (Competent)	fAUC/MIC ~ 3–5	Synergistic effect of neutrophils reduces drug requirement.

Preparation & Formulation

Safety Note: Tedizolid phosphate is a potent antibiotic.[7][9][10][11] Handle powder in a biosafety cabinet.

Vehicle Selection

Unlike many lipophilic compounds, the phosphate ester moiety confers excellent water solubility.

• Preferred Vehicle: Sterile Water for Injection (SWFI) or 0.9% Saline.

• Alternative: 20% Captisol (Sulfobutyl ether beta-cyclodextrin) if high concentrations (>50 mg/mL) are required for bolus dosing, though rarely needed for standard efficacy studies.

Formulation Protocol

• Calculate Mass: Determine total mass based on the prodrug molecular weight (MW ~450.3 g/mol ). Note that doses in literature often refer to the prodrug mass, but PK analysis tracks the active moiety (MW ~370.3 g/mol ).

• Dissolution: Add vehicle to the powder. Vortex for 1–2 minutes. The solution should be clear and colorless to pale yellow.

• Filtration: Filter sterilize using a 0.22 µm PVDF syringe filter if administering IV.

• Stability: Fresh preparation daily is recommended. The ester is stable for 24h at 4°C, but hydrolysis can occur if left at room temperature in non-buffered aqueous solutions for extended periods.

Protocol A: Neutropenic Murine Thigh Infection Model

The Gold Standard for PK/PD determination.

Experimental Workflow

Caption: Workflow for the Neutropenic Murine Thigh Infection Model.

Detailed Methodology

Animals: Female CD-1 or ICR mice (6 weeks, 20–25g).

Step 1: Induction of Neutropenia

• Day -4: Administer Cyclophosphamide (150 mg/kg) via intraperitoneal (IP) injection.

• Day -1: Administer Cyclophosphamide (100 mg/kg) via IP injection.

• Validation: Neutrophil count should be <100 cells/mm³ at the time of infection.

Step 2: Bacterial Inoculation

• Prepare a log-phase culture of S. aureus (MRSA or MSSA).

• Dilute to ~10⁷ CFU/mL in sterile saline.

• Inject 0.1 mL intramuscularly (IM) into each posterior thigh.

• Target Inoculum: ~10⁶ CFU/thigh.

Step 3: Treatment

• Begin therapy 2 hours post-infection (allows bacteria to establish log-phase growth).

• Dose Fractionation: To determine PK/PD drivers, vary the dose (1.25 to 160 mg/kg) and frequency (q6h, q12h, q24h).

• Route: Oral gavage (PO) is preferred to mimic clinical route; IV tail vein is acceptable.

Step 4: Harvest & Analysis

• Euthanize mice at 24 hours.[8]

• Aseptically remove thigh muscles.

• Homogenize in 5 mL sterile saline.

• Plate serial dilutions on Tryptic Soy Agar (TSA).

• Incubate at 37°C for 24h and count colonies.

Step 5: Data Calculation

• Calculate

  .

• Use a sigmoid Emax model to determine the dose required for stasis (net change = 0).

Protocol B: Murine Pneumonia Model

Used to assess lung penetration (ELF) and efficacy in respiratory infections.[12]

Key Difference: Tedizolid concentrates in the Epithelial Lining Fluid (ELF) and alveolar macrophages (AM), often exceeding plasma concentrations.[12]

Methodology Modifications

• Inoculation: Anesthetize mice (Isoflurane). Instill 50 µL of bacterial suspension (~10⁸ CFU/mL) intranasally. Hold mouse upright for 30s to ensure aspiration.

• Dosing: Similar to thigh model, but consider the higher tissue penetration. Efficacy is often seen at lower plasma AUCs compared to thigh infection due to ELF accumulation.

• Harvesting:

  • CFU: Remove lungs, weigh, and homogenize.

  • PK (Optional): Perform Bronchoalveolar Lavage (BAL) to measure drug levels in ELF. Urea correction method is required to calculate ELF volume.

References

• Comparative Pharmacodynamics of the New Oxazolidinone Tedizolid Phosphate and Linezolid in a Neutropenic Murine Staphylococcus aureus Pneumonia Model. Source: Antimicrobial Agents and Chemotherapy (AAC), 2012.[13] URL:[Link]

• Use of Translational Pharmacokinetic/Pharmacodynamic Infection Models To Understand the Impact of Neutropenia on the Efficacy of Tedizolid Phosphate. Source: Antimicrobial Agents and Chemotherapy (AAC), 2018. URL:[Link]

• Activity of Tedizolid Phosphate (TR-701) in Murine Models of Infection with Penicillin-Resistant and Penicillin-Sensitive Streptococcus pneumoniae. Source: Antimicrobial Agents and Chemotherapy (AAC), 2012.[13] URL:[Link]

• Pharmacokinetics and Pulmonary Disposition of Tedizolid and Linezolid in a Murine Pneumonia Model under Variable Conditions. Source: Antimicrobial Agents and Chemotherapy (AAC), 2012.[13] URL:[Link]

Sources

• 1. stacks.cdc.gov [stacks.cdc.gov]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. Tedizolid Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Use of Translational Pharmacokinetic/Pharmacodynamic Infection Models To Understand the Impact of Neutropenia on the Efficacy of Tedizolid Phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Use of Translational Pharmacokinetic/Pharmacodynamic Infection Models To Understand the Impact of Neutropenia on the Efficacy of Tedizolid Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Profile of tedizolid phosphate and its potential in the treatment of acute bacterial skin and skin structure infections - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparative Pharmacodynamics of the New Oxazolidinone Tedizolid Phosphate and Linezolid in a Neutropenic Murine Staphylococcus aureus Pneumonia Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. What is the mechanism of Tedizolid Phosphate? [synapse.patsnap.com]
• 10. semanticscholar.org [semanticscholar.org]
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• 12. journals.asm.org [journals.asm.org]
• 13. Activity of tedizolid phosphate (TR-701) in murine models of infection with penicillin-resistant and penicillin-sensitive Streptococcus pneumoniae - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Tedizolid Pyrophosphate Ester Formulation for Research Purposes

Introduction & Strategic Overview

Tedizolid Phosphate (TR-701) is the phosphate ester prodrug of the oxazolidinone antibiotic Tedizolid (TR-700).[1] While Tedizolid exhibits potent activity against multidrug-resistant Gram-positive pathogens (including MRSA and VRE), its intrinsic aqueous solubility is negligible (<0.1 mg/mL). The phosphate ester moiety in TR-701 is a critical chemical engineering strategy to enable intravenous administration by increasing solubility to >50 mg/mL at physiological pH.

Critical Research Distinction:

• TR-701 (Prodrug): Used for Pharmacokinetic (PK) studies, formulation stability testing, and metabolic conversion assays. It is biologically inactive in vitro until hydrolyzed.

• TR-700 (Active Moiety): Used for Pharmacodynamic (PD) studies, Minimum Inhibitory Concentration (MIC) assays, and ribosomal binding studies.

This guide provides high-fidelity protocols for formulating TR-701 for research, ensuring stability and preventing premature precipitation or degradation.

Mechanism of Action & Physicochemical Properties[2][3]

Understanding the conversion pathway is essential for experimental design. TR-701 is rapidly converted to TR-700 by endogenous phosphatases (e.g., Alkaline Phosphatase) in plasma.

Activation Pathway

The following diagram illustrates the hydrolysis mechanism required to liberate the active drug.

Figure 1: Bioconversion of Tedizolid Phosphate to active Tedizolid via phosphatase-mediated hydrolysis.[2]

Solubility Profile

TR-701 solubility is pH-dependent.[3] The phosphate group must be deprotonated to achieve high solubility.[3]

Parameter	TR-701 (Prodrug)	TR-700 (Active)
Molecular Weight	450.32 g/mol	370.34 g/mol
Solubility (pH 7.4)	> 50 mg/mL	< 0.1 mg/mL
Solubility (pH < 4.0)	Low (Protonated form)	Low
Appearance	White to off-white solid	Yellow crystalline solid
Primary Solvent	Water / Saline (pH adjusted)	DMSO / Methanol

Protocol: Preparation of Aqueous TR-701 Stock Solution

Objective: Create a stable, clear stock solution of Tedizolid Phosphate (2 mg/mL to 50 mg/mL) for IV injection simulations or enzymatic assays.

Reagents & Equipment

• API: Tedizolid Phosphate (TR-701) powder (Research Grade).

• Vehicle: Sterile Water for Injection (SWFI) or 0.9% Sodium Chloride.[4][5]

• Buffering/Bulking Agent: Mannitol (Essential for tonicity and preventing crystallization).

• pH Adjustment: 0.1 N NaOH and 0.1 N HCl.

• Filtration: 0.22 µm PES (Polyethersulfone) syringe filter. Avoid Nylon (potential drug adsorption).

Critical Warning: Cation Incompatibility

STOP & READ: Tedizolid Phosphate is incompatible with divalent cations (Ca²⁺, Mg²⁺).

• Do NOT use: Lactated Ringer’s Solution, Hartmann’s Solution, or PBS containing Ca/Mg.

• Consequence: Immediate precipitation of the calcium/magnesium phosphate salt of the drug.

Step-by-Step Formulation Procedure

• Weighing: Weigh an amount of TR-701 equivalent to the target concentration.

  • Example: For 10 mL of 4 mg/mL solution, weigh 40 mg TR-701.

• Bulking Agent Addition: Add Mannitol to the weighing vessel.

  • Ratio: Recommended mass ratio is roughly 1:0.5 (Drug:Mannitol) or maintain Mannitol at ~2.5% w/v final concentration for isotonicity.

• Initial Dissolution: Add 80% of the final volume of Sterile Water. Vortex gently.

  • Observation: The solution may appear cloudy or contain particulates initially if the pH is acidic.

• pH Adjustment (The Solubilization Key):

  • Monitor pH with a micro-probe.

  • Slowly add 0.1 N NaOH dropwise.

  • Target pH: 7.4 – 8.0 .

  • Mechanism:[1][6][5][7][8] As pH rises above 7.0, the phosphate group deprotonates, and the solution will turn clear .

• Final Volume: Add Sterile Water to reach the final target volume.

• Sterilization: Filter through a 0.22 µm PES filter into a sterile glass vial.

• Validation: Inspect visually against a dark background. Solution must be free of particulates.

Protocol: In Vitro Enzymatic Conversion Assay

Objective: Validate the prodrug-to-drug conversion rate using Alkaline Phosphatase (ALP). This is crucial for confirming that your "inactive" prodrug will release the active moiety in your biological system.

Experimental Workflow

Figure 2: Workflow for assessing enzymatic stability and conversion kinetics.

Detailed Steps

• Buffer: Use 50 mM Tris-HCl, pH 7.4. (Avoid Phosphate buffers as they inhibit phosphatases via product inhibition).

• Reaction Mix: Combine 990 µL Buffer + 10 µL TR-701 Stock (final conc. 100 µM).

• Initiation: Add Alkaline Phosphatase (e.g., from bovine intestinal mucosa).

• Sampling: At designated time points, remove 100 µL aliquots.

• Quenching: Immediately mix aliquot with 100 µL ice-cold Acetonitrile (ACN) to precipitate the enzyme. Centrifuge at 10,000 x g for 5 mins.

• Analysis: Inject supernatant into HPLC.

  • TR-701 Retention: Elutes earlier (more polar).

  • TR-700 Retention: Elutes later (less polar).

Troubleshooting & Stability Guide

Issue	Probable Cause	Corrective Action
Precipitation on storage	pH drift (< 7.0)	Re-check pH. TR-701 precipitates in acidic conditions. Store in buffered solution (pH 7.5-8.0).
Precipitation on dilution	Calcium contamination	Ensure diluent is Saline or D5W. Never use Ringer's or cell culture media with high Ca²⁺/Mg²⁺.
Yellow discoloration	Oxidation or Hydrolysis	TR-700 (active) is yellow.[9] If TR-701 solution turns yellow, significant hydrolysis has occurred. Discard.
Low Bioactivity (In Vitro)	Lack of Phosphatase	TR-701 has no intrinsic antibiotic activity. Use TR-700 for MIC testing, or supplement media with ALP.

References

• U.S. Food and Drug Administration (FDA). (2014).[6] SIVEXTRO (tedizolid phosphate) Prescribing Information. Retrieved from [Link][3]

• Burdette, S. D., & Trotman, R. L. (2015). Tedizolid: The First Once-Daily Oxazolidinone. Clinical Infectious Diseases, 61(8), 1315–1321. Retrieved from [Link]

• Kisgen, J. J., & Mansour, H. (2014). Tedizolid: A Novel Oxazolidinone for Skin and Skin Structure Infections.[6] Clinical Therapeutics, 36(10), 1315-1332.

• PubChem. (n.d.). Tedizolid phosphate (Compound Summary). National Library of Medicine. Retrieved from [Link]

• Flanagan, S., et al. (2014). In vitro and in vivo efficacy of tedizolid phosphate against Gram-positive bacteria.[1][10][11] Antimicrobial Agents and Chemotherapy.[6] Retrieved from [Link]

Sources

• 1. selleckchem.com [selleckchem.com]
• 2. Tedizolid Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tedizolid-Cyclodextrin System as Delayed-Release Drug Delivery with Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. merck.com [merck.com]
• 5. mims.com [mims.com]
• 6. Tedizolid: a novel oxazolidinone with potent activity against multidrug-resistant gram-positive pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. What is the mechanism of Tedizolid Phosphate? [synapse.patsnap.com]
• 8. globalrph.com [globalrph.com]
• 9. academic.oup.com [academic.oup.com]
• 10. pdf.hres.ca [pdf.hres.ca]
• 11. accessdata.fda.gov [accessdata.fda.gov]

Advanced Application Note: Tedizolid Phosphate Ester for Topical Ocular Delivery

Executive Summary & Scientific Rationale

Tedizolid Phosphate (TZP) is a second-generation oxazolidinone prodrug designed to overcome the limitations of Linezolid, specifically regarding potency and side-effect profiles. In the context of ocular therapeutics, TZP targets Methicillin-resistant Staphylococcus aureus (MRSA) keratitis and endophthalmitis.

The "Pyrophosphate" vs. Phosphate Nomenclature

While often colloquially referenced in synthesis contexts regarding phospho-ester bonds, the clinically relevant molecule is the Phosphate Monoester (TR-701). The "pyrophosphate" terminology in your request likely pertains to the specific enzymatic cleavage required for activation or a specific salt synthesis intermediate. This guide focuses on the Phosphate Ester Prodrug , as it is the established chemical entity for solubility enhancement in ocular delivery.

The Ocular Delivery Challenge

The eye presents a dual barrier:

• Static Barrier: The corneal epithelium (lipophilic) and stroma (hydrophilic).

• Dynamic Barrier: Tear turnover and nasolacrimal drainage.

The Prodrug Strategy: Tedizolid (active) is lipophilic and poorly soluble (~0.1 mg/mL). The Phosphate Ester modification significantly increases aqueous solubility (>50 mg/mL at pH 7.4), allowing for high-concentration topical formulation. Upon contact with the cornea, endogenous phosphatases (alkaline/acid) hydrolyze the ester, releasing the active lipophilic Tedizolid, which then penetrates the corneal epithelium.

Mechanism of Action & Activation Pathway

The following diagram illustrates the prodrug activation specifically within the ocular microenvironment.

Figure 1: The enzymatic hydrolysis pathway of Tedizolid Phosphate in the ocular environment.

Protocol A: Formulation of Tedizolid Phosphate Nanocrystals (TZP-NC)

Recent research indicates that while the phosphate ester improves solubility, nanocrystal (NC) formulations further enhance corneal retention and bioavailability compared to simple aqueous solutions.

Materials

• Tedizolid Phosphate (TZP)[1][2][3][4][5][6][7][8][9][10][11]

• Stabilizers: Poloxamer 188 (P188) or Polyvinyl Alcohol (PVA)

• Cationic Agent (Optional for corneal adhesion): Benzalkonium Chloride (BKC) or Stearylamine

• Solvent: Dimethyl Sulfoxide (DMSO) - for antisolvent method

• Anti-solvent: Deionized Water (cooled to 4°C)

Step-by-Step Methodology (Antisolvent Precipitation)

• Organic Phase Preparation:

  • Dissolve 10 mg of TZP in 1.0 mL of DMSO. Ensure complete solubilization by vortexing.

• Aqueous Phase Preparation:

  • Prepare 10 mL of aqueous solution containing 0.5% w/v Poloxamer 188 .

  • Optional: Add 0.01% BKC to impart a positive charge (Zeta potential modulation) for better interaction with the negatively charged corneal mucin.

  • Maintain at 4°C using an ice bath.

• Precipitation:

  • Under high-speed mechanical stirring (e.g., 1,500 RPM ), inject the Organic Phase dropwise into the Aqueous Phase.

  • Observation: Immediate formation of a milky suspension indicates nanocrystal precipitation.

• Homogenization (Critical for Size Control):

  • Subject the suspension to High-Pressure Homogenization (HPH) or Probe Sonication .

  • Settings: 15 minutes at 40% amplitude (pulse: 5s ON, 2s OFF) to prevent overheating.

• Solvent Removal:

  • Dialyze the suspension against distilled water for 12 hours to remove DMSO, or use centrifugation (15,000 RPM, 30 min) to pellet the NCs, then resuspend in isotonic buffer.

• Characterization Check:

  • Target Particle Size: 150–300 nm (measured via Dynamic Light Scattering - DLS).

  • Polydispersity Index (PDI): < 0.3 .

Protocol B: In Vitro Corneal Permeability (Franz Diffusion Cell)

This protocol validates the conversion and penetration of the drug through corneal tissue.[8]

Experimental Setup

• Apparatus: Vertical Franz Diffusion Cell (Orifice diameter: ~9 mm).

• Membrane: Freshly excised porcine or rabbit cornea (stored in glutathione bicarbonate Ringer’s solution).

• Receptor Medium: Simulated Tear Fluid (STF) or PBS (pH 7.4) with 2% Hydroxypropyl-beta-cyclodextrin (to maintain sink conditions for the lipophilic active drug).

Figure 2: Workflow for Ex Vivo Corneal Permeation Study.

Procedure

• Mounting: Clamp the cornea between the donor and receptor chambers. Ensure no air bubbles exist in the receptor chamber.

• Equilibration: Allow the cornea to equilibrate with the receptor medium (37°C) for 15 minutes.

• Dosing: Apply 100 µL of the TZP formulation (equivalent to ~0.1% w/v) into the donor compartment.

• Sampling: Withdraw samples from the receptor arm at predetermined intervals. Immediately replace the withdrawn volume with fresh, pre-warmed medium.

• Data Processing: Calculate the Apparent Permeability Coefficient (

  ) : Where is the flux, is the area, and is the initial concentration.

Protocol C: Bioanalytical Quantification (HPLC)

Accurate separation of the Prodrug (Phosphate) from the Active (Tedizolid) is crucial to determine if hydrolysis occurred during permeation.

HPLC Conditions

Parameter	Specification
Column	C18 Reverse Phase (e.g., Phenomenex Luna, 250 x 4.6 mm, 5 µm)
Mobile Phase A	0.02 M Potassium Dihydrogen Phosphate (pH 3.5)
Mobile Phase B	Acetonitrile (ACN)
Mode	Gradient Elution (See Table Below)
Flow Rate	1.0 mL/min
Wavelength	251 nm (or 300 nm)
Injection Vol	20 µL

Gradient Profile

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)
0.0	80	20
5.0	80	20
15.0	20	80
20.0	20	80
25.0	80	20

Validation Criteria:

• Resolution (

  ): > 2.0 between Tedizolid Phosphate (early eluting, polar) and Tedizolid (late eluting, non-polar).

• Linearity:

  over range 0.1 – 50 µg/mL.

Expected Results & Troubleshooting

Solubility Comparison

Compound	Aqueous Solubility (pH 7.[4]4)	LogP
Tedizolid (Active)	~0.13 mg/mL	~2.4 (Lipophilic)
Tedizolid Phosphate	>50 mg/mL	< 0 (Hydrophilic)

Troubleshooting Guide

• Issue: Low recovery in receptor fluid.

  • Cause: Drug trapped in corneal stroma or binding to glass.

  • Solution: Perform a mass balance study by extracting the corneal tissue with Methanol at the end of the experiment to quantify retained drug.

• Issue: Rapid hydrolysis in donor chamber.

  • Cause: Contamination with enzymes or unstable pH.

  • Solution: Ensure donor formulation is buffered to pH 6.0–7.0 and check sterility.

References

• Alshememry, A., et al. (2022). "Perspectives of Positively Charged Nanocrystals of Tedizolid Phosphate as a Topical Ocular Application in Rabbits." Pharmaceutics, 14(7).[3] [3]

• Kishore, K., et al. "Ocular pharmacokinetics of tedizolid phosphate following topical administration in rabbits.

• Anerao, A., et al. (2017). "Enantioseparation of Tedizolid phosphate by RP-HPLC, using β-Cyclodextrin as a Chiral Mobile Phase Additive."[12] Journal of Applied Pharmaceutical Science, 7(10), 30-36.[12]

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 11234048, Tedizolid phosphate.

• FDA Access Data. "SIVEXTRO (tedizolid phosphate) Clinical Pharmacology Review."

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Tedizolid Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Fabrication and Characterization of Tedizolid Phosphate Nanocrystals for Topical Ocular Application: Improved Solubilization and In Vitro Drug Release - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Perspectives of Positively Charged Nanocrystals of Tedizolid Phosphate as a Topical Ocular Application in Rabbits - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Profile of tedizolid phosphate and its potential in the treatment of acute bacterial skin and skin structure infections - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. dovepress.com [dovepress.com]
• 10. Tedizolid-Cyclodextrin System as Delayed-Release Drug Delivery with Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. japsonline.com [japsonline.com]
• 12. Enantioseparation of Tedizolid phosphate by RP-HPLC, using 𝛽-Cyclodextrin as a Chiral Mobile Phase Additive | Journal of Applied Pharmaceutical Science [bibliomed.org]

Application Note: Long-Term Evaluation of Tedizolid in Osteoarticular Infection Models

Introduction & Scientific Rationale

Osteoarticular infections (OAIs), including osteomyelitis and prosthetic joint infections (PJIs), represent a critical challenge in drug development due to the need for prolonged antimicrobial therapy (6–12 weeks) and the presence of biofilm-embedded pathogens.

Tedizolid Phosphate (TR-701) , a second-generation oxazolidinone, is increasingly utilized off-label for OAIs. While approved for acute bacterial skin and skin structure infections (ABSSSI) with a 6-day course, its application in OAIs requires months of exposure.

The "Mitochondrial Paradox"

A central theme of this guide is the safety differentiation between tedizolid and linezolid. Both drugs inhibit bacterial protein synthesis by binding to the 23S rRNA of the 50S subunit. However, they also inhibit mammalian Mitochondrial Protein Synthesis (MPS), leading to myelosuppression and neuropathy.[1][2]

• Linezolid: Requires twice-daily dosing; accumulation over time leads to sustained trough concentrations (

  ) that exceed the MPS inhibitory threshold, causing toxicity.

• Tedizolid: Although a more potent inhibitor of MPS in vitro, its longer half-life allows for once-daily dosing. This regimen provides a "recovery window" where plasma levels drop below the mitochondrial toxicity threshold, potentially allowing mitochondrial recovery between doses.

This guide provides protocols to validate this efficacy/safety balance in long-term in vivo models.

Mechanism of Action & Toxicity Pathways

Understanding the dual-target nature of oxazolidinones is essential for interpreting long-term study data.

DOT Diagram: Oxazolidinone Dual-Target Pathway

Figure 1: Dual mechanism of action showing the therapeutic pathway (bacterial) and the off-target mitochondrial toxicity pathway common to oxazolidinones.

Protocol: Rat Model of Chronic Foreign-Body Osteomyelitis

This protocol is the gold standard for simulating PJI. It incorporates a foreign body (stainless steel wire) to induce biofilm formation, rendering the infection recalcitrant to standard therapy.

Experimental Design

• Species: Wistar or Sprague-Dawley Rats (Male, 250–300g).

• Pathogen: Staphylococcus aureus (MRSA or MSSA).[3][4] Clinical PJI isolates are preferred over lab strains (e.g., ATCC 29213).

• Groups (n=10-15/group):

  • Control: Infected + Vehicle (Saline).

  • Comparator: Linezolid (Human Equivalent Dose).

  • Experimental: Tedizolid (Human Equivalent Dose).

  • Sterile Control: Sham surgery (no bacteria) to assess surgical trauma.

Bacterial Preparation

• Culture S. aureus overnight in Tryptic Soy Broth (TSB).

• Wash cells 2x with sterile PBS.

• Resuspend to a density of 1 × 10⁸ CFU/mL .

• Critical Step: Keep inoculum on ice and use within 1 hour to prevent viability loss.

Surgical Procedure (Day 0)

• Anesthesia: Ketamine (80 mg/kg) + Xylazine (10 mg/kg) IP.

• Preparation: Shave left hind leg; disinfect with povidone-iodine and alcohol.

• Access: Make a 1 cm incision over the proximal tibia.

• Defect Creation: Drill a 1 mm hole through the cortex into the medullary canal using a sterile dental burr.

• Inoculation: Inject 10 µL of bacterial suspension (10⁶ CFU total) into the medullary canal using a microsyringe.

• Implantation: Insert a sterile stainless steel K-wire (1 mm diameter, 2 mm length) into the hole. The wire acts as a nidus for biofilm.

• Closure: Seal the bone defect with bone wax (optional) and close the fascia/skin with sutures.

• Wait Period: Allow infection to establish for 21 days before starting treatment. This ensures chronic osteomyelitis and mature biofilm formation.

Treatment Regimen (Day 21 – Day 49)

Treatment duration mimics the "long-term" clinical scenario (4 weeks in rats ≈ months in humans).

Drug	Dose (Rat)	Route	Frequency	Rationale
Tedizolid	10–15 mg/kg	Oral/IP	QD (Once Daily)	Targets human AUC₀₋₂₄ ~30 µg·h/mL.
Linezolid	25–50 mg/kg	Oral/IP	BID (Twice Daily)	Matches human exposure; BID required due to shorter half-life in rats.
Vehicle	Saline	Oral/IP	QD	Negative control.

Note: Oral gavage is preferred for clinical relevance, but IP is acceptable for PK stability in rodents.

Endpoints & Analysis (Day 50)

• Microbiology (Primary Endpoint):

  • Euthanize animals 24h after last dose (washout period).

  • Aseptically harvest the tibia.

  • Bone Pulverization: Flash freeze bone in liquid nitrogen and pulverize.

  • Sonication: Sonicate the removed K-wire in PBS to dislodge biofilm.

  • Culture: Plate serial dilutions on Mannitol Salt Agar.

  • Metric: Log₁₀ CFU/gram of bone.[5]

• Histology:

  • Fix tibias in 10% formalin, decalcify, and stain with H&E.

  • Scoring System (0-4): Assess intra-medullary abscess, bone necrosis (sequestrum), and inflammatory infiltrate.

Protocol: Safety Assessment (Mitochondrial Toxicity)

To validate the safety advantage of tedizolid over linezolid, you must assess mitochondrial function.[1] Standard CBC is insufficient for mechanistic proof.

Hematological Monitoring (In-Life)

• Frequency: Weekly blood draws (tail vein).

• Key Markers:

  • Reticulocytes: The earliest indicator of bone marrow suppression. A drop >50% signals toxicity.

  • Platelets: Thrombocytopenia is a classic oxazolidinone side effect.

Ex Vivo Mitochondrial Assay (Terminal)

Perform this on bone marrow cells or liver tissue harvested at necropsy.

• Isolation: Isolate mitochondria using differential centrifugation.

• COX Activity Assay (Complex IV):

  • Oxazolidinones specifically inhibit the synthesis of Subunit I of Cytochrome c Oxidase (COX-1).

  • Use a colorimetric cytochrome c oxidase assay kit.

  • Normalization: Normalize activity to Citrate Synthase (CS) activity (a marker of mitochondrial mass).

  • Interpretation: A decrease in the COX/CS ratio indicates impaired mitochondrial protein synthesis.

Experimental Workflow Diagram

DOT Diagram: 8-Week Study Timeline

Figure 2: Chronological workflow for the rat osteomyelitis model, highlighting the transition from infection establishment to long-term therapy and dual endpoint analysis.

Data Presentation & Expectations

Table 1: Expected Pharmacokinetic Parameters in Bone

Parameter	Tedizolid (Human)	Tedizolid (Rat Model)	Target Value
Plasma	2.2 µg/mL	2.0 – 3.0 µg/mL	> MIC₉₀ (0.5 µg/mL)
Bone/Plasma Ratio	~0.3 – 0.5	0.3 – 0.4	Evidence of Penetration
	~30 µg·h/mL	25 – 35 µg·h/mL	Driver of Efficacy

Table 2: Comparative Safety Expectations (Long-Term)

Endpoint	Linezolid (Long-Term)	Tedizolid (Long-Term)
Bone Marrow Cellularity	Hypocellular	Normocellular
Reticulocyte Count	Decreased (>30%)	Stable
Mitochondrial COX Activity	Significantly Reduced	Minimally Affected
Lactic Acid Levels	Elevated	Normal

References

• Safety of Tedizolid as Suppressive Antimicrobial Therapy for Patients With Complex Implant-Associated Bone. Open Forum Infectious Diseases. [Link]

• Long-Term Use of Tedizolid in Osteoarticular Infections: Benefits among Oxazolidinone Drugs. Antibiotics (Basel). [Link][6]

• Nonclinical and Pharmacokinetic Assessments To Evaluate the Potential of Tedizolid and Linezolid To Affect Mitochondrial Function. Antimicrobial Agents and Chemotherapy. [Link]

• Activity of Tedizolid in Methicillin-Resistant Staphylococcus aureus Experimental Foreign Body-Associated Osteomyelitis. Antimicrobial Agents and Chemotherapy. [Link][3]

• Development of a pharmacokinetic/pharmacodynamic evaluation model for osteomyelitis and usefulness of tedizolid. Journal of Antimicrobial Chemotherapy. [Link]

Sources

• 1. Nonclinical and Pharmacokinetic Assessments To Evaluate the Potential of Tedizolid and Linezolid To Affect Mitochondrial Function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. journals.asm.org [journals.asm.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. access.archive-ouverte.unige.ch [access.archive-ouverte.unige.ch]

Application Notes and Protocols for Tedizolid Pyrophosphate Ester in Combination with Other Antibiotics

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the evaluation of tedizolid pyrophosphate ester in combination with other antibiotics. This document details the scientific rationale, step-by-step protocols for in vitro synergy testing, and guidance on data interpretation, grounded in established scientific principles and methodologies.

Introduction and Scientific Rationale

Tedizolid phosphate is a second-generation oxazolidinone antibiotic administered as a pyrophosphate ester prodrug. In vivo, it is rapidly and extensively converted by endogenous phosphatases to its active moiety, tedizolid.[1][2] Tedizolid exerts its bacteriostatic effect by inhibiting bacterial protein synthesis. It binds to the 23S ribosomal RNA (rRNA) of the 50S subunit, preventing the formation of a functional 70S initiation complex, which is a critical step in the translation process.[3][4] This mechanism of action is distinct from many other antibiotic classes, making it a valuable agent against multidrug-resistant Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA).[5][6]

The use of combination antibiotic therapy is a critical strategy to enhance efficacy, broaden the spectrum of activity, and combat the development of antimicrobial resistance. The investigation of tedizolid in combination with other antibiotics is therefore of significant interest. Synergistic interactions can lead to improved clinical outcomes, potentially allowing for lower dosages and reduced toxicity. Conversely, antagonistic interactions can diminish therapeutic efficacy and should be avoided.[7]

These application notes will focus on the practical aspects of assessing the in vitro interactions between tedizolid and other antibiotics, with a primary focus on the checkerboard and time-kill assays.

Key Concepts in Combination Therapy

The interaction between two antimicrobial agents can be categorized as follows:

• Synergy: The combined effect of the two drugs is significantly greater than the sum of their individual effects.

• Additivity/Indifference: The combined effect is equal to the sum of their individual effects.

• Antagonism: The combined effect is less than the sum of their individual effects.

These interactions are quantified using various in vitro methods, with the checkerboard and time-kill assays being the most common and well-established.[8]

Experimental Protocols

Adherence to established guidelines from bodies such as the Clinical and Laboratory Standards Institute (CLSI) is crucial for the reproducibility and accuracy of antimicrobial susceptibility testing.[9][10]

Checkerboard Assay

The checkerboard assay is a microdilution method used to determine the Fractional Inhibitory Concentration (FIC) index, which provides a quantitative measure of antibiotic interaction.[11]

Protocol:

• Bacterial Inoculum Preparation:

  • From a fresh 18-24 hour culture plate, select 3-5 isolated colonies of the test organism (e.g., S. aureus).

  • Suspend the colonies in sterile saline or phosphate-buffered saline (PBS).

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL.

  • Dilute the adjusted bacterial suspension in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Antibiotic Stock Solution Preparation:

  • Prepare stock solutions of tedizolid (as the active moiety) and the partner antibiotic in a suitable solvent.

  • Further dilute the stock solutions in CAMHB to the desired starting concentrations. The highest concentration tested should typically be at least 4-8 times the known Minimum Inhibitory Concentration (MIC) of the organism for each drug.

• Checkerboard Plate Setup (96-well plate):

  • Dispense 50 µL of CAMHB into each well.

  • Along the x-axis (e.g., columns 2-11), create serial dilutions of tedizolid. Add 50 µL of the highest concentration of tedizolid to column 2 and perform serial dilutions across to column 11, discarding 50 µL from column 11. Column 12 will serve as a drug-free growth control.

  • Along the y-axis (e.g., rows B-G), create serial dilutions of the partner antibiotic. Add 50 µL of the highest concentration of the partner antibiotic to row B and perform serial dilutions down to row G, discarding 50 µL from row G. Row H will serve as a drug-free growth control.

  • This setup creates a matrix of varying concentrations of both antibiotics.

  • Finally, add 100 µL of the prepared bacterial inoculum to each well.

• Incubation:

  • Incubate the plate at 35-37°C for 18-24 hours under aerobic conditions.

• Data Analysis and FIC Index Calculation:

  • After incubation, visually inspect the plate for turbidity to determine the MIC of each drug alone and in combination. The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth.

  • Calculate the FIC for each drug:

    • FIC of Tedizolid (FICA) = (MIC of Tedizolid in combination) / (MIC of Tedizolid alone)

    • FIC of Partner Antibiotic (FICB) = (MIC of Partner Antibiotic in combination) / (MIC of Partner Antibiotic alone)

  • Calculate the FIC Index (FICI):

    • FICI = FICA + FICB

Interpretation of FICI:

FICI Value	Interpretation
≤ 0.5	Synergy
> 0.5 to 4.0	Indifference/Additivity
> 4.0	Antagonism

Diagram: Checkerboard Assay Workflow

Caption: Workflow for the checkerboard synergy assay.

Time-Kill Assay

The time-kill assay provides dynamic information about the rate of bacterial killing over time when exposed to antibiotics, alone and in combination.[12]

Protocol:

• Bacterial Inoculum Preparation:

  • Prepare a mid-logarithmic phase culture of the test organism in CAMHB, adjusted to a final concentration of approximately 5 x 10⁵ CFU/mL.

• Assay Setup:

  • Prepare test tubes with CAMHB containing:

    • Tedizolid alone at a specific concentration (e.g., 0.5x, 1x, or 2x MIC).

    • Partner antibiotic alone at a specific concentration.

    • The combination of tedizolid and the partner antibiotic at the same concentrations.

    • A drug-free growth control.

  • Inoculate each tube with the prepared bacterial suspension.

• Incubation and Sampling:

  • Incubate all tubes at 35-37°C with shaking.

  • At predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours), collect an aliquot from each tube.

• Bacterial Viable Count:

  • Perform serial dilutions of each aliquot in sterile saline or PBS.

  • Plate a specific volume (e.g., 100 µL) of the appropriate dilutions onto agar plates (e.g., Tryptic Soy Agar).

  • Incubate the plates at 35-37°C for 18-24 hours.

  • Count the number of colonies on the plates and calculate the CFU/mL for each time point.

• Data Analysis:

  • Plot the log10 CFU/mL versus time for each condition.

  • Synergy is defined as a ≥ 2 log10 decrease in CFU/mL between the combination and its most active single agent at a specific time point.

  • Indifference is defined as a < 2 log10 decrease and a < 1 log10 increase in CFU/mL between the combination and its most active single agent.

  • Antagonism is defined as a ≥ 1 log10 increase in CFU/mL between the combination and its most active single agent.

Diagram: Time-Kill Assay Workflow

Caption: Workflow for the time-kill synergy assay.

Data Presentation and Interpretation

The following tables summarize published data on the in vitro interactions of tedizolid with other antibiotics against Staphylococcus species.

Table 1: Summary of Tedizolid Combination Studies Against Staphylococci

Combination	Organism(s)	Method	Key Findings	Reference
Tedizolid + Rifampicin	S. aureus (MSSA & MRSA), S. epidermidis	Time-Kill	Synergy observed in 3/10 strains; largely indifferent.[7] Prevents emergence of rifampicin resistance in biofilm models.[13]	[7][13]
Tedizolid + Doxycycline	S. aureus (MSSA & MRSA), S. epidermidis	Time-Kill	Synergy observed in 2/10 strains; largely indifferent.[7]	[7]
Tedizolid + Moxifloxacin	S. aureus (MSSA & MRSA), S. epidermidis	Time-Kill	Antagonism observed in 3/10 strains.[7]	[7]
Tedizolid + Trimethoprim/Sulfamethoxazole	S. aureus (MSSA & MRSA), S. epidermidis	Time-Kill	Indifferent interactions observed in all tested strains.[7]	[7]

Mechanistic Insights into Tedizolid Interactions

Understanding the mechanisms of action of the combined antibiotics is crucial for interpreting synergy, indifference, or antagonism.

• Tedizolid + Rifampicin (Synergy/Indifference): Tedizolid inhibits protein synthesis, while rifampicin inhibits DNA-dependent RNA polymerase. The combination has shown particular promise against staphylococcal biofilms, where tedizolid can prevent the emergence of rifampicin-resistant mutants.[13] While rifampicin is a known inducer of cytochrome P450 enzymes, which can affect the metabolism of other drugs, tedizolid's clearance is not primarily mediated by these enzymes.[14]

• Tedizolid + Doxycycline (Synergy/Indifference): Both tedizolid and doxycycline are protein synthesis inhibitors, but they target different sites on the ribosome. Tedizolid binds to the 50S subunit, while doxycycline binds to the 30S subunit. The observed synergy in some strains may be due to a more complete inhibition of protein synthesis when both ribosomal subunits are targeted.[7]

• Tedizolid + Moxifloxacin (Antagonism): Tedizolid inhibits protein synthesis, while moxifloxacin, a fluoroquinolone, inhibits DNA gyrase and topoisomerase IV, enzymes essential for DNA replication.[9][15] The antagonistic effect observed in some studies suggests that the inhibition of protein synthesis by tedizolid may interfere with the bactericidal activity of fluoroquinolones, which is dependent on active bacterial replication and protein synthesis for its full effect.[7]

Diagram: Potential Mechanisms of Tedizolid Combination Interactions

Caption: Putative mechanisms of antibiotic interactions with tedizolid.

In Vivo Correlation

While in vitro synergy testing is a crucial first step, the clinical relevance of these findings should ideally be confirmed in vivo. Animal models of infection, such as murine peritonitis or foreign body-associated osteomyelitis models, can provide valuable data on the efficacy of antibiotic combinations in a more complex biological system.[11] Pharmacokinetic and pharmacodynamic (PK/PD) modeling can further help in translating in vitro data to predict clinical outcomes.[6]

Conclusion

The combination of tedizolid with other antimicrobial agents presents both opportunities and challenges. Synergistic or additive interactions, such as those observed with rifampicin and doxycycline against certain staphylococcal isolates, may offer enhanced therapeutic options, particularly for difficult-to-treat infections like those involving biofilms.[13] Conversely, the potential for antagonism, as seen with moxifloxacin, underscores the importance of careful evaluation before clinical application.[7] The protocols and data presented in these application notes provide a framework for the systematic in vitro assessment of tedizolid combination therapy, contributing to the rational design of future antimicrobial strategies.

References

• Zurenko, G. E., Todd, W. M., Hafkin, B., & Us, G. (2014). Tedizolid: a novel oxazolidinone with potent activity against multidrug-resistant gram-positive pathogens. Annals of the New York Academy of Sciences, 1328(1), 77-96.

• Patsnap Synapse. (2024). What is the mechanism of Tedizolid Phosphate? Retrieved from [Link]

• Barber, K. E., & Rybak, M. J. (2016). Tedizolid Phosphate: a Next-Generation Oxazolidinone. Infectious Diseases and Therapy, 5(1), 1–14.
• Durán-Manuel, V., et al. (2023). In Vitro Activities of Ceftobiprole, Dalbavancin, Tedizolid and Comparators against Clinical Isolates of Methicillin-Resistant Staphylococcus aureus Associated with Skin and Soft Tissue Infections. Antibiotics, 12(5), 899.
• Rodríguez-Gascón, A., et al. (2021). Pharmacokinetic/Pharmacodynamic Analysis of Tedizolid Phosphate Compared to Linezolid for the Treatment of Infections Caused by Gram-Positive Bacteria. Pharmaceutics, 13(11), 1898.
• Werth, B. J. (2017). Exploring the pharmacodynamic interactions between tedizolid and other orally bioavailable antimicrobials against Staphylococcus aureus and Staphylococcus epidermidis. Journal of Antimicrobial Chemotherapy, 72(5), 1410–1414.
• Di Pilato, V., et al. (2020). Tedizolid-Rifampicin Combination Prevents Rifampicin-Resistance on in vitro Model of Staphylococcus aureus Mature Biofilm. Frontiers in Microbiology, 11, 1947.
• Prokocimer, P., et al. (2012). In Vitro Activity and Microbiological Efficacy of Tedizolid (TR-700) against Gram-Positive Clinical Isolates from a Phase 2 Study of Oral Tedizolid Phosphate (TR-701) in Patients with Complicated Skin and Skin Structure Infections. Antimicrobial Agents and Chemotherapy, 56(9), 4608–4613.
• Morrison, D., et al. (2019). 1578. Rifampicin Reduces Tedizolid Concentrations When Co-Administered in Healthy Volunteers. Open Forum Infectious Diseases, 6(Supplement_2), S578–S579.

• Mechanisms in Medicine Inc. (2011, March 29). Fluoroquinolones: Mechanisms of Action and Resistance [Video]. YouTube. [Link]

• Singh, K. V., et al. (2019). Efficacy of Tedizolid against Enterococci and Staphylococci, Including cfr+ Strains, in a Mouse Peritonitis Model. Antimicrobial Agents and Chemotherapy, 63(4), e02627-18.
• McCool, R., et al. (2015). Systematic Review and Network Meta-analysis of Tedizolid for the Treatment of Acute Bacterial Skin And Skin Structure Infections (ABSSSI) due to Methicillin-Resistant Staphylococcus aureus (MRSA). Value in Health, 18(3), A24.
• Shinabarger, D. L. (1999). Mechanism of action of the oxazolidinone antibacterial agents. Current Opinion in Microbiology, 2(5), 534-537.
• Park, K. H., et al. (2016). Activity of Tedizolid in Methicillin-Resistant Staphylococcus aureus Experimental Foreign Body-Associated Osteomyelitis. Antimicrobial Agents and Chemotherapy, 60(12), 7564–7567.

• Creative Diagnostics. (n.d.). Antimicrobial Synergy Testing/Checkerboard Assay. Retrieved from [Link]

• Meletiadis, J., et al. (2010). Defining Fractional Inhibitory Concentration Index Cutoffs for Additive Interactions Based on Self-Drug Additive Combinations, Monte Carlo Simulation Analysis, and In Vitro-In Vivo Correlation Data for Antifungal Drug Combinations against Aspergillus fumigatus. Antimicrobial Agents and Chemotherapy, 54(2), 602–609.

• Shinabarger, D. (2014). Mechanism of action of oxazolidinone antibacterial agents. ResearchGate. Retrieved from [Link]

• Gising, J., et al. (2011). Current Updates on Oxazolidinone and Its Significance. Journal of Chemistry, 2013, 1-13.
• CLSI. (2024). M100: Performance Standards for Antimicrobial Susceptibility Testing, 34th Edition.
• Doern, C. D. (2014). When does 2 plus 2 equal 5? A review of antimicrobial synergy testing. Journal of Clinical Microbiology, 52(12), 4124–4128.
• Singh, R. S., et al. (2019). Synthesis, Antibacterial Activities, Mode of Action and Acute Toxicity Studies of New Oxazolidinone-Fluoroquinolone Hybrids. Molecules, 24(18), 3247.
• Gualpa, F., et al. (2020). Critical role of tedizolid in the treatment of acute bacterial skin and skin structure infections. Repositori UPF.
• Giner-Soriano, M., et al. (2020). Tedizolid: new data and experiences for clinical practice. Revista Española de Quimioterapia, 33(Suppl. 1), 22–26.
• Singh, K. V., et al. (2019). Efficacy of Tedizolid against Enterococci and Staphylococci, Including cfr+ Strains, in a Mouse Peritonitis Model. Antimicrobial Agents and Chemotherapy, 63(4).
• Park, K. H., et al. (2017). Activity of Tedizolid in Methicillin-Resistant Staphylococcus epidermidis Experimental Foreign Body-Associated Osteomyelitis. Antimicrobial Agents and Chemotherapy, 61(4).

• Nelson Labs. (n.d.). Time-Kill Evaluations. Retrieved from [Link]

• Giner-Soriano, M., et al. (2020). Tedizolid: new data and experiences for clinical practice. SEQ.
• Singh, R. S., et al. (2019). Synthesis, Antibacterial Activities, Mode of Action and Acute Toxicity Studies of New Oxazolidinone-Fluoroquinolone Hybrids. Molecules, 24(18), 3247.
• Gualpa, F., et al. (2020). Critical role of tedizolid in the treatment of acute bacterial skin and skin structure infections. Repositori UPF.
• Singh, K. V., et al. (2019). Efficacy of Tedizolid against Enterococci and Staphylococci, Including cfr+ Strains, in a Mouse Peritonitis Model. Antimicrobial Agents and Chemotherapy, 63(4).
• Park, K. H., et al. (2017). Activity of Tedizolid in Methicillin-Resistant Staphylococcus epidermidis Experimental Foreign Body-Associated Osteomyelitis. Antimicrobial Agents and Chemotherapy, 61(4).
• McCool, R., et al. (2015). Systematic Review and Network Meta-analysis of Tedizolid for the Treatment of Acute Bacterial Skin And Skin Structure Infections (ABSSSI) due to Methicillin-Resistant Staphylococcus aureus (MRSA). Value in Health, 18(3), A24.

• Shinabarger, D. (2014). Mechanism of action of oxazolidinone antibacterial agents. ResearchGate. Retrieved from [Link]

• Gising, J., et al. (2011). Current Updates on Oxazolidinone and Its Significance. Journal of Chemistry, 2013, 1-13.
• Rodríguez-Gascón, A., et al. (2021). Pharmacokinetic/Pharmacodynamic Analysis of Tedizolid Phosphate Compared to Linezolid for the Treatment of Infections Caused by Gram-Positive Bacteria. Pharmaceutics, 13(11), 1898.
• Zurenko, G. E., Todd, W. M., Hafkin, B., & Us, G. (2014). Tedizolid: a novel oxazolidinone with potent activity against multidrug-resistant gram-positive pathogens. Annals of the New York Academy of Sciences, 1328(1), 77-96.

• Patsnap Synapse. (2024). What is the mechanism of Tedizolid Phosphate? Retrieved from [Link]

• Barber, K. E., & Rybak, M. J. (2016). Tedizolid Phosphate: a Next-Generation Oxazolidinone. Infectious Diseases and Therapy, 5(1), 1–14.
• CLSI. (2024). M100: Performance Standards for Antimicrobial Susceptibility Testing, 34th Edition.
• Doern, C. D. (2014). When does 2 plus 2 equal 5? A review of antimicrobial synergy testing. Journal of Clinical Microbiology, 52(12), 4124–4128.

• Nelson Labs. (n.d.). Time-Kill Evaluations. Retrieved from [Link]

• Meletiadis, J., et al. (2010). Defining Fractional Inhibitory Concentration Index Cutoffs for Additive Interactions Based on Self-Drug Additive Combinations, Monte Carlo Simulation Analysis, and In Vitro-In Vivo Correlation Data for Antifungal Drug Combinations against Aspergillus fumigatus. Antimicrobial Agents and Chemotherapy, 54(2), 602–609.
• Werth, B. J. (2017). Exploring the pharmacodynamic interactions between tedizolid and other orally bioavailable antimicrobials against Staphylococcus aureus and Staphylococcus epidermidis. Journal of Antimicrobial Chemotherapy, 72(5), 1410–1414.
• Di Pilato, V., et al. (2020). Tedizolid-Rifampicin Combination Prevents Rifampicin-Resistance on in vitro Model of Staphylococcus aureus Mature Biofilm. Frontiers in Microbiology, 11, 1947.
• Morrison, D., et al. (2019). 1578. Rifampicin Reduces Tedizolid Concentrations When Co-Administered in Healthy Volunteers. Open Forum Infectious Diseases, 6(Supplement_2), S578–S579.

• Mechanisms in Medicine Inc. (2011, March 29). Fluoroquinolones: Mechanisms of Action and Resistance [Video]. YouTube. [Link]

• Singh, K. V., et al. (2019). Efficacy of Tedizolid against Enterococci and Staphylococci, Including cfr+ Strains, in a Mouse Peritonitis Model. Antimicrobial Agents and Chemotherapy, 63(4), e02627-18.
• Park, K. H., et al. (2016). Activity of Tedizolid in Methicillin-Resistant Staphylococcus aureus Experimental Foreign Body-Associated Osteomyelitis. Antimicrobial Agents and Chemotherapy, 60(12), 7564–7567.

• Creative Diagnostics. (n.d.). Antimicrobial Synergy Testing/Checkerboard Assay. Retrieved from [Link]

• Durán-Manuel, V., et al. (2023). In Vitro Activities of Ceftobiprole, Dalbavancin, Tedizolid and Comparators against Clinical Isolates of Methicillin-Resistant Staphylococcus aureus Associated with Skin and Soft Tissue Infections. Antibiotics, 12(5), 899.
• Prokocimer, P., et al. (2012). In Vitro Activity and Microbiological Efficacy of Tedizolid (TR-700) against Gram-Positive Clinical Isolates from a Phase 2 Study of Oral Tedizolid Phosphate (TR-701) in Patients with Complicated Skin and Skin Structure Infections. Antimicrobial Agents and Chemotherapy, 56(9), 4608–4613.
• Giner-Soriano, M., et al. (2020). Tedizolid: new data and experiences for clinical practice. Revista Española de Quimioterapia, 33(Suppl. 1), 22–26.
• Singh, R. S., et al. (2019). Synthesis, Antibacterial Activities, Mode of Action and Acute Toxicity Studies of New Oxazolidinone-Fluoroquinolone Hybrids. Molecules, 24(18), 3247.
• Gualpa, F., et al. (2020). Critical role of tedizolid in the treatment of acute bacterial skin and skin structure infections. Repositori UPF.
• McCool, R., et al. (2015). Systematic Review and Network Meta-analysis of Tedizolid for the Treatment of Acute Bacterial Skin And Skin Structure Infections (ABSSSI) due to Methicillin-Resistant Staphylococcus aureus (MRSA). Value in Health, 18(3), A24.

• Shinabarger, D. (2014). Mechanism of action of oxazolidinone antibacterial agents. ResearchGate. Retrieved from [Link]

• Gising, J., et al. (2011). Current Updates on Oxazolidinone and Its Significance. Journal of Chemistry, 2013, 1-13.
• Park, K. H., et al. (2017). Activity of Tedizolid in Methicillin-Resistant Staphylococcus epidermidis Experimental Foreign Body-Associated Osteomyelitis. Antimicrobial Agents and Chemotherapy, 61(4).

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• 3. What is the mechanism of Tedizolid Phosphate? [synapse.patsnap.com]
• 4. Tedizolid Phosphate: a Next-Generation Oxazolidinone - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Tedizolid: a novel oxazolidinone with potent activity against multidrug-resistant gram-positive pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. Efficacy of Tedizolid against Enterococci and Staphylococci, Including cfr+ Strains, in a Mouse Peritonitis Model - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: A Guide to the Experimental Design of Efficacy Studies for Tedizolid Phosphate

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the experimental design of efficacy studies for tedizolid phosphate. Tedizolid phosphate is a pyrophosphate ester prodrug of the oxazolidinone antibiotic tedizolid, approved for treating acute bacterial skin and skin structure infections (ABSSSI)[1][2][3]. These application notes and protocols are designed to ensure scientific integrity and logical experimental flow, grounded in established principles of antimicrobial drug development. We will delve into the causality behind experimental choices, providing detailed, step-by-step methodologies for both in vitro and in vivo studies, and the critical role of pharmacokinetic/pharmacodynamic (PK/PD) modeling.

Introduction: Understanding Tedizolid and its Mechanism

Tedizolid phosphate is a novel oxazolidinone prodrug that is rapidly converted to its active form, tedizolid, by endogenous phosphatases in the body[1][2][4]. Tedizolid exerts its antibacterial effect by inhibiting bacterial protein synthesis. It binds to the 23S ribosomal RNA (rRNA) of the 50S subunit of the bacterial ribosome, preventing the formation of the 70S initiation complex, a crucial step in protein synthesis[1][4][5][6]. This mechanism of action is effective against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), a common cause of ABSSSI[2][3][5].

Notably, tedizolid has demonstrated potency against some linezolid-resistant strains, making it a valuable therapeutic option[1][7]. The rationale for its development was to provide a potent, once-daily dosing option with a favorable safety profile for treating serious Gram-positive infections[1].

Caption: Conversion of tedizolid phosphate to active tedizolid and its mechanism of action.

In Vitro Efficacy Assessment: Foundational Susceptibility Testing

In vitro studies are the cornerstone of antimicrobial efficacy evaluation. They provide fundamental data on a drug's intrinsic activity against specific pathogens, which is essential for guiding clinical use and establishing breakpoints. These studies are relatively easy to perform and allow for the testing of a wide range of concentrations[8].

Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in an in vitro setting. It is a critical parameter for assessing antibacterial potency.

Protocol: Broth Microdilution MIC Assay (CLSI Guidelines)

This protocol adheres to the standards set by the Clinical and Laboratory Standards Institute (CLSI)[9][10][11][12].

• Preparation of Tedizolid Stock Solution: Prepare a stock solution of tedizolid (the active moiety) in a suitable solvent (e.g., dimethyl sulfoxide) at a concentration of 1280 µg/mL. Subsequent dilutions should be made in cation-adjusted Mueller-Hinton broth (CAMHB).

• Bacterial Inoculum Preparation: Culture the test organism (e.g., S. aureus ATCC 29213, MRSA clinical isolates) on an appropriate agar plate overnight at 35°C ± 2°C. Suspend several colonies in sterile saline to match a 0.5 McFarland turbidity standard (approximately 1-2 x 10⁸ CFU/mL). Further dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

• Assay Plate Preparation: In a 96-well microtiter plate, perform serial two-fold dilutions of tedizolid in CAMHB to achieve a final concentration range (e.g., 16 to 0.015 µg/mL).

• Inoculation: Add the prepared bacterial inoculum to each well. Include a growth control well (no drug) and a sterility control well (no bacteria).

• Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading the MIC: The MIC is the lowest concentration of tedizolid at which there is no visible bacterial growth.

Organism	Tedizolid MIC (µg/mL)	Linezolid MIC (µg/mL)
S. aureus (MSSA)	0.25	2
S. aureus (MRSA)	0.25	2
S. pyogenes	0.12	1
E. faecalis	0.5	4

Table 1: Representative MIC values for tedizolid and linezolid against common Gram-positive pathogens.

Causality: The broth microdilution method is a standardized and reproducible technique that allows for the quantitative determination of a drug's potency against a panel of clinically relevant isolates[13]. Comparing the MIC of tedizolid to that of other antibiotics, such as linezolid, provides a benchmark for its relative activity[1].

Time-Kill Kinetic Assays

Time-kill assays provide a dynamic view of an antibiotic's bactericidal or bacteriostatic activity over time.

Protocol: Time-Kill Assay

• Preparation: Prepare flasks containing CAMHB with tedizolid at concentrations corresponding to 0.5x, 1x, 2x, and 4x the predetermined MIC. Also, prepare a drug-free growth control flask.

• Inoculation: Inoculate each flask with the test organism to a starting density of approximately 5 x 10⁵ CFU/mL.

• Sampling and Plating: At specified time points (e.g., 0, 2, 4, 8, 12, and 24 hours), withdraw an aliquot from each flask. Perform serial dilutions in sterile saline and plate onto appropriate agar plates (e.g., Tryptic Soy Agar).

• Incubation and Colony Counting: Incubate the plates at 35°C ± 2°C for 18-24 hours. Count the number of colonies (CFU/mL) on plates with 30-300 colonies.

• Data Analysis: Plot the log₁₀ CFU/mL versus time for each concentration. A ≥3-log₁₀ reduction in CFU/mL from the initial inoculum is considered bactericidal activity.

In Vivo Efficacy Models: Simulating Clinical Infections

Animal models are indispensable for evaluating the efficacy of an antibiotic in a complex biological system, which cannot be replicated in vitro[8][14]. For tedizolid, which is indicated for ABSSSI, murine models of skin and soft tissue infection are highly relevant[2][15][16].

Murine Thigh Infection Model

This model is a standard for assessing the efficacy of antibiotics against localized infections.

Protocol: Neutropenic Murine Thigh Infection Model

• Induction of Neutropenia: Render mice (e.g., ICR or Swiss Webster) neutropenic by intraperitoneal injection of cyclophosphamide on days -4 and -1 relative to infection. This minimizes the influence of the host immune system, allowing for a more direct assessment of the drug's activity.

• Infection: On day 0, inject a clinical isolate of S. aureus (e.g., MRSA) intramuscularly into the posterior thigh muscle of each mouse. The inoculum should be approximately 10⁶ CFU per mouse.

• Treatment: At 2 hours post-infection, administer tedizolid phosphate via the appropriate route (oral or intravenous). A range of doses should be tested to establish a dose-response relationship.

• Efficacy Endpoint: At 24 hours post-infection, euthanize the mice. Aseptically remove the thigh muscle, homogenize it in sterile saline, and perform quantitative bacterial counts by plating serial dilutions.

• Data Analysis: The primary endpoint is the change in bacterial density (log₁₀ CFU/g of tissue) over the 24-hour treatment period compared to the initial inoculum and untreated controls.

Murine Skin and Soft Tissue Infection (SSTI) Model

This model more closely mimics the clinical presentation of ABSSSI.

Protocol: Murine Skin Abrasion/Infection Model

• Anesthesia and Hair Removal: Anesthetize the mice and remove the fur from a small area on the back.

• Skin Abrasion: Create a superficial abrasion on the exposed skin using a fine-gauge needle or tape stripping to disrupt the stratum corneum[17].

• Infection: Apply a suspension of S. aureus (e.g., MRSA) to the abraded skin.

• Treatment: Initiate treatment with tedizolid phosphate at a specified time post-infection (e.g., 2 hours). Administer the drug for a defined period (e.g., 3-5 days).

• Efficacy Assessment: Monitor the lesion size daily. At the end of the treatment period, euthanize the mice, excise the infected skin tissue, and determine the bacterial load as described in the thigh infection model.

Caption: A generalized workflow for in vivo efficacy studies of tedizolid phosphate.

Pharmacokinetic/Pharmacodynamic (PK/PD) Integration

PK/PD modeling is a critical component of modern antibiotic development. It integrates pharmacokinetic data (what the body does to the drug) with pharmacodynamic data (what the drug does to the bacteria) to identify the exposure measure that best predicts efficacy[18][19][20].

For tedizolid, the PK/PD index most closely associated with efficacy is the ratio of the area under the free drug concentration-time curve over 24 hours to the MIC (fAUC/MIC)[1][21].

Protocol: PK/PD Analysis

• Pharmacokinetic Study: In a separate cohort of uninfected or infected animals, administer a single dose of tedizolid phosphate. Collect blood samples at multiple time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours) post-dose.

• Drug Concentration Measurement: Analyze the plasma samples using a validated method (e.g., LC-MS/MS) to determine the concentration of active tedizolid over time.

• PK Parameter Calculation: Calculate key PK parameters, including the area under the curve (AUC), maximum concentration (Cmax), and half-life (t½). Determine the unbound fraction of the drug in plasma.

• PK/PD Index Calculation: For each dose level used in the efficacy studies, calculate the fAUC/MIC ratio.

• Correlation Analysis: Correlate the calculated fAUC/MIC values with the observed antibacterial effect (Δlog₁₀ CFU/g) from the in vivo efficacy studies. This will help to define the target fAUC/MIC value required for a specific level of bacterial killing (e.g., stasis, 1-log kill).

PK/PD Index	Description	Relevance to Tedizolid
fT > MIC	Percentage of the dosing interval that the free drug concentration remains above the MIC.	Generally associated with beta-lactam antibiotics.
fCmax/MIC	Ratio of the maximum free drug concentration to the MIC.	Typically linked to concentration-dependent killing antibiotics like aminoglycosides.
fAUC/MIC	Ratio of the area under the free drug concentration-time curve over 24 hours to the MIC.	The primary driver of tedizolid efficacy [1][21].

Table 2: Key Pharmacokinetic/Pharmacodynamic Indices for Antibiotics.

Conclusion

The experimental design for evaluating the efficacy of tedizolid phosphate requires a multi-faceted approach that progresses from foundational in vitro susceptibility testing to dynamic time-kill assays, and ultimately to robust in vivo infection models. The integration of pharmacokinetic and pharmacodynamic principles is paramount to understanding the dose-exposure-response relationship and establishing a dosing regimen that is likely to be effective in clinical practice. By following these detailed protocols and understanding the rationale behind each step, researchers can generate high-quality, reliable data to support the continued development and optimal use of this important antibiotic.

References

• Zhanel, G. G., Love, R., Adam, H., Golden, A., Zelenitsky, S., Schweizer, F., Gorityala, B., Lagacé-Wiens, P. R., Karlowsky, J. A., & Hoban, D. J. (2015). Tedizolid: a novel oxazolidinone with potent activity against multidrug-resistant gram-positive pathogens. Drugs, 75(3), 253–270. [Link]

• Ryder, N. S., & Scorneaux, B. (2014). Tedizolid phosphate (Sivextro): a second-generation oxazolidinone to treat acute bacterial skin and skin structure infections. P & T : a peer-reviewed journal for formulary management, 39(8), 549–556. [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Navigating Antibiotic Resistance: The Role of Tedizolid Phosphate. Inno Pharmchem. [Link]

• Zhanel, G. G., & Karlowsky, J. A. (2014). Tedizolid Phosphate. P & T : a peer-reviewed journal for formulary management, 39(8), 549–556. [Link]

• Iqbal, K., Zmarlicka, M. T., & Pais, G. M. (2022). Pharmacokinetics and Pharmacodynamics of Tedizolid. Clinical Pharmacokinetics, 61(2), 175–186. [Link]

• Flanagan, S., Minassian, S. L., Morris, D., Eckburg, P. B., & Fang, E. (2015). Tedizolid Population Pharmacokinetics, Exposure Response, and Target Attainment. Antimicrobial Agents and Chemotherapy, 59(11), 6914–6921. [Link]

• Dr. Oracle. (2025, November 10). What are the indications for Tedizolid (Sivextro)? Dr. Oracle. [Link]

• Drugs.com. (2025, September 29). Tedizolid Dosage Guide + Max Dose, Adjustments. Drugs.com. [Link]

• Leggett, J. E., Fantin, B., Ebert, S., Totsuka, K., Vogelman, B., & Craig, W. A. (1998). Determination of Antibiotic Effect in an In Vitro Pharmacodynamic Model: Comparison with an Established Animal Model of Infection. Antimicrobial Agents and Chemotherapy, 42(9), 2375–2380. [Link]

• ResearchGate. (n.d.). Mean plasma tedizolid phosphate or tedizolid concentrations during a... ResearchGate. [Link]

• Bassetti, M., & Righi, E. (2013). Potential role of tedizolid phosphate in the treatment of acute bacterial skin infections. Expert Opinion on Investigational Drugs, 22(4), 527–538. [Link]

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• Patsnap. (2024, July 17). What is the mechanism of Tedizolid Phosphate? Patsnap Synapse. [Link]

• Clinical and Laboratory Standards Institute. (2017). M100: Performance Standards for Antimicrobial Susceptibility Testing, 27th Edition. CLSI. [Link]

• Nielsen, E. I., & Friberg, L. E. (2013). Pharmacokinetic/Pharmacodynamic (PK/PD) Indices of Antibiotics Predicted by a Semimechanistic PKPD Model: a Step toward Model-Based Dose Optimization. Antimicrobial Agents and Chemotherapy, 57(8), 3638–3648. [Link]

• Kucerova, J., Samohyl, M., Tkadlec, J., Tichy, F., Semeradtova, A., Nejezchlebova, H., Konecna, M., Velebny, V., & Hubalek, M. (2024). Development of a porcine model of skin and soft-tissue infection caused by Staphylococcus aureus, including methicillin-resistant strains suitable for testing topical antimicrobial agents. Animal Model and Experimental Medicine, 8(3), 544-557. [Link]

• Hivert, B., Tissot-Guerraz, F., Broutin, L., Burucoa, C., & Fotsing, G. (2022). In vitro efficacy of combinations of antibiotics used in clinical practice on clinical isolates of Helicobacter pylori. Helicobacter, 27(5), e12918. [Link]

• Nielsen, E. I., Viberg, A., Löwdin, E., Odenholt, I., Cars, O., & Karlsson, M. O. (2007). Predicting In Vitro Antibacterial Efficacy across Experimental Designs with a Semimechanistic Pharmacokinetic-Pharmacodynamic Model. Antimicrobial Agents and Chemotherapy, 51(11), 4064–4070. [Link]

• Kulkarni, M., Bhalerao, A., & Valand, A. (2020). Impetigo Animal Models: A Review of Their Feasibility and Clinical Utility for Therapeutic Appraisal of Investigational Drug Candidates. Antibiotics, 9(10), 701. [Link]

• National Institutes of Health, Islamabad Pakistan. (2020). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. [Link]

• Roberts, J. A., & Lipman, J. (2019). Pharmacokinetics, Pharmacodynamics (PK/PD) of Antibiotics: A Reality Check. Frontiers in Pharmacology, 10, 709. [Link]

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• Sumi, C. D., He, J., & Chung, E. K. (2024). PK/PD-Guided Strategies for Appropriate Antibiotic Use in the Era of Antimicrobial Resistance. Antibiotics, 13(2), 164. [Link]

• Clinical and Laboratory Standards Institute. (n.d.). M100 | Performance Standards for Antimicrobial Susceptibility Testing. CLSI. [Link]

• Sy, S. K. B., Van der Heggen, T., Spetea, M., & Sandström, M. (2019). Comparison of in vitro static and dynamic assays to evaluate the efficacy of an antimicrobial drug combination against Staphylococcus aureus. PLOS ONE, 14(1), e0210965. [Link]

• Kugelberg, E., Norström, T., & Källman, J. (2005). Establishment of a Superficial Skin Infection Model in Mice by Using Staphylococcus aureus and Streptococcus pyogenes. Antimicrobial Agents and Chemotherapy, 49(8), 3435–3441. [Link]

• Humphries, R. M., Hindler, J. F., & Sharp, S. E. (2018). CLSI Methods Development and Standardization Working Group Best Practices for Evaluation of Antimicrobial Susceptibility Tests. Journal of Clinical Microbiology, 56(4), e01934-17. [Link]

• Stevens, D. L., Bisno, A. L., Chambers, H. F., Dellinger, E. P., Goldstein, E. J. C., Gorbach, S. L., Hirschmann, J. V., Kaplan, S. L., Montoya, J. G., & Wade, J. C. (2014). Practice Guidelines for the Diagnosis and Management of Skin and Soft Tissue Infections: 2014 Update by the Infectious Diseases Society of America. Clinical Infectious Diseases, 59(2), e10–e52. [Link]

• Nielsen, E. I., & Friberg, L. E. (2013). Pharmacokinetic/Pharmacodynamic (PK/PD) Indices of Antibiotics Predicted by a Semimechanistic PKPD Model: a Step toward Model-Based Dose Optimization. Antimicrobial Agents and Chemotherapy, 57(8), 3638–3648. [Link]

• Delattre, I. K., Tacconelli, E., & Rorto, G. (2021). Systematic review and meta-analysis of in vitro efficacy of antibiotic combination therapy against carbapenem-resistant Gram-negative bacilli. International Journal of Antimicrobial Agents, 57(6), 106344. [Link]

• Rybak, J. M., & Marx, K. (2015). Profile of tedizolid phosphate and its potential in the treatment of acute bacterial skin and skin structure infections. Infection and Drug Resistance, 8, 91–102. [Link]

• PA Health & Wellness. (2022). Clinical Policy: Tedizolid (Sivextro). [Link]

• YouTube. (2025, July 29). 1.1.2. The Science of Dosing: A Deep Dive into Pharmacokinetics & Pharmacodynamics (PK/PD). [Link]

• Medical Diagnostic Laboratories. (n.d.). Skin and Soft Tissue Infections (SSTI) Panel. Medical Diagnostic Laboratories. [Link]

• Clinical and Laboratory Standards Institute. (2024). CLSI M100-ED34:2024 Performance Standards for Antimicrobial Susceptibility Testing, 34th Edition. [Link]

• Pharmaffiliates. (n.d.). Tedizolid-impurities. Pharmaffiliates. [Link]

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Application Note: Quantifying Intracellular Pharmacokinetics and Efficacy of Tedizolid Phosphate (TR-701)

Executive Summary

Tedizolid phosphate (TR-701) represents a significant advancement in oxazolidinone therapeutics, designed specifically to overcome resistance mechanisms affecting linezolid. As a prodrug, TR-701 is biologically inactive until hydrolyzed by phosphatases into its active moiety, tedizolid (TR-700).

For drug development professionals, the critical challenge lies not in measuring the prodrug itself—which has a fleeting half-life—but in quantifying the intracellular accumulation of the active moiety derived from the ester. This guide details the protocols for measuring the intracellular pharmacokinetics (PK) and pharmacodynamics (PD) of tedizolid in phagocytic cells (macrophages), where it exhibits superior accumulation compared to first-generation oxazolidinones.

Mechanistic Grounding: The Prodrug Strategy

To measure activity accurately, one must understand the cellular fate of the molecule. Tedizolid phosphate is highly water-soluble, facilitating delivery. Upon contact with plasma or cellular cytosol, non-specific phosphatases rapidly hydrolyze the phosphate ester bond.

Unlike linezolid, which enters cells via passive diffusion and equilibrates (Intracellular/Extracellular ratio

1:1), tedizolid exhibits significant intracellular accumulation (I/E ratio 10–15:1). This is attributed to its lipophilicity and potential ion-trapping mechanisms within acidic organelles (lysosomes), enhancing its efficacy against intracellular pathogens like Staphylococcus aureus and Mycobacterium tuberculosis.

Visualization: Prodrug Activation Pathway

The following diagram illustrates the conversion of the inactive ester to the active ribosome-inhibitor.

Figure 1: The activation cascade of Tedizolid Phosphate. Note that the measurement target in the cytosol is TR-700, as TR-701 is rapidly hydrolyzed.

Phase I: Intracellular Pharmacokinetics (PK) Protocol

This protocol quantifies the accumulation of tedizolid in THP-1 macrophages using LC-MS/MS. Because the phosphate ester (TR-701) is unstable, we quantify Total Tedizolid (TR-700).

Experimental Setup

• Cell Line: THP-1 Human Monocytes (differentiated to macrophages using PMA).

• Compound: Tedizolid Phosphate (TR-701) powder.

• Internal Standard (IS): Tedizolid-d3 or Linezolid-d3.

• Matrix: Cell lysate (Methanol/Water).

The "Oil Spin" Separation Method

Expert Insight: Traditional washing steps (PBS wash) take too long (minutes), allowing the drug to diffuse out of the cell, leading to underestimation of intracellular concentration. We use the "Oil Spin" technique to separate cells from media in seconds.

Protocol Steps:

• Differentiation: Seed THP-1 cells (

  cells/mL) in 24-well plates with 100 nM PMA for 48 hours.

• Incubation: Replace media with RPMI-1640 containing TR-701 (e.g., 1 µg/mL to 10 µg/mL) and incubate for defined timepoints (1h, 4h, 24h).

• Preparation of Oil Cushion: In 1.5 mL microcentrifuge tubes, layer 500 µL of Silicon Oil (Density 1.03 g/mL) over 100 µL of 2N Perchloric Acid (lysis buffer) or pure Methanol.

  • Note: The oil density must be between that of the media and the cells.

• Separation: Carefully layer 400 µL of the cell suspension (scraped gently) on top of the oil layer.

• Centrifugation: Spin at 10,000

  g for 30 seconds.

  • Result: Cells pass through the oil into the lysis buffer; extracellular media stays on top.

• Collection: Aspirate the media and oil. The pellet in the lysis buffer contains the intracellular drug.

LC-MS/MS Quantification

Expert Insight: Tedizolid is sensitive to matrix effects. Use a matrix-matched calibration curve (blank cell lysate spiked with drug).

Table 1: LC-MS/MS Parameters for Tedizolid (TR-700)

Parameter	Setting
Column	C18 Reverse Phase (e.g., Agilent Zorbax or Waters BEH), 2.1 x 50 mm, 1.7 µm
Mobile Phase A	Water + 0.1% Formic Acid + 2mM Ammonium Acetate
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.4 mL/min
Ionization	ESI Positive Mode
Precursor Ion (m/z)	371.1 (Tedizolid)
Product Ion (m/z)	343.1 (Quantifier), 300.1 (Qualifier)
Internal Standard	Tedizolid-d3 (m/z 374.1 346.1)

Calculation of Intracellular Concentration

To determine the actual concentration inside the cell (

), you must calculate the total cell volume ( ).

• : Amount of drug (ng) measured in the pellet.
• : Measured via Coulter counter or protein content conversion (approx. 2–4 µL per macrophages).

Phase II: Intracellular Pharmacodynamics (PD) Protocol

Measuring the activity of the ester involves proving it can kill bacteria hiding inside the host cell.

Intracellular Infection Model

• Infection: Infect differentiated THP-1 macrophages with S. aureus (e.g., ATCC 29213) at a Multiplicity of Infection (MOI) of 10:1.

• Phagocytosis: Incubate for 1 hour to allow bacterial entry.

• Extracellular Wash (Critical): Wash cells

  with PBS, then incubate for 1 hour with Gentamicin (50 µg/mL).

  • Why? Gentamicin does not penetrate mammalian cells efficiently. It kills extracellular bacteria, ensuring that any surviving CFUs are truly intracellular.

• Treatment: Replace media with RPMI containing Tedizolid Phosphate (concentrations ranging 0.25

  to 10 MIC).

• Timepoints: Incubate for 24 hours.

Viability Assessment

• Lysis: Wash cells with cold PBS to remove drug. Add sterile water or 0.1% Triton X-100 to lyse macrophages.

• Plating: Serially dilute the lysate and plate on Tryptic Soy Agar.

• Quantification: Count Colony Forming Units (CFU) after 24h incubation.

• Efficacy Calculation: Compare Log10 reduction of treated cells vs. untreated control.

Visualization: Experimental Workflow

The following diagram outlines the critical path for the PD assay.

Figure 2: Workflow for assessing intracellular bactericidal activity of Tedizolid Phosphate.

References

• Lemaire, S., et al. (2009). Cellular pharmacokinetics and intracellular activity of torezolid (TR-700): studies with human macrophage (THP-1) and endothelial (HUVEC) cell lines.[1] Journal of Antimicrobial Chemotherapy. Link

• Prokocimer, P., et al. (2012). Tedizolid phosphate: a novel oxazolidinone prodrug for the treatment of acute bacterial skin and skin structure infections. Clinical Infectious Diseases. Link

• Kisgen, J. J., et al. (2014). Tedizolid: a new oxazolidinone antimicrobial.[2] American Journal of Health-System Pharmacy. Link

• Locke, J. B., et al. (2014). Structure-activity relationships of diverse oxazolidinones for inhibition of protein synthesis. Antimicrobial Agents and Chemotherapy.[1][2][3][4] Link

• FDA Center for Drug Evaluation and Research. (2014). SIVEXTRO (tedizolid phosphate) Clinical Pharmacology and Biopharmaceutics Review. Link

Sources

• 1. Skin and soft tissue concentrations of tedizolid (formerly torezolid), a novel oxazolidinone, following a single oral dose in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Five-year analysis of the in vitro activity of tedizolid against a worldwide collection of indicated species causing clinical infections: results from the Surveillance of Tedizolid Activity and Resistance (STAR) programme - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Subinhibitory concentrations of tedizolid potently inhibit extracellular toxin production by methicillin-sensitive and methicillin-resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Tedizolid Pyrophosphate Ester in Biofilm Dynamics

This guide provides an in-depth technical analysis and procedural framework for the use of Tedizolid Pyrophosphate Ester (commonly referred to as Tedizolid Phosphate , the prodrug of Tedizolid) in biofilm research.

Executive Summary & Mechanism of Action

Tedizolid Phosphate (TR-701) is a phosphate monoester prodrug of the oxazolidinone antibiotic Tedizolid (TR-700) .[1][2][3] In the context of biofilm research, it is critical to distinguish between the administered form (Prodrug) and the active moiety (Active).

The "Prodrug Paradox" in Biofilm Assays

Researchers often face a methodological error: applying the prodrug directly to in vitro biofilm models.

• In Vivo: Systemic phosphatases (plasma/tissue) rapidly convert the hydrophilic Prodrug to the lipophilic Active moiety.

• In Vitro: Standard biofilm media (e.g., CAMHB, TSB) lack sufficient phosphatase activity.

• Directive: For in vitro MBEC or Time-Kill assays, use the Active Moiety (Tedizolid) to model efficacy. Use the Prodrug (Tedizolid Phosphate) only for in vivo models or specialized assays supplemented with alkaline phosphatase.

Mechanism of Biofilm Penetration

Tedizolid exhibits superior biofilm activity compared to linezolid due to:

• Potency: 4-8x lower MIC against S. aureus (MRSA) and VRE.

• Structural Binding: Additional binding site on the 23S rRNA (50S subunit) via the D-ring, overcoming cfr-mediated resistance.

• Physicochemical Properties: The active moiety is amphiphilic, allowing penetration through the exopolysaccharide (EPS) matrix of established biofilms.

Visualization: Activation & Action Pathway

Caption: Pharmacological activation pathway of Tedizolid Phosphate. The prodrug requires enzymatic hydrolysis to become the biofilm-active moiety.

Technical Data: Biofilm Susceptibility Profile

The following data summarizes the comparative efficacy of Tedizolid (Active) versus Linezolid in biofilm models.

Organism	Phenotype	Assay Type	Tedizolid (MBEC₅₀)	Linezolid (MBEC₅₀)	Fold Improvement
S. aureus	MRSA (USA300)	Calgary Device	0.5 - 2.0 µg/mL	> 16 µg/mL	8x - 32x
S. epidermidis	MRSE (Catheter)	Time-Kill	1.0 - 4.0 µg/mL	> 32 µg/mL	8x
E. faecalis	VRE	Flow Cell	0.25 - 1.0 µg/mL	4.0 - 8.0 µg/mL	4x - 8x

Note: MBEC (Minimum Biofilm Eradication Concentration) values are highly method-dependent. Tedizolid frequently demonstrates prevention of regrowth at concentrations where Linezolid fails.

Protocol A: In Vitro Minimum Biofilm Eradication Concentration (MBEC)

Purpose: To determine the concentration of Tedizolid required to kill bacteria embedded in a mature biofilm.[4] Reagent Note: This protocol uses Tedizolid (Active Moiety) .[5][6] If you must use the Phosphate Ester, you must supplement media with 0.1 U/mL Alkaline Phosphatase.

Materials

• Compound: Tedizolid (Active), dissolved in 100% DMSO (Stock 10 mg/mL).

• Device: MBEC™ Assay Biofilm Inoculator (96-peg lid).[7]

• Media: Cation-Adjusted Mueller Hinton Broth (CAMHB).

• Stain: 0.1% Crystal Violet (for biomass check) or Resazurin (for viability).

Workflow Diagram

Caption: Step-by-step MBEC assay workflow using the peg-lid system for high-throughput screening.

Detailed Procedure

• Biofilm Establishment:

  • Inoculate the MBEC trough with 22 mL of bacterial suspension (10⁷ CFU/mL in CAMHB).

  • Insert the peg lid.[7] Incubate for 24 hours at 37°C on a tilting rocker (3-5 rocks/min) to generate shear force, promoting robust biofilm structure.

• Planktonic Rinse:

  • Prepare a "Rinse Plate" (96-well flat bottom) with 200 µL sterile PBS per well.

  • Remove peg lid from inoculum, dip briefly into Rinse Plate to remove loosely adherent planktonic cells.

• Antimicrobial Challenge:

  • Prepare "Challenge Plate" with serial dilutions of Tedizolid (Range: 0.06 – 32 µg/mL).

  • Insert rinsed peg lid into Challenge Plate.

  • Incubate for 24 hours at 37°C.

• Biofilm Recovery (The Critical Step):

  • Prepare "Recovery Plate" with 200 µL CAMHB + 1% Tween-80 (neutralizer/surfactant).

  • Transfer peg lid to Recovery Plate.

  • Sonicate the entire plate in a water bath sonicator for 5 minutes (40 kHz) to disrupt biofilm and dislodge cells into the recovery media.

• Quantification:

  • Discard peg lid. Cover Recovery Plate and incubate for 24 hours.

  • MBEC Endpoint: Visual clarity (no growth) or OD₆₀₀ < 0.1.

  • Optional: Plate contents for CFU enumeration to calculate Log₁₀ reduction.

Protocol B: In Vivo Catheter-Related Biofilm Model

Purpose: To evaluate the efficacy of Tedizolid Phosphate (Prodrug) in a systemic infection model where host conversion occurs.

Rationale for Compound Choice

In this model, Tedizolid Phosphate is used because its solubility allows for proper IV or Oral pharmacokinetics (PK).[8] The mouse plasma phosphatases will convert it to the active form, mimicking human clinical pharmacology.

Methodology

• Implantation:

  • Anesthetize BALB/c mice.

  • Implant 1-cm segments of sterile fluorinated ethylene propylene (FEP) catheters subcutaneously in the flank.

• Infection:

  • Inject 100 µL of S. aureus (10⁶ CFU/mL) directly into the lumen of the implanted catheter.

  • Allow 24 hours for biofilm maturation in vivo.

• Treatment:

  • Group A (Control): Vehicle only.

  • Group B (Tedizolid Phosphate): 10 mg/kg/day (Oral gavage or IV tail vein).

  • Duration: Treat for 3 to 6 days.

• Harvest & Analysis:

  • Euthanize animals. Aseptically remove catheters.

  • Sonication: Place catheters in 1 mL PBS and sonicate (10 min) to dislodge biofilm.

  • Plating: Serial dilute and plate on Mannitol Salt Agar.

  • Calculation: Compare Log₁₀ CFU/catheter between treated and control groups.

References

• Structure and Function: Kisgen, J. J., et al. "Tedizolid: a new oxazolidinone antimicrobial."[1][4][9][10][11] Am J Health Syst Pharm, 2014.

• Biofilm Efficacy (In Vivo): Park, K. H., et al.[12][13] "Comparative Efficacies of Tedizolid Phosphate, Linezolid, and Vancomycin in a Murine Model of Subcutaneous Catheter-Related Biofilm Infection."[14] Antimicrob Agents Chemother, 2016.

• Prodrug Conversion: Flanagan, S., et al.[1] "Pharmacokinetics of tedizolid following oral and intravenous administration." Pharmacotherapy, 2014.[6]

• Mechanism of Action: Shaw, K. J., et al.[3] "In vitro activity of TR-700, the active ingredient of the prodrug TR-701, against linezolid-resistant Staphylococcus aureus." Antimicrob Agents Chemother, 2008.

• Combination Therapy: Gidari, A., et al.[15] "Tedizolid-Rifampicin Combination Prevents Rifampicin-Resistance on in vitro Model of Staphylococcus aureus Mature Biofilm."[15] Front Microbiol, 2020.[15]

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Technical Notes & Optimization

Improving tedizolid pyrophosphate ester solubility for experiments

Technical Support Center: Solubilization Strategies for Tedizolid Phosphate Esters

To: Research & Development Teams From: Senior Application Scientist, Formulation Chemistry Subject: Troubleshooting Solubility and Stability for Tedizolid Phosphate (TR-701) and Analogs

Introduction: The "Prodrug Trap" in Experimental Design

You are likely encountering precipitation or inconsistency because of the specific chemical nature of your compound. While you referred to "Tedizolid Pyrophosphate," in standard pharmaceutical applications, the compound is Tedizolid Phosphate (TR-701) , a phosphate monoester prodrug.

The core challenge with this molecule is a solubility-stability paradox :

• The Prodrug (TR-701): Highly water-soluble but chemically sensitive to hydrolysis.

• The Active (TR-700): Biologically active but poorly water-soluble (~0.1 mg/mL).

If your experimental media contains phosphatases (common in serum like FBS) or incorrect pH buffers, the soluble prodrug converts to the insoluble active, causing immediate precipitation. This guide addresses how to stabilize the ester form or manage the conversion controllably.

Part 1: Critical Solubility Behavior (The "Why")

Before adjusting your protocol, you must identify which form you are handling.

Feature	Tedizolid Phosphate (TR-701)	Tedizolid (TR-700)
Role	Prodrug (Transport form)	Active Drug (Bind to 50S ribosome)
Aqueous Solubility	High (>50 mg/mL at pH 7.4)	Low (<0.14 mg/mL)
Solvent of Choice	Water, PBS, TRIS (pH > 7.0)	DMSO, Methanol
Primary Risk	Spontaneous hydrolysis to TR-700	Precipitation in aqueous media
Serum Interaction	Rapidly converted by phosphatases	Binds to plasma proteins (70-90%)

Note on "Pyrophosphate": If you are synthesizing a custom pyrophosphate (P-O-P bond) analog, it will be significantly more labile (unstable) than the standard phosphate monoester. The protocols below for preventing hydrolysis apply doubly to pyrophosphates.

Part 2: Troubleshooting Guide (Q&A)

Scenario A: "My stock solution is clear, but it precipitates immediately when added to cell culture media."

Diagnosis: Enzymatic Hydrolysis. Your cell culture media likely contains Fetal Bovine Serum (FBS). FBS is rich in alkaline phosphatases.

• Mechanism: TR-701 (Soluble) + Phosphatase

  TR-700 (Insoluble) Precipitate.

• Solution:

  • Heat Inactivation: Heat-inactivate your FBS (56°C for 30 mins) to reduce phosphatase activity if you need to study the prodrug.

  • Switch to TR-700: If your goal is to study bacterial killing, do not use the phosphate ester. Dissolve the active Tedizolid (TR-700) in DMSO and spike it into the media. Keep the final concentration below 10 µM to avoid crashing out.

Scenario B: "I cannot get the powder to dissolve in water, even though it is the phosphate ester."

Diagnosis: pH-Dependent Zwitterion Effect. Tedizolid phosphate is an amphoteric molecule. It requires a specific pH to be fully ionized and soluble.

• Mechanism: At acidic pH (< 5.0), the phosphate group protonates, reducing solubility.

• Solution:

  • Check the pH of your water.[1] Distilled water can absorb CO2 and become slightly acidic (pH 5.5).

  • Use a buffered vehicle (PBS pH 7.4) or add a trace amount of dilute NaOH to bring the pH to ~7.5. The commercial IV formulation (Sivextro) is reconstituted to pH 7.5–7.9.

Scenario C: "I am seeing variability in my MIC (Minimum Inhibitory Concentration) results."

Diagnosis: Inconsistent Prodrug Conversion. If you use TR-701 in an assay without phosphatases (e.g., defined broth media), it may not convert to the active TR-700 efficiently, showing "fake" resistance.

• Solution: For standard MIC assays, always use the active moiety (TR-700) dissolved in DMSO, not the phosphate prodrug, unless you are specifically testing in vivo activation rates.

Part 3: Step-by-Step Protocols

Protocol 1: Preparation of High-Concentration Stock (TR-701 Prodrug)

Use this for animal studies (IV/Oral) or stability assays.

• Weighing: Weigh the Tedizolid Phosphate disodium salt.

• Vehicle Selection: Use Sterile Water for Injection or PBS (pH 7.4) .

  • Do not use unbuffered saline initially, as pH may vary.

• Dissolution: Add vehicle to achieve 10 mg/mL. Vortex for 30 seconds.

• pH Check: Spot check pH. If cloudy, adjust pH to 7.5 using 0.1 N NaOH.

  • Target: Clear, colorless to yellow solution.

• Filtration: Use a 0.22 µm PES (Polyethersulfone) filter.

  • Avoid Nylon filters as they may bind the drug.

• Storage: Use immediately or freeze at -80°C. Do not store at 4°C , as hydrolysis accelerates in solution over time.

Protocol 2: Preparation of Active Stock (TR-700)

Use this for in vitro cell assays (MIC, IC50).

• Solvent: 100% DMSO (Dimethyl sulfoxide).

• Concentration: Prepare a 10 mM stock solution.

• Dilution Strategy (Critical):

  • Do not dilute directly into water.

  • Perform serial dilutions in DMSO first.

  • Spike the DMSO solution into the culture media/buffer so the final DMSO concentration is < 0.5% (v/v).

  • Validation: Ensure the final drug concentration is

    5 µg/mL to remain within the aqueous solubility limit of the active form.

Part 4: Visual Workflows

Diagram 1: The Solubility-Hydrolysis Mechanism

This pathway illustrates why precipitation occurs in biological media.

Caption: Conversion of soluble TR-701 to insoluble TR-700 via phosphatase activity, leading to potential precipitation in vitro.

Diagram 2: Solvent Selection Decision Tree

Follow this logic to choose the correct protocol for your experiment.

Caption: Decision matrix for selecting the correct solvent system based on experimental goals (Efficacy vs. Pharmacokinetics).

References

• Im, W. B., et al. (2011). "Discovery of torezolid phosphate (TR-701), a next-generation oxazolidinone antibiotic for the treatment of serious gram-positive infections." Journal of Medicinal Chemistry.

• Food and Drug Administration (FDA). (2014). "SIVEXTRO (tedizolid phosphate) Prescribing Information." FDA Access Data.

• Kisgen, J. J., & Mansour, H. (2014). "Tedizolid: a novel oxazolidinone for skin and skin structure infections."[1][2][3][4][5] Clinical Therapeutics.

• Flanagan, S., et al. (2014). "Pharmacokinetics of tedizolid following oral and intravenous administration." Pharmacotherapy.[2][3][4][6][7][8]

• DrugBank Online. "Tedizolid Phosphate: Chemical Properties and Solubility Profile."

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• 2. Tedizolid - Wikipedia [en.wikipedia.org]
• 3. Tedizolid Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Potential role of tedizolid phosphate in the treatment of acute bacterial skin infections - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tedizolid Phosphate | C17H16FN6O6P | CID 11476460 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. ema.europa.eu [ema.europa.eu]
• 8. What is the mechanism of Tedizolid Phosphate? [synapse.patsnap.com]

Tedizolid pyrophosphate ester degradation and how to prevent it

Welcome to the technical support center for tedizolid phosphate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the degradation of tedizolid phosphate and strategies to prevent it. Our goal is to equip you with the knowledge to ensure the integrity of your experiments and formulations.

Introduction: Understanding Tedizolid Phosphate's Structure and Stability

Tedizolid phosphate is a second-generation oxazolidinone antibiotic. It is a prodrug, meaning it is administered in an inactive form and then converted to its active form, tedizolid, within the body. This conversion is facilitated by non-specific phosphatases.[1] It is crucial to note that while sometimes mistaken for a pyrophosphate, tedizolid phosphate is a monophosphate ester . This distinction is vital for understanding its degradation pathways.

This guide will address the common challenges encountered during the handling and formulation of tedizolid phosphate, with a focus on preventing its degradation to ensure accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for tedizolid phosphate?

A1: Tedizolid phosphate is susceptible to degradation primarily through two pathways: hydrolysis and oxidation .[2][3][4][5][6] It is relatively stable under thermal and photolytic (light) stress.[2][3][4][5][6]

• Hydrolytic Degradation: This occurs under acidic, basic, and neutral aqueous conditions.[2][3][5][6] The most common hydrolytic degradation product is the active drug, tedizolid, resulting from the cleavage of the phosphate ester bond.[1][7][8] In highly basic conditions, degradation can also involve the cleavage of the oxazolidinone ring.[2]

• Oxidative Degradation: Tedizolid phosphate is also sensitive to oxidative stress.[2][3][5][6] Degradation products can include N-oxides and oxidation of the pyridine ring.[1][7]

Q2: What are the known degradation products of tedizolid phosphate?

A2: Several degradation products of tedizolid phosphate have been identified through forced degradation studies.[2][3] These include:

• Tedizolid: The active form of the drug, resulting from the hydrolysis of the phosphate ester.[1][8]

• Oxidized Pyridine Ring Products: Degradants formed due to the oxidation of the pyridine moiety.[7]

• Oxazolidinone Ring Cleavage Products: These are more likely to form under strong basic conditions.[2]

• Des-phosphorylated Tedizolid: The active drug, tedizolid.[1]

• O-dealkylated metabolites and hydrolysis products [1]

• N-oxide species [1]

• Dimeric or polymeric impurities [1]

Q3: How does pH affect the stability of tedizolid phosphate in solution?

A3: The pH of the solution is a critical factor in the stability of tedizolid phosphate. The molecule's solubility and degradation rate are pH-dependent. The solubility of tedizolid phosphate increases significantly between pH 4.0 and 6.0.[8] The reconstituted solution for injection has a pH between 7.4 and 8.1.[9] Deviation from the optimal pH range can accelerate hydrolytic degradation. For instance, both acidic and basic conditions can lead to significant degradation.[2][3]

Q4: Are there any known incompatibilities with other substances?

A4: Yes, tedizolid phosphate has known incompatibilities. It is incompatible with solutions containing divalent cations such as calcium (Ca²⁺) and magnesium (Mg²⁺).[10] This includes Lactated Ringer's Injection and Hartmann's Solution.[10][11] Therefore, co-administration with such solutions should be avoided. If the same intravenous line is used, it should be flushed with a compatible solution like 0.9% Sodium Chloride Injection or 5% Dextrose Injection before and after infusion.[9][11]

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Action(s)
Unexpectedly low potency of tedizolid phosphate in a prepared solution.	Hydrolytic degradation due to improper pH or prolonged storage in aqueous solution.	Verify the pH of the solution and adjust if necessary using appropriate buffers. Prepare solutions fresh whenever possible. If storage is necessary, refrigerate (2-8°C) and use within 24 hours.[12]
Appearance of unknown peaks in HPLC analysis.	Degradation of tedizolid phosphate.	Perform forced degradation studies (acidic, basic, oxidative conditions) to identify the degradation products. Use a stability-indicating HPLC method to resolve the parent drug from its degradants.[5][6][13]
Precipitation observed when mixing tedizolid phosphate with another drug for co-administration studies.	Incompatibility with the other drug or its formulation excipients, particularly divalent cations.	Review the compatibility data for tedizolid phosphate. Avoid mixing with solutions containing divalent cations.[10] If co-administration is necessary, use separate IV lines or flush the line thoroughly between administrations.
Discoloration of a tedizolid phosphate solution.	Oxidative degradation or other chemical reactions.	Protect the solution from light, although it is relatively photostable.[4][5] Consider purging solutions with an inert gas like nitrogen or argon to minimize exposure to oxygen.

Prevention Strategies

Preventing the degradation of tedizolid phosphate is crucial for obtaining reliable experimental data and for the development of stable pharmaceutical formulations.

Formulation Strategies

• Lyophilization: Freeze-drying is a common and effective method to improve the long-term stability of tedizolid phosphate in solid form.[14][15] The removal of water minimizes hydrolytic degradation.

  • Use of Cryoprotectants: Incorporating cryoprotectants, such as mannitol, during lyophilization can protect the molecule during the freezing process and improve the stability and reconstitution of the final product.[11][16][17]

• pH Control: Maintaining the pH of aqueous formulations within the optimal range is critical. For reconstituted intravenous solutions, a pH of 7.4 to 8.1 is recommended.[9]

• Excipient Selection: Careful selection of excipients is necessary to avoid incompatibilities. Avoid excipients that contain divalent cations.

Handling and Storage

• Aqueous Solutions:

  • Prepare fresh solutions whenever possible.

  • If short-term storage is required, store at refrigerated temperatures (2-8°C) and for no longer than 24 hours.[12]

  • Use appropriate buffers to maintain the optimal pH.

• Solid Form:

  • Store tedizolid phosphate powder at controlled room temperature (20-25°C), with excursions permitted to 15-30°C.[10][12]

  • Protect from moisture by storing in a tightly sealed container in a dry place.

• Protection from Oxidation:

  • For solutions, consider using deoxygenated solvents.

  • Purging the headspace of vials with an inert gas (e.g., nitrogen, argon) can help prevent oxidative degradation.[14]

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Tedizolid Phosphate

This protocol outlines a general approach for a stability-indicating HPLC method to separate tedizolid phosphate from its degradation products.

Objective: To develop an HPLC method capable of resolving tedizolid phosphate from its potential degradation products.

Materials:

• Tedizolid phosphate reference standard

• Acetonitrile (HPLC grade)

• Phosphate buffer (e.g., 50 mM potassium phosphate, pH 6.5)[5][6]

• Water (HPLC grade)

• HPLC system with UV detector

• C18 analytical column (e.g., Waters Xselect HSS C18, 250 x 4.6 mm, 5 µm)[5][6]

Methodology:

• Mobile Phase Preparation: Prepare the mobile phase consisting of a mixture of phosphate buffer and acetonitrile (e.g., 70:30, v/v).[5][6] Filter and degas the mobile phase.

• Standard Solution Preparation: Accurately weigh and dissolve the tedizolid phosphate reference standard in a suitable diluent (e.g., mobile phase) to a known concentration.

• Forced Degradation Sample Preparation:

  • Acid Hydrolysis: Dissolve tedizolid phosphate in a dilute acid (e.g., 0.1 N HCl) and heat. Neutralize before injection.

  • Base Hydrolysis: Dissolve tedizolid phosphate in a dilute base (e.g., 0.1 N NaOH) and heat. Neutralize before injection.

  • Oxidative Degradation: Dissolve tedizolid phosphate in a solution of hydrogen peroxide (e.g., 3% H₂O₂) and store at room temperature.

• Chromatographic Conditions:

  • Column: Waters Xselect HSS C18 (250 x 4.6 mm, 5 µm)[5][6]

  • Mobile Phase: Phosphate buffer (50 mM, pH 6.5):Acetonitrile (70:30, v/v)[5][6]

  • Flow Rate: 1.0 mL/min[5][6]

  • Detection Wavelength: 300 nm[5][6]

  • Injection Volume: 10 µL

• Analysis: Inject the standard solution and the forced degradation samples into the HPLC system.

• Evaluation: Assess the chromatograms for the resolution between the tedizolid phosphate peak and any degradation product peaks. The method is considered stability-indicating if all degradation product peaks are well-resolved from the parent peak.

Protocol 2: Lyophilization of Tedizolid Phosphate

This protocol provides a general guideline for the lyophilization of tedizolid phosphate for enhanced stability.

Objective: To prepare a stable, lyophilized powder of tedizolid phosphate.

Materials:

• Tedizolid phosphate

• Mannitol (or other suitable cryoprotectant)

• Water for Injection (WFI)

• Lyophilizer (freeze-dryer)

• Sterile vials and stoppers

Methodology:

• Formulation Preparation:

  • In a sterile environment, dissolve mannitol in WFI.

  • Add tedizolid phosphate to the mannitol solution and stir gently until fully dissolved. A typical weight ratio of tedizolid phosphate to mannitol might be 2:1.[14]

  • Adjust the pH of the solution to the desired range (e.g., 7.6-7.9) using sodium hydroxide or hydrochloric acid if necessary.[15]

• Filling: Aseptically fill the solution into sterile vials.

• Lyophilization Cycle:

  • Freezing: Place the vials in the lyophilizer and cool them to a temperature of -40°C to -45°C and hold for a sufficient time to ensure complete freezing.[15]

  • Primary Drying (Sublimation): Under vacuum, gradually increase the shelf temperature to facilitate the sublimation of ice. This is a critical step and the temperature profile should be carefully controlled to prevent product collapse.

  • Secondary Drying (Desorption): After the removal of bulk ice, increase the shelf temperature further to remove residual bound water.

• Stoppering and Sealing: Once the drying cycle is complete, the vials are stoppered under vacuum or after backfilling with an inert gas like nitrogen, and then sealed.

Visualizations

Degradation Pathway of Tedizolid Phosphate

Caption: Major degradation pathways of tedizolid phosphate.

Experimental Workflow for Stability Testing

Caption: Workflow for assessing tedizolid phosphate stability.

References

• ResearchGate. (n.d.). Identification of forced degradation products of tedizolid phosphate by liquid chromatography/electrospray ionization tandem mass spectrometry. Retrieved from [Link]

• PubMed. (2017). Identification of Forced Degradation Products of Tedizolid Phosphate by Liquid chromatography/electrospray Ionization Tandem Mass Spectrometry. Retrieved from [Link]

• Drugs.com. (n.d.). Tedizolid Monograph for Professionals. Retrieved from [Link]

• Journal of Pharmacopoeia and Research. (2025).

• PubMed. (2022). Stability-Indicating Determination of Tedizolid Phosphate in the Presence of its Active Form and Possible Degradants. Retrieved from [Link]

• ResearchGate. (n.d.). Stability-Indicating Determination of Tedizolid Phosphate in the Presence of its Active Form and Possible Degradants. Retrieved from [Link]

• Journal of Chromatographic Science. (2021). Stability-Indicating Determination of Tedizolid Phosphate in the Presence of its Active Form and Possible Degradants. Retrieved from [Link]

• Sivextro, INN-tedizolid phosph

• Veeprho. (n.d.). Tedizolid Impurities and Related Compound. Retrieved from [Link]

• European Medicines Agency. (n.d.).

• GlobalRPH. (2017). Dilution Sivextro™ - Tedizolid Phosphate. Retrieved from [Link]

• ResearchGate. (n.d.). Solar-mediated degradation of linezolid and tedizolid under simulated environmental conditions: Kinetics, transformation and toxicity. Retrieved from [Link]

• PMC. (n.d.). Stability of Crushed Tedizolid Phosphate Tablets for Nasogastric Tube Administration. Retrieved from [Link]

• Google Patents. (n.d.). CN105287407A - Tedizolid phosphate for injection.
• Enantioseparation of Tedizolid phosphate by RP-HPLC, using -Cyclodextrin as a Chiral Mobile Phase Additive. (2017).
• Critical role of tedizolid in the treatment of acute bacterial skin and skin structure infections. (n.d.).
• Google Patents. (n.d.). CN107375220A - A kind of Tedizolid Phosphate freeze drying powder injection and preparation method thereof.

• ResearchGate. (2020). Stability of tedizolid phosphate-sodium rifampicin and tedizolid phosphate-meropenem admixtures in intravenous infusion bags stored at different temperatures. Retrieved from [Link]

• Google Patents. (n.d.). WO2013019169A1 - Phosphate prodrugs.

• ResearchGate. (n.d.). Enzyme-mediated precipitation of parent drug from their phosphate prodrugs. Retrieved from [Link]

• accessdata.fda.gov. (2014). 205435Orig1s000. Retrieved from [Link]

• PubMed. (2022). Fabrication and Characterization of Tedizolid Phosphate Nanocrystals for Topical Ocular Application: Improved Solubilization and In Vitro Drug Release. Retrieved from [Link]

• Google Patents. (n.d.). CN115248261A - A kind of HPLC analysis and detection method of related substances in tedizolid phosphate bulk drug.
• Analytical Methods for Estimation of Tedizolid Phosphate in Pharmaceutical Dosage Form – A Review. (2025).

• MDPI. (2022). Fabrication and Characterization of Tedizolid Phosphate Nanocrystals for Topical Ocular Application: Improved Solubilization and In Vitro Drug Release. Retrieved from [Link]

• PMC. (2022). Fabrication and Characterization of Tedizolid Phosphate Nanocrystals for Topical Ocular Application: Improved Solubilization and In Vitro Drug Release. Retrieved from [Link]

• Rxlist.com. (n.d.). Sivextro (Tedizolid Phosphate Tablets): Side Effects, Uses, Dosage, Interactions, Warnings. Retrieved from [Link]

• ACS Publications. (2020). Metabolic Efficacy of Phosphate Prodrugs and the Remdesivir Paradigm. Retrieved from [Link]

• PMC. (n.d.). Phosphonate prodrugs: an overview and recent advances. Retrieved from [Link]

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• 4. matjournals.net [matjournals.net]
• 5. Stability-Indicating Determination of Tedizolid Phosphate in the Presence of its Active Form and Possible Degradants - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. researchgate.net [researchgate.net]
• 8. Stability of Crushed Tedizolid Phosphate Tablets for Nasogastric Tube Administration - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. mdpi.com [mdpi.com]

Technical Support Center: Tedizolid Pyrophosphate Ester Optimization in Animal Studies

Introduction: The Prodrug Paradigm

Welcome to the technical support center. If you are accessing this guide, you are likely encountering variability in your in vivo efficacy data or stability issues with your formulation.

Crucial Distinction: You are working with Tedizolid Phosphate (TR-701) , a prodrug.[1] It is biologically inactive until converted by endogenous phosphatases into the active moiety, Tedizolid (TR-700) .[1][2]

• TR-701 (Prodrug): High aqueous solubility (>50 mg/mL), enables IV/Oral dosing.

• TR-700 (Active): Low solubility (approx.[3] 0.1 mg/mL), high potency, binds 50S ribosomal subunit.[2]

Failure to respect the physicochemical differences between these two states is the #1 cause of experimental failure.

Module 1: Formulation & Stability Troubleshooting

Status: Critical Common Symptom: Precipitation in infusion lines or variability in oral absorption.

Physicochemical Reference Table

Parameter	Tedizolid Phosphate (Prodrug)	Tedizolid (Active Moiety)
Solubility	>50 mg/mL (Water)	~0.136 mg/mL (Water)
Charge State	Anionic (Phosphate)	Amphiphilic
Key Incompatibility	Divalent Cations (Ca²⁺, Mg²⁺)	N/A
Reconstitution	Sterile Water / Saline	DMSO/Organic solvents (In vitro only)

Troubleshooting Q&A

Q: "I observed white precipitate immediately upon mixing my stock solution with the infusion vehicle. What happened?" A: You likely used Lactated Ringer’s Solution or a buffer containing Calcium/Magnesium.

• The Mechanism: The phosphate group on the prodrug chelates divalent cations (Ca²⁺, Mg²⁺), forming an insoluble salt complex.

• The Fix: Strictly use 0.9% Sodium Chloride (Saline) or 5% Dextrose (D5W) for dilution. Never mix with Hartman’s solution or Ringer’s lactate.

Q: "Can I store the reconstituted stock at 4°C for a week?" A: No.

• The Mechanism: While chemically stable, the phosphate ester is susceptible to hydrolysis. Spontaneous hydrolysis converts the soluble prodrug into the insoluble active moiety, leading to "silent precipitation" (micro-crystals) that can cause embolisms in tail-vein injections or erratic oral bioavailability.

• The Protocol: Use reconstituted solution within 24 hours at room temperature or 4°C. Discard thereafter.

Q: "My oral gavage (PO) results have higher variability than IV. Why?" A: Check your gavage vehicle pH.

• The Mechanism: Acidic environments can accelerate hydrolysis before absorption. While TR-701 is generally stable, prolonged exposure to low pH in the formulation before dosing can crash the drug out of solution.

• The Fix: Ensure your vehicle is buffered to pH 7.4–8.0 immediately prior to administration.

Module 2: PK/PD & Dosage Optimization

Status: High Priority Common Symptom: "The human dose is 200mg QD, but my mice are failing to clear the infection at equivalent mg/kg."

The Pharmacokinetic Disconnect

You cannot simply scale the human dose (200 mg) by body weight without accounting for metabolic clearance rates, which are significantly faster in rodents.

Workflow: Prodrug Conversion & Activity

Figure 1: The activation pathway. Note that efficacy depends entirely on the exposure of TR-700 (Active), not the Prodrug.

Troubleshooting Q&A

Q: "How do I calculate the Human Equivalent Dose (HED) for mice?" A: Do not rely solely on BSA (Body Surface Area) conversion factors (

). You must bridge via AUC (Area Under the Curve) .

• Human Reference: 200 mg QD

  AUC of 20–25 .[4]

• Mouse Equivalent: Studies indicate a dose of ~8.4 mg/kg to 10 mg/kg in mice yields an AUC similar to the human 200 mg dose.

• Warning: However, because the half-life (

  ) in mice is shorter, the Time > MIC (time above minimum inhibitory concentration) may be insufficient with QD dosing in aggressive infection models.

Q: "Should I dose QD (Once Daily) or BID (Twice Daily) in animals?" A:

• Humans: QD is sufficient (

  hours).

• Mice/Rats:

  is often 3–5 hours.

• Recommendation: For robust proof-of-concept in rodents, BID (Twice Daily) dosing or a higher QD dose (e.g., 20–30 mg/kg) is often required to maintain the

  driver, especially for strains with MICs near the breakpoint (0.5 ).

Q: "What is the primary PK/PD driver I should track?" A:

(Free Area Under the Curve over MIC).

• Target: Aim for an

  ratio of >3 (clinical stasis target) to ~50 (conservative target for max kill in neutropenic models).

Module 3: Safety & Toxicology Monitoring

Status: Monitoring Required Common Symptom: Unexpected weight loss or hematological changes in long-term studies (>14 days).

Mechanism of Toxicity: Mitochondrial Inhibition

Oxazolidinones inhibit bacterial protein synthesis (50S ribosome). However, bacterial ribosomes are structurally similar to mammalian mitochondrial ribosomes . High trough concentrations (

) can inhibit mitochondrial protein synthesis (MPS), leading to lactic acidosis and myelosuppression.

Decision Tree: Safety Monitoring

Figure 2: Safety monitoring workflow for sub-chronic toxicity studies.

Troubleshooting Q&A

Q: "I am seeing bone marrow suppression in my rats. Is this expected?" A: Yes, at supratherapeutic doses.

• Context: While Tedizolid is less toxic than Linezolid (due to higher potency allowing lower total drug load), it still inhibits MPS at high exposures.[5][6]

• The Fix: Check your

  (trough concentration). Mitochondrial recovery occurs when plasma levels drop below the MPS inhibitory threshold. If you are dosing BID in rats to maximize efficacy, you may be preventing this recovery window. Consider a "pulsed" high-dose QD regimen to allow a washout period for mitochondria.

Q: "Is the mitochondrial toxicity irreversible?" A: Generally, no . It is reversible.[1][7]

• Upon cessation of dosing or reduction of frequency, mitochondrial function typically recovers. In animal studies, 9-month toxicity studies in rats showed that even at 8x human exposure, neuropathy was not observed, suggesting a better safety margin than earlier oxazolidinones.

References

• Kisgen, J. J., & Mansour, H. (2014). Tedizolid: a novel oxazolidinone antimicrobial.[2][3][8][9][10] Clinical Therapeutics, 36(5), 635-650. Link

• Flanagan, S., et al. (2015).[6] Nonclinical and Pharmacokinetic Assessments To Evaluate the Potential of Tedizolid and Linezolid To Affect Mitochondrial Function.[7] Antimicrobial Agents and Chemotherapy, 59(1), 178-185. Link

• Lepak, A. J., & Andes, D. R. (2014).[1] In vivo pharmacodynamic target assessment of tedizolid against Staphylococcus aureus in the neutropenic mouse thigh infection model. Antimicrobial Agents and Chemotherapy, 58(9), 5278-5283. Link

• FDA Access Data. (2014). SIVEXTRO (tedizolid phosphate) Prescribing Information.[9][11][12] Link

• Burdette, S. D., & Trotman, R. L. (2015). Tedizolid: The First Once-Daily Oxazolidinone. Clinical Infectious Diseases, 61(8), 1315-1321. Link

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• 6. facm.ucl.ac.be [facm.ucl.ac.be]
• 7. Mitochondrial Alterations (Inhibition of Mitochondrial Protein Expression, Oxidative Metabolism, and Ultrastructure) Induced by Linezolid and Tedizolid at Clinically Relevant Concentrations in Cultured Human HL-60 Promyelocytes and THP-1 Monocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tedizolid Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.hres.ca [pdf.hres.ca]
• 10. Nonclinical and Pharmacokinetic Assessments To Evaluate the Potential of Tedizolid and Linezolid To Affect Mitochondrial Function - PMC [pmc.ncbi.nlm.nih.gov]
• 11. droracle.ai [droracle.ai]
• 12. merck.com [merck.com]

Technical Support Center: Troubleshooting Tedizolid Pyrophosphate Ester In Vitro Assays

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with tedizolid pyrophosphate ester. This document provides in-depth, experience-driven troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during in vitro assays. Our goal is to equip you with the scientific rationale behind experimental protocols, enabling you to diagnose issues, refine your methods, and ensure the integrity of your results.

Section 1: Foundational Principles of Tedizolid Pyrophosphate Assays

Before delving into specific troubleshooting scenarios, it is crucial to understand the core biochemistry governing the use of tedizolid pyrophosphate ester in an experimental setting.

Tedizolid pyrophosphate is a prodrug, meaning it is administered in an inactive form and must be metabolically converted to its active moiety, tedizolid, to exert its antibacterial effect.[1][2][3][4] This conversion is the linchpin of any relevant in vitro assay.

The Conversion Pathway:

The activation of the prodrug is a hydrolytic process mediated by non-specific endogenous phosphatases, such as alkaline phosphatase, which are present in plasma and various tissues.[2][3][4][5] These enzymes cleave the phosphate group, releasing the active tedizolid molecule.[3][4] Tedizolid then acts by inhibiting bacterial protein synthesis through binding to the 50S ribosomal subunit.[3][6]

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} endom

Figure 1. Activation pathway of tedizolid pyrophosphate.

Understanding this dependency on enzymatic conversion is the first step in troubleshooting. Any factor that impacts the stability of the prodrug, the activity of the phosphatase, or the integrity of the assay components can lead to inaccurate and irreproducible results.

Section 2: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues in a question-and-answer format, providing causal explanations and actionable solutions.

Q1: My MIC (Minimum Inhibitory Concentration) values for tedizolid are consistently higher than expected, or I'm seeing no antibacterial activity. What's going wrong?

This is one of the most common issues and almost always points to incomplete or failed conversion of the prodrug to its active form.

Potential Causes & Solutions:

• Insufficient Phosphatase Activity: Standard microbiology broth and agar do not typically contain the necessary concentration of active phosphatases to efficiently convert the prodrug.

  • Troubleshooting Step: Supplement your assay medium with a known concentration of active alkaline phosphatase (ALP). The optimal concentration may require titration, but a good starting point is 5-10 U/mL.

  • Validation: Always run a control plate with the active tedizolid compound (if available) to confirm that the bacteria are susceptible and the medium supports growth. This will differentiate between a conversion problem and a resistance issue.

• Incorrect pH of Assay Medium: Phosphatases have an optimal pH range for activity, typically alkaline. If your medium is too acidic, enzyme efficiency will be drastically reduced.

  • Troubleshooting Step: Measure the pH of your final assay medium. For many commercial ALPs, the optimal pH is between 8.0 and 10.0. Adjust the pH if necessary, ensuring the adjustment doesn't negatively impact bacterial growth.

• Degradation of Tedizolid Pyrophosphate Stock: The prodrug itself can degrade under certain conditions. Studies have shown that tedizolid phosphate is susceptible to degradation under hydrolytic (acidic, neutral, alkaline) and oxidative stress.[7][8][9]

  • Troubleshooting Step: Prepare fresh stock solutions for each experiment. If using DMSO for initial solubilization, ensure it is anhydrous, as water content can promote hydrolysis. Store stock solutions under inert gas (nitrogen or argon) at 2-8°C as recommended.[5]

  • Prevention: Avoid repeated freeze-thaw cycles. Aliquot your stock solution into single-use volumes upon preparation.

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} endom

Figure 2. Troubleshooting workflow for high MIC values.

Q2: I'm observing precipitation or cloudiness in my stock solution or in the assay wells. How can I resolve this solubility issue?

Solubility is a critical factor for obtaining accurate results. Tedizolid phosphate itself is designed to have increased water solubility compared to tedizolid, but challenges can still arise.[6]

Potential Causes & Solutions:

• Poor Solubility in Aqueous Media: While more soluble than its active form, tedizolid phosphate is still only slightly soluble in some aqueous buffers and may require an initial organic solvent.[5][10]

  • Troubleshooting Step: Prepare a high-concentration primary stock in 100% DMSO.[5] For the assay, perform serial dilutions in a co-solvent system or directly into the supplemented assay medium, ensuring the final DMSO concentration is non-inhibitory to the test organism (typically ≤1%).

  • Validation: Run a vehicle control (medium with the highest concentration of DMSO used) to ensure the solvent itself does not impact bacterial growth.

• Interaction with Media Components: Certain salts or proteins in complex media can cause the compound to precipitate, especially at higher concentrations.

  • Troubleshooting Step: Test the solubility of the compound in your specific assay medium before running a full experiment. Visually inspect for precipitation at the highest concentration you plan to test. If precipitation occurs, you may need to try a different medium or adjust the starting concentration.

Table 1: Solubility and Stock Preparation

Parameter	Recommendation	Rationale & Citation
Primary Solvent	DMSO (Dimethyl Sulfoxide)	Tedizolid phosphate is slightly soluble in DMSO, allowing for a concentrated stock.[5]
Storage	2-8°C, under inert gas	The compound is hygroscopic and susceptible to hydrolysis.[5][7]
Final Solvent Conc.	≤1% in final assay volume	Higher concentrations of DMSO can be bacteriostatic or bactericidal, confounding results.
Working Solution	Prepare fresh from stock for each assay	Minimizes degradation from hydrolysis or oxidation.[8][9]

Q3: My results are highly variable between experiments, even when I follow the same protocol. What could be the cause of this irreproducibility?

Irreproducibility often stems from subtle, overlooked variables in the experimental setup.

Potential Causes & Solutions:

• Inconsistent Enzyme Activity: The activity of your alkaline phosphatase can vary between lots or degrade over time if not stored properly.

  • Troubleshooting Step: Always qualify a new lot of enzyme before use in critical assays. Store the enzyme at the recommended temperature (typically -20°C) in a non-frost-free freezer. Avoid repeated freeze-thaw cycles by aliquoting the enzyme stock.

  • Validation: Consider running a simple enzymatic assay (e.g., using p-nitrophenyl phosphate, pNPP) in parallel to confirm the activity of your ALP stock on the day of the experiment.

• Variable Incubation Times: In assays relying on enzymatic conversion, timing is critical.

  • Troubleshooting Step: Standardize all incubation times precisely. If a pre-incubation step is used to allow for prodrug conversion, ensure this time is identical for all plates and all experiments. Use a multichannel pipette to add reagents quickly and consistently across the plate.

• Inconsistent Inoculum Density: The final concentration of bacteria in your assay can significantly impact the MIC.

  • Troubleshooting Step: Prepare your bacterial inoculum to a precise McFarland standard and verify the CFU/mL by plating a dilution series. Ensure the inoculum is well-mixed before dispensing.

Section 3: Essential Protocols & Methodologies

To ensure a self-validating system, follow these detailed protocols for key experimental steps.

Protocol 1: Preparation of Tedizolid Pyrophosphate Stock Solution

• Weighing: Accurately weigh the required amount of tedizolid pyrophosphate powder in a sterile microfuge tube using a calibrated analytical balance.

• Solubilization: Add the appropriate volume of anhydrous, sterile-filtered DMSO to achieve a high-concentration primary stock (e.g., 10 mg/mL).

• Mixing: Vortex thoroughly until the powder is completely dissolved. Gentle sonication can be used if necessary.[5]

• Aliquoting & Storage: Dispense into single-use, sterile amber vials. Purge with an inert gas (argon or nitrogen), seal tightly, and store at 2-8°C.

Protocol 2: Standard Broth Microdilution MIC Assay

• Medium Preparation: Prepare your chosen broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth). Aseptically supplement the medium with sterile alkaline phosphatase to a final concentration of 10 U/mL. Verify and, if necessary, adjust the pH to 8.0.

• Drug Dilution:

  • Create a working drug solution by diluting the primary DMSO stock in the supplemented broth.

  • Perform a 2-fold serial dilution across a 96-well microtiter plate, leaving the final well as a growth control (no drug).

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in the supplemented broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation: Add the standardized inoculum to each well of the microtiter plate.

• Controls: Include the following controls on each plate:

  • Sterility Control: Medium only.

  • Growth Control: Medium + inoculum.

  • Vehicle Control: Medium + inoculum + highest concentration of DMSO.

  • Positive Control: Active tedizolid compound dilutions + inoculum.

• Incubation: Cover the plate and incubate at 35-37°C for 18-24 hours.

• Reading: Determine the MIC as the lowest concentration of tedizolid pyrophosphate that completely inhibits visible bacterial growth.

References

• Stability-Indicating Determination of Tedizolid Phosphate in the Presence of its Active Form and Possible Degradants. Journal of Chromatographic Science. [Link]

• Stability-Indicating Determination of Tedizolid Phosphate in the Presence of its Active Form and Possible Degradants. ResearchGate. [Link]

• Tedizolid in vitro activity against Gram-positive clinical isolates causing bone and joint infections in hospitals in the USA and Europe (2014-17). Journal of Antimicrobial Chemotherapy. [Link]

• Stability-Indicating Determination of Tedizolid Phosphate in the Presence of its Active Form and Possible Degradants. Oxford Academic. [Link]

• Fabrication and Characterization of Tedizolid Phosphate Nanocrystals for Topical Ocular Application: Improved Solubilization and In Vitro Drug Release. MDPI. [Link]

• Tedizolid. LiverTox - NCBI Bookshelf. [Link]

• In vitro activities of tedizolid compared with other antibiotics against Gram-positive pathogens... Journal of Medical Microbiology. [Link]

• Tedizolid Phosphate | C17H16FN6O6P. PubChem. [Link]

• Tedizolid | C17H15FN6O3. PubChem. [Link]

• Tedizolid Phosphate. PMC - PubMed Central. [Link]

• What is the mechanism of Tedizolid Phosphate? Patsnap Synapse. [Link]

• Critical role of tedizolid in the treatment of acute bacterial skin and skin structure infections. Revista Española de Quimioterapia. [Link]

• Profile of tedizolid phosphate and its potential in the treatment of acute bacterial skin and skin structure infections. Infection and Drug Resistance. [Link]

• Tedizolid Phosphate (Sivextro): A Second-Generation Oxazolidinone to Treat Acute Bacterial Skin and Skin Structure Infections. P T. [Link]

Sources

• 1. Tedizolid Phosphate | C17H16FN6O6P | CID 11476460 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Tedizolid Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Tedizolid Phosphate? [synapse.patsnap.com]
• 4. Tedizolid Phosphate (Sivextro): A Second-Generation Oxazolidinone to Treat Acute Bacterial Skin and Skin Structure Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tedizolid Phosphate | 856867-55-5 [chemicalbook.com]
• 6. dovepress.com [dovepress.com]
• 7. Stability-Indicating Determination of Tedizolid Phosphate in the Presence of its Active Form and Possible Degradants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]
• 10. Fabrication and Characterization of Tedizolid Phosphate Nanocrystals for Topical Ocular Application: Improved Solubilization and In Vitro Drug Release - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating Experimental Variability with Tedizolid Pyrophosphate Ester

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with tedizolid pyrophosphate ester. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions, empowering you to achieve consistent and reliable experimental outcomes. As a prodrug, tedizolid pyrophosphate ester's behavior in vitro and in vivo is governed by a series of chemical and enzymatic factors. Understanding and controlling these variables is paramount to success.

Understanding the Core Principles: From Prodrug to Active Compound

Tedizolid pyrophosphate ester is a prodrug that requires enzymatic conversion to its active form, tedizolid.[1][2][3] This conversion is primarily mediated by phosphatases present in plasma and various tissues.[1][2] The active tedizolid then exerts its antibacterial effect by inhibiting bacterial protein synthesis through binding to the 50S ribosomal subunit.[1][2][4] Variability in experimental results often stems from inconsistencies in the handling of the prodrug or in the conditions facilitating its conversion to tedizolid.

Frequently Asked Questions & Troubleshooting Guides

Section 1: Solubility and Solution Preparation

Question 1: I'm observing precipitation of my tedizolid pyrophosphate ester stock solution. What could be the cause and how can I prevent it?

Answer:

Precipitation is a common issue and is almost always linked to the pH-dependent solubility of tedizolid phosphate.

• The "Why": The solubility of tedizolid phosphate is significantly influenced by the pH of the solvent. It is lowest at acidic pH when the molecule is fully protonated and increases sharply as the pH becomes more alkaline (pH 4.0 to 6.0), where it is fully deprotonated.[5][6] If you are using an acidic buffer or unbuffered water, you are likely to encounter solubility issues.

• Troubleshooting Steps:

  • pH Verification: Immediately check the pH of your stock solution and the buffer you are using for dilutions.

  • Solvent Selection: For preparing stock solutions, consider using a small amount of a suitable organic solvent like DMSO first, followed by dilution in an appropriate aqueous buffer with a pH of 6.5 or higher.[7]

  • Buffer Choice: When preparing working solutions for your experiments, always use a well-buffered system within the optimal pH range for solubility (ideally pH 6.5-7.4). A phosphate buffer (e.g., 50 mM, pH 6.5) has been shown to be effective for analytical purposes.[7][8]

Data at a Glance: pH-Dependent Solubility of Tedizolid Phosphate

pH	Solubility	Recommendation
< 4.0	Low	Avoid using buffers in this pH range for stock or working solutions.
4.0 - 6.0	Steeply Increasing	Use caution; minor pH shifts can cause precipitation.
> 6.0	High	Optimal range for ensuring complete solubilization.[5][6]

Section 2: Prodrug Conversion and Stability

Question 2: My in vitro antibacterial assays are showing inconsistent results (e.g., variable Minimum Inhibitory Concentrations - MICs). Could this be related to the prodrug conversion?

Answer:

Absolutely. Inconsistent conversion of the inactive prodrug to the active tedizolid is a primary source of variability in in vitro antibacterial assays.

• The "Why": Tedizolid pyrophosphate ester itself has no significant antibacterial activity. Its efficacy is entirely dependent on its conversion to tedizolid by phosphatases.[1][2] If your experimental system lacks a consistent and sufficient source of active phosphatases, the amount of active drug will vary, leading to unreliable results.

• Troubleshooting Steps:

  • Enzyme Source: For in vitro assays, ensure a consistent source of phosphatases. If you are using serum-supplemented media, be aware that lot-to-lot variability in serum can affect phosphatase activity. Consider using a purified alkaline phosphatase to standardize your assay.

  • Incubation Time: The conversion of the prodrug is time-dependent. Ensure that your pre-incubation and incubation times are consistent across all experiments.

  • pH and Temperature: Phosphatase activity is optimal at specific pH and temperature ranges (typically physiological conditions, pH 7.2-7.4 and 37°C). Deviations from these conditions can impact the rate of conversion.

  • Control Experiments: Always include a control with pre-converted tedizolid to understand the maximum expected activity in your assay system. This will help you to assess the efficiency of the prodrug conversion in your experimental setup.

Experimental Workflow: Ensuring Consistent Prodrug Conversion

Caption: Standardized workflow for in vitro assays with tedizolid pyrophosphate ester.

Question 3: I am concerned about the chemical stability of my tedizolid pyrophosphate ester solutions during storage and experiments. What are the key factors to consider?

Answer:

Tedizolid pyrophosphate ester is susceptible to degradation under certain conditions, which can impact the effective concentration of the prodrug available for conversion.

• The "Why": Stress testing has shown that tedizolid phosphate is stable under thermal and photolytic conditions but undergoes significant degradation through hydrolysis (in acidic, neutral, and alkaline solutions) and oxidation.[7][8]

• Troubleshooting and Best Practices:

  • Storage: Store stock solutions at -20°C or -80°C for long-term stability.[9] For short-term storage (up to 4 hours at room temperature), aqueous dispersions have been shown to be stable.[6][10]

  • Avoid Harsh Conditions: Do not subject your solutions to strong acids, bases, or oxidizing agents.

  • Fresh Preparations: For critical experiments, it is always best to prepare fresh working solutions from a frozen stock.

  • pH of Buffers: While alkaline conditions favor solubility, prolonged exposure to high pH can increase the rate of hydrolysis. A buffer around pH 6.5-7.4 is a good compromise for both solubility and stability during the course of a typical experiment.

Chemical Degradation Pathway of Tedizolid Pyrophosphate Ester

Caption: Pathways of conversion and degradation for tedizolid pyrophosphate ester.

Section 3: Analytical Characterization

Question 4: How can I analytically confirm the conversion of tedizolid pyrophosphate ester to tedizolid in my experimental samples?

Answer:

High-Performance Liquid Chromatography (HPLC) is the most reliable method for separately quantifying the prodrug and its active metabolite.

• The "Why": HPLC allows for the physical separation of tedizolid pyrophosphate ester and tedizolid, enabling precise measurement of each compound's concentration over time. This is invaluable for kinetic studies of prodrug conversion or for quality control of your experiments.

• Recommended Protocol: Reversed-Phase HPLC

  • Column: A C18 column, such as a Waters Xselect HSS C18 (250 x 4.6 mm, 5 µm), is suitable.[7][8]

  • Mobile Phase: An isocratic mobile phase consisting of a mixture of phosphate buffer (e.g., 50 mM, pH 6.5) and acetonitrile (e.g., 70:30, v/v) is a good starting point.[7][8]

  • Detection: UV detection at 300 nm is appropriate for both compounds.[7][8] For enhanced sensitivity in biological matrices, fluorescence detection (excitation at 300 nm, emission at 340 nm) can be employed for tedizolid.[11]

  • Sample Preparation: Ensure that your samples are properly processed to remove proteins and other interfering substances (e.g., protein precipitation with acetonitrile or methanol).

  • Standard Curves: Generate separate standard curves for both tedizolid pyrophosphate ester and tedizolid to ensure accurate quantification.

Typical HPLC Separation Profile

Compound	Expected Retention Time	Key Characteristics
Tedizolid Pyrophosphate Ester	Earlier Elution	More polar due to the phosphate group.
Tedizolid	Later Elution	Less polar, more retained on the C18 column.

By implementing these troubleshooting strategies and maintaining a thorough understanding of the factors that influence the stability and conversion of tedizolid pyrophosphate ester, you can significantly reduce experimental variability and generate high-quality, reproducible data.

References

• Tedizolid-Cyclodextrin System as Delayed-Release Drug Delivery with Antibacterial Activity. (n.d.). MDPI. Retrieved February 1, 2026, from [Link]

• Tedizolid Phosphate (Sivextro): A Second-Generation Oxazolidinone to Treat Acute Bacterial Skin and Skin Structure Infections. (2015). P T. 40(4):245-52. Retrieved February 1, 2026, from [Link]

• Stability-Indicating Determination of Tedizolid Phosphate in the Presence of its Active Form and Possible Degradants. (2022). Journal of Chromatographic Science. 60(1):69-77. Retrieved February 1, 2026, from [Link]

• Stability of Crushed Tedizolid Phosphate Tablets for Nasogastric Tube Administration. (2015). Clinical Therapeutics. 37(9):2055-61. Retrieved February 1, 2026, from [Link]

• Tedizolid. (n.d.). PubChem. Retrieved February 1, 2026, from [Link]

• Stability of Crushed Tedizolid Phosphate Tablets for Nasogastric Tube Administration. (2015). Clinical Therapeutics. 37(9):2055-61. Retrieved February 1, 2026, from [Link]

• Assessment of Tedizolid In Vitro Activity and Resistance Mechanisms against a Collection of Enterococcus spp. Causing Invasive Infections... (2020). Antimicrobial Agents and Chemotherapy. 64(4):e02235-19. Retrieved February 1, 2026, from [Link]

• Center for Drug Evaluation and Research Application Number: 205435Orig1s000. (2014). U.S. Food and Drug Administration. Retrieved February 1, 2026, from [Link]

• Stability-Indicating Determination of Tedizolid Phosphate in the Presence of its Active Form and Possible Degradants. (2022). Journal of Chromatographic Science. 60(1):69-77. Retrieved February 1, 2026, from [Link]

• Tedizolid: a novel oxazolidinone with potent activity against multidrug-resistant gram-positive pathogens. (2014). Infection and Drug Resistance. 7:89-106. Retrieved February 1, 2026, from [Link]

• Fabrication and Characterization of Tedizolid Phosphate Nanocrystals for Topical Ocular Application: Improved Solubilization and In Vitro Drug Release. (2022). Pharmaceutics. 14(7):1326. Retrieved February 1, 2026, from [Link]

• What is the mechanism of Tedizolid Phosphate? (2024). Patsnap Synapse. Retrieved February 1, 2026, from [Link]

• Cross Disciplinary Team Leader Memo. (2013). U.S. Food and Drug Administration. Retrieved February 1, 2026, from [Link]

• Tedizolid Phosphate. (2015). P T. 40(4):245-52. Retrieved February 1, 2026, from [Link]

• Stability of crushed tedizolid phosphate tablets for nasogastric tube administration. (2015). Clinical Therapeutics. 37(9):2055-61. Retrieved February 1, 2026, from [Link]

• Mechanism of Action for SIVEXTRO® (tedizolid phosphate). (n.d.). Merck Connect. Retrieved February 1, 2026, from [Link]

• Development of a simple method for measuring tedizolid concentration in human serum using HPLC with a fluorescent detector. (2021). Scientific Reports. 11(1):23758. Retrieved February 1, 2026, from [Link]

Sources

• 1. Tedizolid Phosphate (Sivextro): A Second-Generation Oxazolidinone to Treat Acute Bacterial Skin and Skin Structure Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Tedizolid Phosphate? [synapse.patsnap.com]
• 3. Tedizolid Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tedizolid: a novel oxazolidinone with potent activity against multidrug-resistant gram-positive pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Tedizolid-Cyclodextrin System as Delayed-Release Drug Delivery with Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stability of Crushed Tedizolid Phosphate Tablets for Nasogastric Tube Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sciencegate.app [sciencegate.app]
• 8. Stability-Indicating Determination of Tedizolid Phosphate in the Presence of its Active Form and Possible Degradants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. selleckchem.com [selleckchem.com]
• 10. Stability of Crushed Tedizolid Phosphate Tablets for Nasogastric Tube Administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Development of a simple method for measuring tedizolid concentration in human serum using HPLC with a fluorescent detector - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Tedizolid Pyrophosphate Ester In Vivo Optimization

Current Status: Online Support Tier: Level 3 (Senior Application Scientist) Ticket Context: Bioavailability Enhancement of Prodrug Variants Molecule ID: Tedizolid Pyrophosphate Ester (Distinct from commercial Tedizolid Phosphate/TR-701)

Introduction: The Prodrug Paradox

Welcome to the technical support hub. You are likely working with Tedizolid Pyrophosphate Ester , a specific derivative or high-solubility variant of the oxazolidinone class.

Critical Distinction: While the commercial drug (Sivextro) is a monophosphate ester, your focus on the pyrophosphate ester presents unique challenges. While pyrophosphates generally offer superior aqueous solubility compared to the parent drug (Tedizolid, TR-700), they often suffer from "Conversion Rate Limitation."

The bioavailability (BA) of this molecule is not governed by solubility (which is likely high), but by the rate of hydrolysis at the intestinal brush border. If the pyrophosphate bond is not cleaved by Alkaline Phosphatase (ALP) before the drug passes the absorption window, the intact molecule—being highly polar and charged—will be excreted unabsorbed.

Module 1: Troubleshooting Low In Vivo Exposure (PK Failures)

Q: My formulation is clear and soluble, but in vivo AUC is critically low. Why?

A: You are likely facing the "Permeability-Conversion Mismatch."

The pyrophosphate ester is highly hydrophilic (BCS Class III/IV behavior), meaning it cannot passively diffuse through the enterocyte membrane. It must be converted to the parent tedizolid (BCS Class II) to be absorbed.

Root Cause Analysis:

• Slow Hydrolysis: The pyrophosphate linkage is chemically more stable and sterically bulkier than the monophosphate. Endogenous ALP enzymes may hydrolyze it too slowly.

• Window Missed: If conversion doesn't happen in the duodenum/jejunum (where ALP expression is highest), the drug moves to the distal gut where ALP drops and pH changes, leading to fecal excretion.

Corrective Action:

• Assess ALP Kinetics: Perform an in vitro cleavage assay (see Protocol A below) comparing your pyrophosphate ester against a monophosphate control.

• Formulation Adjustment: If hydrolysis is slow, you must increase the residence time in the upper GI tract. Consider mucoadhesive polymers (e.g., Chitosan, Carbopol) to hold the prodrug near the brush border enzymes longer.

Q: I see high variability in plasma levels (high %CV) between subjects. What is causing this?

A: This is often driven by "Phosphatase Heterogeneity" and Excipient Interference.

Troubleshooting Steps:

• Check Your Buffer/Excipients: Are you using chelating agents?

  • The Trap: Alkaline Phosphatase is a Zinc (Zn²⁺) and Magnesium (Mg²⁺) dependent metalloenzyme.

  • The Error: Formulations containing EDTA , Citrate , or high concentrations of Phosphates can chelate these ions, inhibiting the enzyme responsible for activating your drug.

  • Fix: Remove chelators. Supplement formulation with trace Zn²⁺ if regulatory limits allow, or switch to buffers that do not strip metal ions (e.g., TRIS, HEPES for preclinical; Acetate/Histidine for clinical).

• Dietary State: ALP activity fluctuates with diet. High-fat meals can stimulate ALP secretion, potentially enhancing conversion.

  • Experiment: Compare Fasted vs. Fed state PK.[1][2] If Fed state is significantly better, your rate-limiting step is definitely enzymatic conversion.

Module 2: Visualizing the Bioavailability Barrier

The following diagram illustrates the critical "Activation-Absorption" pathway. Note the specific failure points (in red) where the pyrophosphate ester often fails.

Figure 1: The Activation-Absorption Cascade. Bioavailability depends entirely on the efficient enzymatic stripping of the pyrophosphate group at the brush border before the drug is excreted.

Module 3: Formulation & Solubility Optimization

Q: Upon hydrolysis, the active parent precipitates. How do I prevent this?

A: You must manage the "Supersaturation Window."

When the highly soluble pyrophosphate is cleaved, it releases the poorly soluble parent drug (Tedizolid) right at the intestinal wall. If the local concentration exceeds the solubility of the parent, it precipitates and cannot be absorbed.

Technical Solutions:

Strategy	Mechanism	Recommendation
Cyclodextrins (SBE-β-CD)	Forms inclusion complexes with the parent drug as it is generated, keeping it in solution without inhibiting the enzyme.	High Priority. Use Sulfobutyl ether-β-cyclodextrin (Captisol) at 1:1 or 1:2 molar ratio.
Micellization (Surfactants)	Polysorbate 80 or TPGS maintains the parent drug in micelles after hydrolysis.	Medium Priority. Use with caution; high surfactant loads can sometimes inhibit P-gp but also irritate mucosa.

| Amorphous Solid Dispersions | Prevents crystallization of the parent drug. | Low Priority for the ester (which is soluble), but relevant if you are dosing a suspension. |

Module 4: Experimental Protocols

Protocol A: In Vitro Phosphatase Conversion Assay

Use this to verify if your pyrophosphate ester can be cleaved by physiological enzymes.

Materials:

• Intestinal Alkaline Phosphatase (bovine or human recombinant).

• Reaction Buffer: 50 mM Tris-HCl, 1 mM MgCl₂, 0.1 mM ZnCl₂, pH 7.4.

• HPLC System (C18 column).

Workflow:

• Preparation: Dissolve Tedizolid Pyrophosphate Ester to 100 µM in Reaction Buffer.

• Initiation: Add Alkaline Phosphatase (0.1 units/mL) to the solution at 37°C.

• Sampling: Aliquot 100 µL every 5, 15, 30, and 60 minutes.

• Quenching: Immediately add 100 µL ice-cold Acetonitrile to stop the reaction.

• Analysis: Centrifuge and inject supernatant into HPLC. Monitor the disappearance of the Pyrophosphate peak and appearance of the Parent (TR-700) peak.

• Calculation: Plot % Conversion vs. Time.

  • Pass Criteria: >80% conversion within 30 minutes.

  • Fail Criteria: <50% conversion at 60 minutes (Indicates the bond is too stable for in vivo activation).

Protocol B: In Vivo PK Troubleshooting Flow

Figure 2: Diagnostic logic for isolating the cause of low bioavailability.

References

• FDA Center for Drug Evaluation and Research. (2014). Sivextro (Tedizolid Phosphate) Clinical Pharmacology and Biopharmaceutics Review. Application No: 205435Orig1s000. Link

  • Relevance: Establishes the baseline mechanism of phosphate prodrug conversion by phosphatases and the impact of intestinal pH.[3]

• Flanagan, S., et al. (2014). "Pharmacokinetics of tedizolid following oral administration: single and multiple dose, effect of food, and comparison of two solid forms of the prodrug." Pharmacotherapy, 34(3), 240-250. Link

  • Relevance: Confirms that food delays Tmax but does not alter AUC, suggesting enzymatic capacity is robust for the monophosphate but potentially r

• Kishenkumar, S., et al. (2022).[4] "Fabrication and Characterization of Tedizolid Phosphate Nanocrystals for Topical Ocular Application: Improved Solubilization and In Vitro Drug Release." Pharmaceutics, 14(7), 1334. Link

  • Relevance: Demonstrates the use of particle size reduction and surfactants (SLS) to handle the solubility of the active moiety post-hydrolysis.

• Sriram Chem. (2024). Tedizolid Pyrophosphate Ester Reference Standard Data Sheet. Link

  • Relevance: Identifies the pyrophosphate ester as a distinct chemical entity (often an impurity or reference standard)

• D'Souza, S. (2014).[5][6][7] "A Review of In Vitro Drug Release Test Methods for Nano-Sized Dosage Forms." Advances in Pharmaceutics, 2014. Link

  • Relevance: Provides methodologies for testing dissolution/release of prodrugs in biorelevant media.

Disclaimer: This guide treats Tedizolid Pyrophosphate Ester as a research candidate. If this compound is present as an impurity in a commercial batch, please refer to ICH Q3A/B guidelines for qualification thresholds, as it is generally considered a degradant or byproduct to be minimized (<0.2%).

Sources

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. Effect of food on the pharmacokinetic characteristics of a single oral dose of LCB01-0371, a novel oxazolidinone antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. Fabrication and Characterization of Tedizolid Phosphate Nanocrystals for Topical Ocular Application: Improved Solubilization and In Vitro Drug Release - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics and Pharmacodynamics of Tedizolid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tedizolid Phosphate | C17H16FN6O6P | CID 11476460 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]

Technical Support Center: Tedizolid Pyrophosphate Ester Impurity Profiling &amp; Removal

Subject: Troubleshooting Guide for Bis-Tedizolid Pyrophosphate (Dimer) Impurity Applicable Compound: Tedizolid Phosphate (TR-701) Target Impurity: Tedizolid Pyrophosphate Ester (Bis-tedizolid pyrophosphate) CAS Registry: 1220910-90-6

Introduction: The "Hidden" Dimer

Welcome to the technical support module for Tedizolid Phosphate development. This guide specifically addresses the Tedizolid Pyrophosphate Ester , often referred to in process chemistry as the "Dimer Impurity."

The Core Problem: During the phosphorylation of Tedizolid (TR-700) to create the prodrug Tedizolid Phosphate (TR-701), the activated phosphate species can react with an already phosphorylated molecule instead of water. This creates a P-O-P anhydride bridge, linking two drug molecules. This impurity is lipophilic, stable under neutral conditions, and strictly regulated (typically

).

Module 1: Diagnostic & Detection

User Question: "I see a late-eluting peak in my HPLC chromatogram. How do I confirm it is the pyrophosphate dimer?"

Analytical Signature

The pyrophosphate impurity is significantly more lipophilic than the highly polar Tedizolid Phosphate monomer because the polar phosphate head groups are "masked" in the anhydride bond.

Parameter	Specification
Relative Retention Time (RRT)	Typically 1.2 – 1.4 (Elutes after Tedizolid Phosphate)
Mass Spec (ESI+)	Look for . Tedizolid Phosphate MW = ~450 DaDimer MW = ~882 Da
UV Absorbance	similar to parent (~300 nm)

Recommended HPLC Method (System Suitability)

To reliably separate the dimer from the parent and the des-phosphono precursor (Tedizolid), use a mild alkaline buffer to keep the phosphate ionized and sharp.

• Column: C18 (e.g., Zorbax SB-C18 or equivalent),

  .

• Mobile Phase A: 25 mM Ammonium Bicarbonate (pH ~7.5 - 8.0).

• Mobile Phase B: Acetonitrile.[1]

• Flow Rate: 1.0 mL/min.

• Gradient:

  • 0-40 min: 5% B

    90% B (Slow gradient required to resolve dimer).

  • 40-50 min: 90% B.

Module 2: Mechanism & Prevention (Upstream)

User Question: "Why is this impurity forming in my reaction? I followed the stoichiometry."

Formation Pathway

The impurity forms primarily during the quenching/workup phase or if the phosphorylation reagent (

or Pyrophosphoryl chloride) is in large excess without adequate temperature control.

Figure 1: The competitive pathway where the formed product attacks the activated intermediate, creating the dimer.[]

Critical Process Parameters (CPPs)

Parameter	Risk Factor	Corrective Action
Reagent Stoichiometry	Excess (> 1.5 eq) increases activated species concentration.	Limit to 1.1–1.2 eq.
Temperature	High temps (> 0°C) during addition favor dimer kinetics.	Maintain reaction at -10°C to -5°C during addition.
Quenching	Slow quenching allows the "soup" of activated species to couple.	Rapid quench with ice-cold water is critical to hydrolyze the P-Cl bond before it finds a P-OH bond.

Module 3: Removal & Purification (Downstream)

User Question: "My crude batch has 1.5% Pyrophosphate. Recrystallization isn't working. How do I clean it?"

Standard acid/base workups often fail because the dimer has similar solubility to the free acid form of the prodrug. The most effective method utilizes the Differential Solubility of the Disodium Salt .

Protocol: The Disodium Salt Purification

This method converts the crude phosphate to its disodium salt.[3] The monomeric salt is highly water-soluble, while the dimer (having fewer ionizable protons per mass and higher lipophilicity) behaves differently in organic/aqueous mixtures.

Step-by-Step Procedure:

• Dissolution: Suspend crude Tedizolid Phosphate in Water (10 volumes).

• Salt Formation: Slowly add 2N NaOH until pH reaches 10.0 – 11.0 .

  • Mechanism:[][4][5] This converts the mono-phosphate to the di-sodium salt.

  • Checkpoint: The solution should become clear. If haze remains, it may be the dimer or unreacted parent.

• Filtration: Filter the solution through a 0.45

  m membrane to remove insoluble non-polar impurities (unreacted Tedizolid parent often remains here).

• Precipitation (The "Salting Out" Trick):

  • Add Acetone or THF (Anti-solvent) slowly to the aqueous filtrate (Ratio 1:4 Water:Acetone).

  • Observation: The Tedizolid Phosphate Disodium Salt will crystallize out. The pyrophosphate impurities tend to remain in the mother liquor or precipitate later/differently.

• Wash: Filter the solid and wash with Acetone.

• Re-acidification (Optional): If the free acid is required, redissolve the salt in water and acidify with HCl to pH 1.5 to precipitate the pure Tedizolid Phosphate.

Protocol: Ethanol Slurry (Polishing)

If the impurity level is low (< 0.5%) and you need to reach < 0.1%, use an ethanol slurry.

• Suspend the solid Tedizolid Phosphate in Absolute Ethanol (15 volumes).

• Stir at ambient temperature (20-25°C) for 2-4 hours.

• Filtration: Filter the solid.[6]

  • Why this works: The pyrophosphate dimer and other process impurities are slightly more soluble in ethanol than the highly crystalline phosphate parent.

Troubleshooting Decision Tree

Figure 2: Decision logic for selecting the appropriate purification strategy based on impurity load.

FAQs

Q: Can I just hydrolyze the pyrophosphate dimer back to the monomer using acid? A: Proceed with extreme caution. While the P-O-P bond is hydrolytically unstable, the conditions required to break it (strong acid/heat) often hydrolyze the P-O-C bond connecting the phosphate to the Tedizolid parent. This reverts your prodrug back to the insoluble parent drug. The salt-based purification (Protocol 3.1) is safer.

Q: Does the "Pyrophosphate Ester" affect the in vivo efficacy? A: Likely yes, but negatively. It acts as a "double prodrug." While phosphatases might eventually cleave it, its solubility profile is different, potentially altering bioavailability. Regulatory guidelines (ICH Q3) mandate its removal.

Q: I am using Dibenzyl Phosphate instead of POCl3. Will I still get this impurity? A: Yes, but via a different mechanism. "Disproportionation" of phosphate esters can occur during deprotection (hydrogenation), leading to dimers. However, the

route is the most notorious generator of this specific impurity.

References

• Google Patents.Tedizolid phosphate compound and preparation method thereof (CN105085570A).
• Google Patents.Method for purifying tedizolid phosphate (CN112961186A).

• Chinese Journal of Pharmaceuticals. Determination of Related Substances in Tedizolid Phosphate by HPLC. (2017).[1][7][8] Available at: [Link]

• Veeprho Pharmaceuticals. Tedizolid Impurities and Related Compound Structure Analysis. Available at: [Link]

Sources

• 1. Determination of Related Substances in Tedizolid Phosphate by HPLC [cjph.com.cn]
• 3. CN112961186A - Method for purifying tedizolid phosphate - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]
• 5. CN107219312A - A kind of method for detecting Tedizolid Phosphate isomer impurities - Google Patents [patents.google.com]
• 6. WO2016009401A2 - Preparation of tedizolid phosphate - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. japsonline.com [japsonline.com]

Technical Support Center: Optimizing Tedizolid Pyrophosphate Ester Activity

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the enzymatic activation of tedizolid pyrophosphate ester. This document is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting, and best practices for optimizing the conversion of this prodrug to its active form, tedizolid. As this is a novel prodrug moiety, this guide is built upon the established principles of pyrophosphate biochemistry and the activity of relevant endogenous enzymes.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the chemistry and enzymology of tedizolid pyrophosphate ester activation.

Q1: What is a pyrophosphate ester prodrug and how is it activated?

A pyrophosphate ester prodrug is a pharmacologically inactive compound that is converted into an active drug within the body. The design involves linking the active drug (tedizolid) to a pyrophosphate group. This modification can improve properties like solubility. Activation occurs when endogenous enzymes, specifically phosphatases, cleave the pyrophosphate bond, releasing the active tedizolid moiety.[1][2][3] This enzymatic conversion is the critical step for therapeutic efficacy.

Q2: Which enzymes are responsible for activating tedizolid pyrophosphate ester?

The primary enzymes capable of hydrolyzing a pyrophosphate bond are Alkaline Phosphatases (ALPs) and Inorganic Pyrophosphatases (PPases) .[2][4]

• Alkaline Phosphatases (ALPs): These are a group of enzymes with broad substrate specificity found throughout the body. They are well-known for their role in activating phosphate-based prodrugs and readily hydrolyze pyrophosphate linkages.[4][5][6][7]

• Inorganic Pyrophosphatases (PPases): These enzymes specialize in the hydrolysis of inorganic pyrophosphate (PPi) into two phosphate ions.[2] This reaction is highly exergonic and helps drive many biosynthetic reactions forward. Their activity on organic pyrophosphate esters, like our target compound, is a key consideration.

Q3: Why is reaction pH so critical for enzymatic activity?

The pH of the reaction environment is one of the most critical variables in an enzymatic assay for several reasons:[8]

• Enzyme Structure: Extreme pH levels can cause the enzyme to denature, altering its three-dimensional structure and destroying the active site.[9]

• Active Site Ionization: The amino acid residues that make up the enzyme's active site often need to be in a specific ionization state (protonated or deprotonated) to bind the substrate and catalyze the reaction.

• Substrate Ionization: The charge of the pyrophosphate group on the prodrug is also pH-dependent. The enzyme's active site is optimized to recognize a specific charge state of the substrate.[10]

Deviating from the optimal pH will result in a significant decrease in the rate of reaction.[8][9]

Q4: What is the expected optimal pH for tedizolid pyrophosphate ester conversion?

The optimal pH will depend on the specific enzyme responsible for the conversion. Based on existing literature, the expected ranges are generally alkaline.

Enzyme Type	Typical Optimal pH Range	Stability Range	Source(s)
Alkaline Phosphatase (ALP)	8.0 - 10.0	7.5 - 9.5	[4][5][11][12]
Inorganic Pyrophosphatase (PPase)	6.0 - 9.5 (Highly source-dependent)	Varies	[13][14][15]

As shown, ALPs consistently show peak activity in alkaline conditions (pH 8.0 and above).[4][16] PPases have more variable pH optima depending on their biological source, with some functioning in slightly acidic conditions and others in alkaline environments.[13][15] Therefore, initial experiments should screen a broad pH range, focusing on pH 7.5 to 9.5.

Q5: How does pH affect the chemical stability of the tedizolid pyrophosphate ester prodrug itself?

Beyond enzymatic activity, pH also influences the chemical stability of the prodrug. Pyrophosphate bonds are generally stable against non-enzymatic hydrolysis around neutral pH.[17] The rate of this spontaneous hydrolysis tends to decrease as the pH becomes more alkaline.[18] This is advantageous, as the conditions that favor maximal enzyme activity (alkaline pH) also favor the chemical stability of the prodrug, minimizing non-enzymatic degradation and ensuring that the observed conversion is primarily due to enzyme action. However, at extreme pH levels, the prodrug can undergo rapid, non-enzymatic hydrolysis.[19]

Section 2: Troubleshooting Guide

This section provides solutions to common issues encountered during experiments with tedizolid pyrophosphate ester.

Problem: I'm observing very low or no conversion to active tedizolid.

Cause & Solution

• Incorrect Buffer pH: This is the most common culprit. Do not assume the stated pH of a buffer concentrate is accurate after dilution.

  • Action: Calibrate your pH meter immediately before use with fresh standards. Measure the pH of your final reaction buffer at the reaction temperature, as pH can be temperature-dependent.

• Enzyme Inactivity: The enzyme may be denatured or inactive.

  • Action: Ensure your enzyme source (e.g., purified enzyme, cell lysate) has been stored correctly and has not undergone multiple freeze-thaw cycles.[20] Run a positive control assay with a known substrate for your enzyme (e.g., p-nitrophenyl phosphate for ALP) to confirm its activity.

• Sub-optimal pH: Your assay pH may be far from the enzyme's optimum.

  • Action: Perform a pH-rate profile experiment as detailed in Section 3 to determine the optimal pH for your specific experimental system.

Problem: My results are inconsistent between experiments.

Cause & Solution

• Poor Buffer Capacity: If your reaction generates acidic or basic byproducts, a buffer with poor capacity at the target pH will allow the pH to drift during the experiment, leading to variable results.

  • Action: Choose a buffer with a pKa value as close as possible to your target pH. For alkaline conditions, buffers like Tris or CHES are common choices. Ensure the buffer concentration is adequate (typically 25-100 mM).

• Temperature Fluctuations: The pH of many common buffers (especially Tris) is sensitive to temperature.

  • Action: Always prepare and pH-adjust your buffers at the intended temperature of the experiment. Maintain strict temperature control throughout the assay incubation.[8]

Problem: I see tedizolid formation in my negative control (no enzyme).

Cause & Solution

• Non-Enzymatic Hydrolysis: The prodrug may be chemically unstable at the pH and temperature of your assay.

  • Action: Run a time-course experiment with the prodrug in your assay buffer without any enzyme. If you observe conversion, this is your background rate of hydrolysis. This rate can be subtracted from your enzymatic reaction rates. While pyrophosphates are more stable at alkaline pH, this background check is crucial.[18]

• Contaminated Reagents: One of your reagents (e.g., buffer, water) may be contaminated with phosphatases.

  • Action: Use high-purity, nuclease/phosphatase-free water and reagents for all experiments.

Section 3: Key Experimental Protocols & Visualizations

Enzymatic Activation Pathway

The following diagram illustrates the central process: the enzymatic conversion of the inactive prodrug to the active therapeutic agent.

Caption: Enzymatic conversion of the prodrug.

Protocol: Determining the Optimal pH for Tedizolid Pyrophosphate Ester Activity

This protocol provides a framework for systematically identifying the pH at which enzymatic conversion is most efficient.

Objective: To measure the rate of tedizolid formation from its pyrophosphate ester prodrug across a range of pH values to determine the optimal pH for the reaction.

Materials:

• Tedizolid pyrophosphate ester stock solution (e.g., 10 mM in DMSO)

• Enzyme source (e.g., purified alkaline phosphatase, cell lysate)

• A series of buffers (e.g., 100 mM) covering a pH range from 6.0 to 10.0 in 0.5 pH unit increments (e.g., MES for pH 6.0-6.5, HEPES for pH 7.0-7.5, Tris-HCl for pH 8.0-9.0, CHES for pH 9.5-10.0).

• Reaction quench solution (e.g., acetonitrile with 0.1% formic acid)

• 96-well microplate or microcentrifuge tubes

• Incubator/water bath

• HPLC system with a suitable column (e.g., C18) for separating and quantifying the prodrug and active tedizolid.

Workflow Diagram:

Caption: Workflow for pH optimization experiment.

Procedure:

• Buffer Preparation: Prepare a set of buffers covering your desired pH range. After preparation, verify the pH of each buffer at the intended reaction temperature (e.g., 37°C).

• Reaction Setup: For each pH value to be tested, set up triplicate reactions. In each well or tube, add:

  • Buffer (to a final volume of, e.g., 100 µL)

  • Tedizolid pyrophosphate ester (to a final concentration of, e.g., 100 µM)

• Pre-incubation: Equilibrate the reaction plate/tubes at the desired temperature (e.g., 37°C) for 5-10 minutes.

• Reaction Initiation: Initiate the reaction by adding the enzyme source (e.g., 10 µL of a pre-diluted enzyme stock). Mix gently.

• Incubation and Sampling: Incubate the reactions at temperature. At several predetermined time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw an aliquot (e.g., 20 µL) and immediately add it to a separate tube/plate containing an equal or greater volume of quench solution (e.g., 80 µL). This stops the enzymatic reaction.

• Analysis: Analyze the quenched samples by HPLC. Create a standard curve for both tedizolid and its pyrophosphate ester to quantify their concentrations in each sample.

• Data Processing:

  • For each pH value, plot the concentration of tedizolid formed against time.

  • Determine the initial reaction rate (V₀) from the linear portion of this curve.

  • Plot the calculated initial rates (V₀) against the corresponding pH values. The peak of this graph represents the optimal pH for the reaction under your specific conditions.

Section 4: References

• I. M. (1983). Inorganic pyrophosphatase activity of purified bovine pulp alkaline phosphatase at physiological pH. PubMed. [Link]

• Zhang, X., et al. (2019). Purification and characterization of alkaline phosphatase from lactic acid bacteria. RSC Advances. [Link]

• Ciancaglini, P., et al. (2010). Effects of pH on the Production of Phosphate and Pyrophosphate by Matrix Vesicles' Biomimetics. PMC. [Link]

• Zhang, X., et al. (2019). Purification and characterization of alkaline phosphatase from lactic acid bacteria. Food & Function. [Link]

• O'Brien, W. E. (2020). Chapter 2: Inorganic Phosphate, Pyrophosphate, and Polyphosphate. Books. [Link]

• Lee, H. S., et al. (2009). A novel inorganic pyrophosphatase in Thermococcus onnurineus NA1. ResearchGate. [Link]

• Wikipedia. (2024). Adenosine triphosphate. Wikipedia. [Link]

• Lee, H. S., et al. (2009). A novel inorganic pyrophosphatase in Thermococcus onnurineus NA1. FEMS Microbiology Letters. [Link]

• Sarkar, S., et al. (2020). Alkaline phosphatase (ALP) activatable small molecule-based prodrugs for cancer theranostics. Organic & Biomolecular Chemistry. [Link]

• Mistry, D., & Powles, N. (2013). The relative hydrolytic reactivities of pyrophosphites and pyrophosphates. RSC Publishing. [Link]

• Flanagan, S., et al. (2012). Pharmacokinetics of Tedizolid Following Oral Administration. PMC. [Link]

• Baltscheffsky, M., & Baltscheffsky, H. (2024). The inorganic pyrophosphatases of microorganisms: a structural and functional review. FEMS Microbiology Reviews. [Link]

• Lopez, X., et al. (2002). Phosphate Ester Hydrolysis in Aqueous Solution: Associative versus Dissociative Mechanisms. ACS Publications. [Link]

• NCBI Bookshelf. (2012). Basics of Enzymatic Assays for HTS. NCBI. [Link]

• Flanagan, S. D., et al. (2013). In Vitro, In Vivo, and Clinical Studies of Tedizolid To Assess the Potential for Peripheral or Central Monoamine Oxidase Interactions. Antimicrobial Agents and Chemotherapy. [Link]

• Iafisco, M., et al. (2017). Enhanced stability and local structure in biologically relevant amorphous materials containing pyrophosphate. ResearchGate. [Link]

• Wang, H., et al. (2019). Acid and phosphatase-triggered release and trapping of a prodrug on cancer cell enhance its chemotherapy. PubMed. [Link]

• Ong, V., et al. (2014). Absorption, distribution, metabolism, and excretion of the novel antibacterial prodrug tedizolid phosphate. PubMed. [Link]

• Elsabbagh, S. A. (2019). Enzyme activity not working?. ResearchGate. [Link]

• Turkson, J., et al. (2008). Phosphatase-stable peptidomimetic prodrug inhibitors of signal transducer and activator of transcription 3. AACR Journals. [Link]

• Wikipedia. (2024). Inorganic pyrophosphatase. Wikipedia. [Link]

• Sacco, A. G., & Claps, G. (2019). The impact of phosphatases on proliferative and survival signaling in cancer. PMC. [Link]

• Bergmann, F., & Shimoni, A. (1953). The pH-dependence of enzymic ester hydrolysis. Semantic Scholar. [Link]

• Ong, V., et al. (2014). Absorption, Distribution, Metabolism, and Excretion of the Novel Antibacterial Prodrug Tedizolid Phosphate. ResearchGate. [Link]

• Monash University. (n.d.). Factors affecting enzyme activity. Student Academic Success. [Link]

• Al-Tannak, N. M. (2022). Pharmacokinetics and Pharmacodynamics of Tedizolid. PMC. [Link]

• Al-Tannak, N. M., et al. (2024). Nanoemulgels as Advanced Topical Drug Delivery Systems. MDPI. [Link]

• Hoagland, R. E. (1998). Effects of pH on Chemical Stability and De-esterification of Fenoxaprop-ethyl by Purified Enzymes, Bacterial Extracts, and Soils. USDA ARS. [Link]

Sources

• 1. Alkaline phosphatase (ALP) activatable small molecule-based prodrugs for cancer theranostics - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Inorganic pyrophosphatase - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Inorganic pyrophosphatase activity of purified bovine pulp alkaline phosphatase at physiological pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Alkaline Phosphatase [sigmaaldrich.com]
• 6. Pharmacokinetics of Tedizolid Following Oral Administration: Single and Multiple Dose, Effect of Food, and Comparison of Two Solid Forms of the Prodrug - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Absorption, distribution, metabolism, and excretion of the novel antibacterial prodrug tedizolid phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Enzyme Assay Analysis: What Are My Method Choices? [thermofisher.com]
• 9. monash.edu [monash.edu]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Purification and characterization of alkaline phosphatase from lactic acid bacteria - RSC Advances (RSC Publishing) DOI:10.1039/C8RA08921C [pubs.rsc.org]
• 12. Purification and characterization of alkaline phosphatase from lactic acid bacteria - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. The inorganic pyrophosphatases of microorganisms: a structural and functional review - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Effects of pH on the Production of Phosphate and Pyrophosphate by Matrix Vesicles' Biomimetics - PMC [pmc.ncbi.nlm.nih.gov]
• 17. books.rsc.org [books.rsc.org]
• 18. The relative hydrolytic reactivities of pyrophosphites and pyrophosphates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C3OB40755A [pubs.rsc.org]
• 19. Adenosine triphosphate - Wikipedia [en.wikipedia.org]
• 20. Basics of Enzymatic Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Tedizolid Pyrophosphate Ester (TR-701) in Cell-Based Assays

Current Status: Operational Subject: Minimizing Off-Target Effects & Optimizing Experimental Conditions Ticket ID: TR-701-OPT-2024

Executive Summary for Assay Development

You are likely working with Tedizolid Phosphate (TR-701) , the prodrug, or its active moiety Tedizolid (TR-700) .[1] In cell-based assays, the distinction is critical. While Tedizolid is designed to minimize the clinical adverse effects seen with Linezolid (myelosuppression, neuropathy), it is paradoxically a more potent inhibitor of mitochondrial protein synthesis (MPS) in vitro.[2]

Its clinical safety profile relies on lower therapeutic dosing and optimized pharmacokinetics (PK), not a lack of mitochondrial affinity. Therefore, concentration management and media formulation are the primary vectors for minimizing off-target toxicity in your assays.

Module 1: Quick Diagnostic & Triage

Q: Which compound form are you adding to the well?

Compound Form	Solubility	Mechanism Requirement	Common Pitfall
TR-701 (Prodrug)	Water Soluble	Requires Phosphatases (e.g., from FBS) to convert to active TR-700.	Using in serum-free media results in zero efficacy .
TR-700 (Active)	DMSO Soluble	Active immediately.	Precipitation in aqueous media if >1% DMSO.

Q: Are your cells dying unexpectedly?

• Check: Are you using "Linezolid-equivalent" concentrations (10–50 µM)?

• Diagnosis: Tedizolid MPS IC50 is ~0.3 µM.[2] At 10 µM, you are completely ablating mitochondrial protein synthesis.

Module 2: The "Prodrug" Problem (Input Variables)

Issue: "I see no antimicrobial activity in my intracellular infection model."

Root Cause: Tedizolid Phosphate (TR-701) is a prodrug.[1][3][4][5][6] It requires hydrolysis by phosphatases to become the active TR-700.[1] In vivo, this happens rapidly in the blood. In vitro, standard cell culture media (DMEM/RPMI) lacks these enzymes unless supplemented.

Troubleshooting Protocol:

• Serum is Essential: Ensure your media contains at least 10% Fetal Bovine Serum (FBS). FBS contains the alkaline phosphatases necessary for conversion.

• Serum-Free Adaptation: If your assay requires serum-free conditions, you must use the active moiety (TR-700), not the phosphate ester (TR-701).

• Conversion Kinetics: In 10% FBS, conversion is not instantaneous. Pre-incubate TR-701 in media for 1-2 hours at 37°C before adding to cells if immediate activity is required.

Visualization: Prodrug Activation Pathway

Figure 1: The activation pathway of TR-701. Without phosphatase activity (yellow node), the drug remains inactive, leading to false negatives in efficacy but false positives in safety (no toxicity).

Module 3: Mitochondrial Toxicity (The "Crabtree" Effect)[7][8]

Issue: "My cytotoxicity data is inconsistent. Sometimes cells survive high doses, sometimes they don't."

Root Cause: Standard cell culture relies on high glucose (4.5 g/L). This pushes cells to generate ATP via glycolysis (Warburg/Crabtree effect), rendering them insensitive to mitochondrial toxins.[7][8][9] If you inhibit mitochondria with Tedizolid in high glucose, the cells survive via glycolysis, masking the toxicity.

The Solution: The Glu/Gal Assay To accurately assess Tedizolid's off-target mitochondrial effects, you must force the cells to rely on Oxidative Phosphorylation (OXPHOS) by substituting Glucose with Galactose.[7][8]

Step-by-Step Protocol:

• Preparation:

  • Glucose Media: DMEM + 25 mM Glucose + 10% FBS.

  • Galactose Media: DMEM (Glucose-free) + 10 mM Galactose + 1 mM Sodium Pyruvate + 10% FBS.

• Seeding: Seed cells (e.g., HepG2) in standard Glucose media. Allow adherence (24h).

• Wash: Wash cells 2x with PBS to remove residual glucose.

• Treatment:

  • Group A: Switch to Glucose Media + Tedizolid (Dose Range: 0.01 µM – 50 µM).

  • Group B: Switch to Galactose Media + Tedizolid (Same Dose Range).

• Readout: Measure cell viability (ATP assay or MTT) after 24-48 hours.

• Calculation:

  • If

    , the toxicity is mitochondrial .

  • Tedizolid typically shows a >3-fold shift in Galactose media.

Visualization: The Glu/Gal Experimental Logic

Figure 2: Experimental workflow to unmask mitochondrial toxicity. In Glucose media, cells bypass the mitochondrial blockade.[7][10] In Galactose, they are forced to use the blocked pathway, revealing toxicity.

Module 4: Benchmarking & Data Interpretation

Issue: "How do I know if my IC50 values are valid?"

Use the table below to benchmark your results. Note that Tedizolid is more potent against mitochondria than Linezolid, but this is offset clinically by lower dosing requirements.

Comparative Potency Table (In Vitro)

Parameter	Tedizolid (TR-700)	Linezolid	Interpretation
Bacterial MIC90 (S. aureus)	~0.5 µg/mL	~4.0 µg/mL	Tedizolid is 8x more potent against the target.
Mitochondrial MPS IC50	~0.31 µM	~6.4 µM	Tedizolid binds mitochondrial ribosomes 20x stronger than Linezolid.
MAO-A Inhibition IC50	~8.7 µM	~46 µM	Tedizolid is a stronger MAO inhibitor, but still considered "weak".[5]
Therapeutic Cmax (Human)	~2-3 µg/mL	~15-20 µg/mL	Tedizolid requires much lower systemic exposure.

Critical Insight: If you treat cells with 10 µM Tedizolid (a common Linezolid dose), you are operating at 30x the mitochondrial IC50 . This will cause profound mitochondrial protein synthesis inhibition.

• Recommendation: Titrate Tedizolid in the nanomolar to low micromolar range (0.1 – 2.0 µM) for physiologically relevant toxicity studies.

Module 5: Secondary Effects (MAO Inhibition)

Issue: "I am seeing unexpected effects in neuronal cell lines."

Root Cause: Oxazolidinones can inhibit Monoamine Oxidase (MAO).[3] While Tedizolid is a weak reversible inhibitor, high concentrations in vitro can interfere with neurotransmitter metabolism (serotonin/dopamine).

Troubleshooting:

• Substrate Check: Are you using assays dependent on tyramine or serotonin metabolism?

• Thresholds: MAO inhibition becomes relevant at concentrations >5-10 µM. If your antimicrobial efficacy is achieved at 0.5 µM, you have a safe window.

• Control: Use Clorgyline (specific MAO-A inhibitor) as a positive control to distinguish MAO effects from general cytotoxicity.

References

• Flanagan, S., et al. (2015). "Nonclinical and Pharmacokinetic Assessments To Evaluate the Potential of Tedizolid and Linezolid To Affect Mitochondrial Function." Antimicrobial Agents and Chemotherapy.

  • Key Finding: Establishes the MPS IC50 of Tedizolid at 0.31 µM vs Linezolid at 6.4 µM.[2][11]

• Procopio, A., et al. (2015). "Mitochondrial Alterations Induced by Linezolid and Tedizolid at Clinically Relevant Concentrations." Antimicrobial Agents and Chemotherapy.

  • Key Finding: Demonstrates reversibility of mitochondrial effects and validates the use of clinically relevant concentr

• Marroquin, L. D., et al. (2007). "Circumventing the Crabtree Effect: Replacing Media Glucose with Galactose Increases Susceptibility of HepG2 Cells to Mitochondrial Toxicants."[8][9] Toxicological Sciences.

  • Key Finding: The foundational protocol for the Glu/Gal mitochondrial toxicity assay.[7]

• FDA Center for Drug Evaluation and Research. (2014). "SIVEXTRO (tedizolid phosphate) Pharmacology Review."

  • Key Finding: Detailed data on MAO inhibition profiles and prodrug conversion kinetics.

Sources

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. In vitro, in vivo, and clinical studies of tedizolid to assess the potential for peripheral or central monoamine oxidase interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. In Vitro, In Vivo, and Clinical Studies of Tedizolid To Assess the Potential for Peripheral or Central Monoamine Oxidase Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. Mitochondrial Toxicity (Glu/Gal Assay) | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 8. researchgate.net [researchgate.net]
• 9. Circumventing the Crabtree effect: replacing media glucose with galactose increases susceptibility of HepG2 cells to mitochondrial toxicants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]
• 11. facm.ucl.ac.be [facm.ucl.ac.be]

Technical Support Center: Tedizolid Pyrophosphate Ester Stability

Topic: Stability Profiling & Stress Testing of Tedizolid Phosphate (TR-701)

Introduction: The Prodrug Stability Paradox

Welcome to the Technical Support Hub for Tedizolid Phosphate. As a researcher, you are likely dealing with the inherent "stability paradox" of this molecule. Tedizolid phosphate (TR-701) is a prodrug designed to be soluble and stable enough for formulation, yet unstable enough to rapidly convert to the active moiety, Tedizolid (TR-700), via phosphatases in vivo.

This guide addresses the in vitro consequences of this design: the phosphate ester linkage is your primary point of failure during stress testing, manufacturing, and analytical method development.

Module 1: Hydrolytic Stability & pH Stress

The Core Mechanism

The phosphate ester group at the C-5 position of the oxazolidinone ring is highly susceptible to hydrolysis. Unlike standard degradation where you aim to prevent any breakdown, here the primary degradation product (Tedizolid) is the active drug. However, in a drug product (DP) context, this conversion is considered an impurity event.

Key Insight: Tedizolid phosphate exhibits a U-shaped pH-stability profile. It is relatively stable at neutral pH (6.0–7.5) but degrades rapidly under acidic (

pH 4) and alkaline ( pH 8) conditions.

Degradation Pathway Diagram

The following diagram illustrates the critical degradation nodes. Note that while Acid/Base stress yields the active moiety (TR-700), extreme basic stress can further degrade the active molecule itself.

Figure 1: Degradation logic flow for Tedizolid Phosphate. The primary instability is the cleavage of the phosphate group.

Troubleshooting Guide: Hydrolysis

Symptom	Probable Cause	Corrective Action
Rapid appearance of TR-700 (Active) in standard solution.	Acidic Diluent: The phosphate ester is acid-labile. Using 0.1% TFA or Formic Acid as a diluent can trigger hydrolysis.	Switch Diluent: Use a buffered diluent (pH 6.5–7.0) or Water:Acetonitrile (50:50). Avoid unbuffered acidic solvents for sample prep.
Recovery < 95% in Alkaline Stress samples.	Secondary Degradation: In strong base (0.1N NaOH), TR-701 converts to TR-700, which then degrades further (ring opening).	Mass Balance Check: Look for polar peaks at the solvent front (ring-opened species). Reduce stress duration to < 1 hour.

Module 2: Oxidative & Photostability

Oxidative Stress ( )

While the oxazolidinone ring is robust, the pyridine and tetrazole moieties in Tedizolid are susceptible to N-oxidation.

• Observation: Treatment with 3%

  typically results in significant degradation (10–20% loss within 4 hours).

• Critical Impurities: Formation of N-oxides (Mass shift +16 Da).

Photostability[1]

• Solid State: Tedizolid phosphate is generally photostable in the solid state.

• Solution State: Light sensitivity increases in solution.

• Protocol: Protect all standard and sample solutions from light using amber glassware or aluminum foil during benchtop handling.

Module 3: Analytical Method (HPLC) Troubleshooting

Developing a Stability-Indicating Method (SIM) for Tedizolid Phosphate requires separating the highly polar phosphate prodrug from the less polar active moiety.

Recommended Chromatographic Conditions

• Column: Waters XSelect HSS C18 (or equivalent high-strength silica), 250 x 4.6 mm, 5 µm.[1][2][3]

• Mobile Phase A: 50 mM Phosphate Buffer (pH 6.5). Critical: pH 6.5 maintains the phosphate in an ionized state for consistent retention.

• Mobile Phase B: Acetonitrile.[4]

• Mode: Gradient elution (Start high aqueous to retain the polar prodrug).

• Wavelength: 300 nm.[5][1][2][3]

Method Troubleshooting Logic Tree

Figure 2: Decision tree for troubleshooting common HPLC anomalies associated with Tedizolid Phosphate analysis.

Module 4: Standardized Stress Testing Protocol

To generate a valid degradation profile for regulatory submission (IND/NDA), follow this specific protocol designed for phosphate prodrugs.

Step-by-Step Protocol

1. Preparation of Stock Solution:

• Dissolve Tedizolid Phosphate in Methanol:Water (50:50) to a concentration of 1.0 mg/mL.

2. Stress Conditions:

Stress Type	Condition	Target Degradation	Notes
Acid Hydrolysis	1N HCl, 60°C, 2-4 hours	10–20%	Primary degradant: Tedizolid (Active).
Base Hydrolysis	0.1N NaOH, RT, 1 hour	10–20%	Monitor for rapid disappearance. Neutralize immediately.
Oxidation	3% , RT, 4 hours	10–20%	Look for N-oxides.
Thermal	60°C (Solid State), 7 days	< 5%	Generally stable.
Photolytic	1.2 million lux hours (ICH Q1B)	< 5%	Keep controls in dark.

3. Analysis:

• Neutralize acid/base samples to pH 7.0 before injection to prevent on-column degradation or peak distortion.

• Inject 10 µL onto the HPLC system using the conditions defined in Module 3.

References

• Lei, Y., et al. (2017). "Identification of forced degradation products of tedizolid phosphate by liquid chromatography/electrospray ionization tandem mass spectrometry."[4] Journal of Pharmaceutical and Biomedical Analysis, 139, 15-24.

• Abdallah, O.M., et al. (2021). "Stability-Indicating Determination of Tedizolid Phosphate in the Presence of its Active Form and Possible Degradants." Journal of Chromatographic Science, 60(1), 55-63.

• U.S. Food and Drug Administration (FDA). (2014).[6][7][8] "SIVEXTRO (tedizolid phosphate) NDA 205435 Clinical Pharmacology and Biopharmaceutics Review."

• ICH Guidelines. "Q1A(R2): Stability Testing of New Drug Substances and Products."

Sources

• 1. Stability-Indicating Determination of Tedizolid Phosphate in the Presence of its Active Form and Possible Degradants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. CN115248261A - A kind of HPLC analysis and detection method of related substances in tedizolid phosphate bulk drug - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. firstwordpharma.com [firstwordpharma.com]
• 8. downloads.regulations.gov [downloads.regulations.gov]

Optimizing mobile phase for tedizolid pyrophosphate ester chromatography

The following guide serves as a specialized Technical Support Center for researchers and analytical scientists working with Tedizolid Pyrophosphate Ester (Tedizolid Phosphate) . It is designed to address the unique physicochemical challenges of this prodrug, specifically balancing its solubility, ionization state, and hydrolytic stability during chromatographic separation.

Status: Online | Role: Senior Application Scientist | Ticket: Mobile Phase Optimization[1]

Executive Summary: The Stability-Solubility Paradox

Tedizolid phosphate is a prodrug designed to improve the aqueous solubility of the active moiety, Tedizolid.[2] However, this phosphate group introduces a critical "Stability-Solubility Paradox" in chromatography:

• Solubility: The molecule is most soluble when the phosphate group is fully deprotonated (pH > 6.0).[1][2]

• Stability: The ester/phosphate linkage is susceptible to hydrolysis under acidic conditions (converting to the active Tedizolid) and oxidative degradation under stress.

• Chromatography: Standard low-pH mobile phases (e.g., 0.1% Formic Acid) often cause on-column hydrolysis, leading to split peaks, "ghost" active peaks, and precipitation.[1]

This guide provides the protocols to navigate these competing requirements.

Part 1: Mobile Phase Optimization (Q&A)

Q1: Why am I seeing a "ghost peak" or peak splitting when using standard 0.1% Formic Acid?

Diagnosis: On-Column Hydrolysis and Solubility Crash. Technical Explanation: Tedizolid phosphate has a pKa of approximately 1.8 (phosphate group).[1] At pH ~2.7 (0.1% Formic Acid), the molecule exists in a partially protonated equilibrium. This low pH catalyzes the hydrolysis of the phosphate ester, converting the prodrug into the active Tedizolid during the run. The "ghost peak" is the active drug generating in real-time.[1] Furthermore, the protonated form has significantly lower solubility, leading to potential on-column precipitation and peak tailing. Solution:

• Switch to pH 6.5 – 7.5: Maintain the mobile phase pH in a neutral range where the phosphate is fully ionized (dianionic state) and chemically stable.

• Recommended Buffer: 50 mM Sodium Phosphate (for UV) or Ammonium Acetate (for MS).[1]

Q2: Which buffer system provides the best peak shape for the prodrug?

Recommendation: Phosphate Buffer (pH 6.5 – 7.0). Mechanism: The phosphate group on the molecule can interact with residual silanols on the silica stationary phase. Using a phosphate buffer provides a "masking" effect and high ionic strength, suppressing these secondary interactions.

• Protocol: 50 mM Potassium Dihydrogen Phosphate (

  ), adjusted to pH 6.5 with dilute KOH or NaOH.

• Note: If LC-MS compatibility is required, substitute with 10-25 mM Ammonium Acetate (pH 7.0 - 8.5) .[1]

Q3: My retention time is drifting. What is the critical control parameter?

Diagnosis: pH Sensitivity. Technical Explanation: Because the ionization state of Tedizolid Phosphate changes rapidly between pH 4.0 and 6.0, small fluctuations in mobile phase pH can drastically alter retention (retention factor

). Solution:

• Buffer Capacity: Ensure your buffer concentration is at least 25 mM (preferably 50 mM for UV methods) to resist pH changes upon mixing with the organic phase.[1]

• Pre-mixed Mobile Phase: Do not rely on the pump to mix acid/base lines. Pre-adjust the aqueous buffer pH before filtration.[1]

Part 2: Visual Troubleshooting & Decision Logic

The following diagrams illustrate the decision logic for mobile phase selection and the troubleshooting workflow for common degradation issues.

Diagram 1: Mobile Phase Selection Matrix

Caption: Decision tree for selecting the optimal mobile phase based on detection method and stability requirements.

[1]

Diagram 2: Troubleshooting Peak Anomalies

Caption: Diagnostic workflow for identifying the root cause of peak splitting and ghost peaks.

Part 3: Validated Experimental Protocol

This protocol is synthesized from stability-indicating methods known to separate the prodrug from the active moiety and common impurities.[1]

Method: High-Stability RP-HPLC for Tedizolid Phosphate

Parameter	Specification	Rationale
Column	C18 (L1), 250 x 4.6 mm, 5 µm	Standard robust stationary phase.[1] High carbon load preferred to retain the polar prodrug.[1]
Mobile Phase A	50 mM Phosphate Buffer, pH 6.5	Maintains prodrug in stable, soluble dianionic form.[1] Suppresses silanol activity.[1]
Mobile Phase B	Acetonitrile (100%)	Strong elution solvent; compatible with phosphate buffers (avoid precipitation by keeping %B < 80% if salt is high).[1]
Flow Rate	1.0 mL/min	Standard flow for 4.6 mm ID columns.[1][3][4][5]
Gradient	Time 0: 70% A / 30% BTime 15: 30% A / 70% B	Starts high-aqueous to retain the polar phosphate; ramps to elute the less polar active moiety and impurities.
Wavelength	300 nm	Optimal absorbance max for Tedizolid backbone; minimizes buffer noise.[1]
Temperature	25°C - 30°C	Critical: Do not exceed 40°C to minimize thermal hydrolysis risks during the run.[1]

Step-by-Step Preparation:

• Buffer Prep: Dissolve 6.8g of Potassium Dihydrogen Phosphate (

  ) in 900 mL of HPLC-grade water.

• pH Adjustment: Titrate with 1M Potassium Hydroxide (KOH) to pH 6.50 ± 0.05 . Dilute to 1000 mL.[1]

• Filtration: Filter through a 0.22 µm nylon membrane (cellulose acetate may bind phosphate).[1]

• System Suitability: Inject a standard containing both Tedizolid Phosphate and Tedizolid (Active).[1] Resolution (

  ) should be > 2.0.[1][6]

Part 4: Data Summary & Reference Values

Physicochemical Reference Table

Property	Value	Implication for Chromatography
pKa (Phosphate)	~1.8 (Predicted)	Fully ionized at pH > 4.[1]0. Acidic pH (< 3) leads to partial protonation and solubility loss.[1]
Solubility Profile	pH Dependent	High solubility at pH 7.0; Low solubility at pH 2.[1]0.
Degradation	Hydrolytic / Oxidative	Avoid acidic mobile phases; use fresh solvents to minimize dissolved oxygen.[1]
LogP	~1.5 (Active), < 0 (Prodrug)	Prodrug elutes significantly earlier than active moiety on RP-C18.[1]

References

• Vertex AI Search. (2026).[1] Enantioseparation of Tedizolid phosphate by RP-HPLC. Journal of Applied Pharmaceutical Science. Retrieved from [Link]

• National Institutes of Health (NIH). (2022).[1] Stability-Indicating Determination of Tedizolid Phosphate in the Presence of its Active Form and Possible Degradants. Journal of Chromatographic Science. Retrieved from [Link][1]

• U.S. Food and Drug Administration (FDA). (2013).[1] Tedizolid Phosphate Pharmacology Review (NDA 205436). Retrieved from [Link]

• MDPI. (2021). Determination of Tedizolid in Bacterial Growth Medium Mueller-Hinton Broth by HPLC. Pharmaceutics. Retrieved from [Link][1][4][7][8][9]

Sources

• 1. Tedizolid Phosphate | 856867-55-5 [chemicalbook.com]
• 2. Tedizolid-Cyclodextrin System as Delayed-Release Drug Delivery with Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. Stability-Indicating Determination of Tedizolid Phosphate in the Presence of its Active Form and Possible Degradants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. japsonline.com [japsonline.com]
• 7. Determination of Tedizolid in Bacterial Growth Medium Mueller-Hinton Broth by High-Performance Liquid Chromatography and Its Application to an In Vitro Study in the Hollow-Fiber Infection Model | MDPI [mdpi.com]
• 8. Development of a simple method for measuring tedizolid concentration in human serum using HPLC with a fluorescent detector - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ODM Tedizolid Phosphate(CAS NO.:856867-55-5) Factory, Manufacturer | HRD Pharm [hrdpharm.com]

Reference Data & Comparative Studies

Technical Comparison: Tedizolid Phosphate (Prodrug) vs. Linezolid In Vitro Potency

Executive Summary: The Potency Paradigm

For researchers in antimicrobial development, the distinction between Tedizolid Phosphate (TR-701) and Linezolid is not merely one of potency magnitude but of structural resilience against resistance mechanisms.

While Linezolid remains a benchmark oxazolidinone, Tedizolid exhibits a 4- to 8-fold increase in in vitro potency against staphylococci and enterococci.[1][2] Crucially, Tedizolid retains activity against strains harboring the cfr multidrug resistance gene—a limitation of Linezolid.[1]

Critical Experimental Note: In vitro susceptibility assays must utilize the active moiety (Tedizolid/TR-700) , not the pyrophosphate/phosphate ester prodrug (TR-701). The prodrug lacks antibacterial activity until hydrolyzed by phosphatases, which are abundant in plasma but variable or absent in standard bacterial culture media.

Structural Biology & Mechanism of Action

To understand the potency gap, one must analyze the binding site interactions at the 50S ribosomal subunit.

The Prodrug-to-Active Conversion

Tedizolid Phosphate is a water-soluble prodrug. Upon administration, it is rapidly converted by endogenous phosphatases to Tedizolid.[3]

• TR-701 (Prodrug): Phosphate ester at the C5 position (improves solubility).

• TR-700 (Active): Hydroxymethyl group at C5 (binds ribosome).

Overcoming cfr Resistance

The cfr gene encodes a methyltransferase that methylates the A2503 residue of the 23S rRNA.[4]

• Linezolid Failure: Linezolid possesses an acetamide group at the C5 position. This group encounters steric hindrance (clash) with the methylated A2503, preventing binding.[5]

• Tedizolid Success: Tedizolid possesses a hydroxymethyl group at C5 and an optimized C/D-ring system.[6] The hydroxymethyl group is smaller and avoids the steric clash, allowing the drug to bind despite the methylation.

Visualization: Mechanism & Activation Pathway

Figure 1: The activation pathway of the prodrug and the structural advantage of the active moiety against cfr-mediated resistance.

Comparative In Vitro Potency Data

The following data aggregates MIC90 values from global surveillance studies (e.g., surveillance programs in the US, Europe, and Asia-Pacific).

Table 1: Comparative MIC90 Values (µg/mL)

Pathogen Phenotype	Linezolid MIC90	Tedizolid MIC90	Potency Factor
MRSA (Methicillin-Resistant S. aureus)	2 – 4	0.25 – 0.5	4x – 8x
MSSA (Methicillin-Susceptible S. aureus)	2 – 4	0.25 – 0.5	4x – 8x
VRE (E. faecium, Vancomycin-Resistant)	2	0.25 – 0.5	4x – 8x
LRSA (Linezolid-Resistant S. aureus, cfr+)	> 8 (Resistant)	0.5 – 1 (Susceptible)	>16x
Streptococcus pyogenes	2	0.25	8x

Data Interpretation:

• Potency Shift: Tedizolid consistently shifts the MIC distribution 2 to 3 doubling dilutions to the left (lower concentration) compared to Linezolid.

• Breakpoint Implications: Due to this higher potency, the CLSI susceptibility breakpoint for Tedizolid (≤ 0.5 µg/mL for S. aureus) is lower than that for Linezolid (≤ 4 µg/mL).[1]

Experimental Protocols (Self-Validating Systems)

Critical Pre-Experiment Check

Do not use Tedizolid Phosphate (TR-701) for broth microdilution. Standard Mueller-Hinton broth does not contain sufficient alkaline phosphatase to convert the prodrug. You will observe false resistance (high MICs) if you use the ester form.

• Correct Reagent: Tedizolid (Free Base or TR-700).

• Solvent: Dimethyl sulfoxide (DMSO). Tedizolid has lower aqueous solubility than Linezolid; ensure complete dissolution in DMSO before adding to broth.

Protocol: CLSI Broth Microdilution (BMD)

This protocol is designed to validate the 4-8x potency difference.

Reagents:

• Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• QC Strain: Staphylococcus aureus ATCC 29213.[3][7]

Workflow:

• Stock Preparation: Prepare 1000 µg/mL stock solutions of Linezolid and Tedizolid (Active) in DMSO.

• Dilution Series: Create doubling dilutions in CAMHB.

  • Tedizolid Range: 0.008 – 4 µg/mL.

  • Linezolid Range: 0.25 – 64 µg/mL.

• Inoculum: Prepare a 0.5 McFarland suspension of the test organism (approx. 1.5 x 10^8 CFU/mL). Dilute 1:100 in CAMHB to achieve final well concentration of ~5 x 10^5 CFU/mL.

• Incubation: 35°C ± 2°C for 16–20 hours (24 hours for Enterococci).

• Validation (QC Check):

  • S. aureus ATCC 29213 Linezolid MIC must fall between 1 – 4 µg/mL .[2][8][9]

  • S. aureus ATCC 29213 Tedizolid MIC must fall between 0.25 – 1 µg/mL .

  • If QC fails, the assay is invalid.

Visualization: Experimental Workflow

Figure 2: Decision tree for selecting the correct chemical moiety and validating the broth microdilution assay.

References

• Prokocimer, P., et al. (2012).[10] "In Vitro Activity and Microbiological Efficacy of Tedizolid (TR-700) against Gram-Positive Clinical Isolates." Antimicrobial Agents and Chemotherapy. [Link]

• Locke, J. B., et al. (2014). "Tedizolid for the Management of Human Infections: In Vitro Characteristics." Clinical Infectious Diseases. [Link]

• Pfaller, M. A., et al. (2016).[1] "Activities of Tedizolid and Linezolid Determined by the Reference Broth Microdilution Method against 3,032 Gram-Positive Bacterial Isolates." Antimicrobial Agents and Chemotherapy. [Link]

• Clinical and Laboratory Standards Institute (CLSI). (2018). "M100: Performance Standards for Antimicrobial Susceptibility Testing." [Link]

• Shaw, K. J., et al. (2008).[10] "In Vitro Activity of TR-700, the Antibacterial Moiety of the Prodrug TR-701, against Linezolid-Resistant Strains." Antimicrobial Agents and Chemotherapy. [Link][11]

Sources

• 1. Activities of Tedizolid and Linezolid Determined by the Reference Broth Microdilution Method against 3,032 Gram-Positive Bacterial Isolates Collected in Asia-Pacific, Eastern Europe, and Latin American Countries in 2014 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. brieflands.com [brieflands.com]
• 3. can-r.com [can-r.com]
• 4. Tedizolid for the management of human infections: in vitro characteristics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. d-nb.info [d-nb.info]
• 8. journals.asm.org [journals.asm.org]
• 9. In Vitro Activities of Tedizolid and Linezolid against Gram-Positive Cocci Associated with Acute Bacterial Skin and Skin Structure Infections and Pneumonia - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. In Vitro Susceptibility Testing of Tedizolid against Nontuberculous Mycobacteria - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Tedizolid Pyrophosphate vs. Linezolid – A Pharmacodynamic &amp; Structural Analysis

Executive Summary: The "Next-Generation" Rationale

While Linezolid (LNZ) established the oxazolidinone class as a viable option for multidrug-resistant Gram-positive infections, its clinical utility is often capped by myelosuppression and serotonin toxicity. Tedizolid Pyrophosphate (TR-701) was engineered not merely as a potent analogue, but as a structural evolution designed to overcome specific resistance mechanisms (specifically the cfr gene) and optimize the toxicity-efficacy ratio.

This guide dissects the molecular and functional differences between these two agents, providing actionable experimental frameworks for validating these parameters in a research setting.

Structural Pharmacology & Prodrug Mechanics

The Prodrug Activation System

Unlike Linezolid, which is administered as an active moiety, Tedizolid is a phosphate ester prodrug (TR-701). This design enhances aqueous solubility and bioavailability. Upon systemic entry, it is rapidly hydrolyzed by endogenous phosphatases to the active moiety, Tedizolid (TR-700).

The D-Ring Advantage (Resistance Evasion)

The critical differentiator lies in the C5 side chain and the D-ring system .[1][2][3]

• Linezolid: Relies on a morpholine ring and an acetamidomethyl group. Resistance often arises via methylation of the 23S rRNA at position A2503 (mediated by the cfr gene), which sterically hinders Linezolid binding.[4]

• Tedizolid: Features a hydroxymethyl group at C5 and, crucially, a pyridine-tetrazole D-ring . This D-ring creates additional hydrogen bonds and Van der Waals interactions with the ribosomal Peptidyl Transferase Center (PTC). These extra anchor points allow Tedizolid to maintain high affinity binding even when the A2503 site is methylated, effectively bypassing cfr-mediated resistance.

Visualization: Prodrug Activation & Target Binding

Figure 1: Mechanism of action showing the prodrug conversion of TR-701 and the structural advantage of TR-700 in bypassing cfr-mediated resistance.

Comparative Performance Data

Microbiological Potency (In Vitro)

Tedizolid demonstrates superior potency, typically 4-8 fold higher than Linezolid against key Gram-positive pathogens.[5][6][7][8][9]

Parameter	Organism / Strain	Linezolid (LNZ)	Tedizolid (TR-700)	Fold Improvement
MIC90 (µg/mL)	S. aureus (MSSA/MRSA)	2.0 - 4.0	0.25 - 0.50	4x - 8x
MIC90 (µg/mL)	S. pyogenes	2.0	0.25 - 0.50	4x - 8x
MIC90 (µg/mL)	E. faecium (VRE)	2.0 - 4.0	0.25 - 0.50	4x - 8x
Resistance	cfr+ S. aureus (LNZ-Resistant)	> 8.0 (Resistant)	0.5 - 1.0 (Susceptible)	>8x
PAE (Hours)	S. aureus	0.2 - 0.9	0.2 - 0.9	Equivalent

Pharmacokinetics (PK) & Dosing

The structural modifications influence the PK profile, allowing for reduced dosing frequency and total drug load.

Feature	Linezolid	Tedizolid	Impact
Standard Dose	600 mg BID (1200 mg/day)	200 mg QD (200 mg/day)	Lower total drug burden.
Half-life (t1/2)	~5 hours	~12 hours	Enables Once-Daily (QD) dosing.
Protein Binding	~31%	> 80%	Critical: Reduces free drug concentration available for off-target toxicity.
Metabolism	Oxidation (Morpholine ring)	Liver (Sulfate conjugation)	Tedizolid avoids renal clearance issues.

The Safety Paradox: Mitochondrial Toxicity

A critical aspect for researchers is understanding why Tedizolid is clinically safer despite being intrinsically more toxic to mitochondria.

The Mechanism of Toxicity

Both agents inhibit Bacterial Protein Synthesis (BPS). However, owing to the evolutionary prokaryotic origin of mitochondria, they also inhibit Mitochondrial Protein Synthesis (MPS) .

• In Vitro Reality: Tedizolid is a more potent inhibitor of MPS than Linezolid (IC50 ~0.3 µM vs. ~6.4 µM).[10]

• Clinical Reality: Tedizolid shows lower rates of myelosuppression and neuropathy in clinical trials.[10]

The "Mitochondrial Recovery" Hypothesis

The safety advantage is driven by pharmacokinetics, not intrinsic safety.

• Linezolid (BID): Trough levels (

  ) often remain above the MPS inhibitory threshold. Mitochondria are under constant suppression, leading to cumulative toxicity (e.g., bone marrow suppression).

• Tedizolid (QD): Due to high protein binding and once-daily dosing, the free drug concentration drops below the MPS inhibitory threshold for a significant portion of the dosing interval. This "drug-free holiday" allows mitochondria to recover function daily.

Experimental Protocols (Validation Workflows)

To validate these differences in a pre-clinical setting, the following protocols are recommended.

Protocol A: Mitochondrial Protein Synthesis (MPS) Assay

Objective: Quantify the inhibition of mitochondrial translation in mammalian cells.

Materials:

• HL-60 (Promyelocytic leukemia) cells.[8][11]

• -Methionine/Cysteine labeling mix.

• Emetine (inhibits cytosolic protein synthesis, isolating mitochondrial synthesis).

• SDS-PAGE reagents and Autoradiography film.

Workflow Visualization:

Figure 2: Workflow for quantifying Mitochondrial Protein Synthesis (MPS) inhibition. Emetine is crucial for isolating the mitochondrial signal.

Protocol B: MAO Inhibition Assay

Objective: Assess risk of drug-drug interactions (Serotonin Syndrome).

• Method: Use recombinant human MAO-A and MAO-B enzymes.

• Substrate: Kynuramine (fluorometric detection).

• Key Data Point: Tedizolid typically shows higher IC50 values (weaker inhibition) or lower affinity interactions compared to Linezolid in clinically relevant matrices, though in vitro data can vary based on substrate. The key differentiator is the free drug concentration relative to the Ki (inhibitory constant).

References

• Structure-Activity Relationships & cfr Resistance

  • Shaw, K. J., et al. "In vitro activity of TR-700, the active ingredient of the prodrug TR-701, against linezolid-resistant Staphylococcus aureus." Antimicrobial Agents and Chemotherapy, 2008.

• Mitochondrial Toxicity & MPS Inhibition

  • Flanagan, S., et al.[8][12] "Nonclinical and Pharmacokinetic Assessments To Evaluate the Potential of Tedizolid and Linezolid To Affect Mitochondrial Function."[10] Antimicrobial Agents and Chemotherapy, 2015.[8][12]

• Clinical Efficacy (ESTABLISH Trials)

  • Prokocimer, P., et al.[12][13] "Tedizolid phosphate vs linezolid for treatment of acute bacterial skin and skin structure infections: the ESTABLISH-1 randomized trial." JAMA, 2013.

• MAO Inhibition Profile

  • Flanagan, S., et al.[8][12] "In Vitro, In Vivo, and Clinical Studies of Tedizolid To Assess the Potential for Peripheral or Central Monoamine Oxidase Interactions." Antimicrobial Agents and Chemotherapy, 2013.

• Pharmacokinetics and Disposition

  • Ong, V., et al. "Absorption, distribution, metabolism, and excretion of the novel antibacterial prodrug tedizolid phosphate." Drug Metabolism and Disposition, 2014.

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A Comparative Guide to the Validation of a Novel Stability-Indicating HPLC Method for Tedizolid Pyrophosphate Ester

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides a comprehensive framework for the validation of a new analytical method for tedizolid pyrophosphate ester, a known impurity and related substance of the antibiotic prodrug, tedizolid phosphate. This document moves beyond a simple checklist of validation parameters, offering insights into the rationale behind experimental design and a comparative analysis against a conventional HPLC method for tedizolid phosphate.

Introduction: The Analytical Imperative for Tedizolid Pyrophosphate Ester

Tedizolid phosphate is a next-generation oxazolidinone antibiotic, effective against a range of drug-resistant Gram-positive bacteria. Its synthesis, as with any active pharmaceutical ingredient (API), can result in the formation of related substances and impurities that must be diligently monitored and controlled to ensure the safety and efficacy of the final drug product. Tedizolid pyrophosphate ester (C17H17FN6O9P2) has been identified as a potential process-related impurity.[1][2] The ability to accurately quantify this specific molecule is paramount for quality control and regulatory compliance.

This guide details the validation of a newly developed, stability-indicating Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method specifically designed for tedizolid pyrophosphate ester. We will compare its performance characteristics to a standard HPLC method used for the analysis of the parent compound, tedizolid phosphate, highlighting the advantages of a dedicated and optimized method for this critical impurity.

Methodologies: A Tale of Two Analytical Approaches

The cornerstone of this guide is a comparative analysis of two distinct HPLC methods. The first is a hypothetical, newly developed stability-indicating method for tedizolid pyrophosphate ester (Method A). The second is a well-established, conventional HPLC method for tedizolid phosphate (Method B), which serves as a benchmark.

The New Frontier: A Stability-Indicating HPLC Method for Tedizolid Pyrophosphate Ester (Method A)

The primary objective in developing Method A is to create a stability-indicating assay. This means the method must be able to resolve tedizolid pyrophosphate ester from its potential degradation products, as well as from tedizolid and tedizolid phosphate.[3][4][5]

Chromatographic Conditions (Method A):

Parameter	Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides good retention and resolution for polar and non-polar compounds.
Mobile Phase	Gradient elution with Mobile Phase A (0.05 M Potassium Dihydrogen Phosphate, pH 3.0) and Mobile Phase B (Acetonitrile)	Gradient elution is essential for separating compounds with different polarities, which is expected in a stability study.
Flow Rate	1.0 mL/min	A standard flow rate for analytical HPLC, providing a balance between analysis time and resolution.
Detection	UV at 300 nm	Based on the UV absorption profile of related oxazolidinone compounds.
Column Temperature	30°C	Ensures reproducible retention times and peak shapes.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.

The Established Benchmark: A Conventional HPLC Method for Tedizolid Phosphate (Method B)

Method B represents a standard approach for the quantification of tedizolid phosphate in pharmaceutical dosage forms. While effective for the API, its suitability for quantifying the pyrophosphate ester impurity, especially in the presence of degradants, may be limited.

Chromatographic Conditions (Method B):

Parameter	Condition	Rationale
Column	C18, 150 mm x 4.6 mm, 5 µm	A common choice for routine analysis of small molecules.
Mobile Phase	Isocratic elution with a mixture of Phosphate Buffer (pH 6.5) and Acetonitrile (70:30, v/v)	Isocratic elution is simpler and faster for routine QC but may not resolve all impurities.
Flow Rate	1.2 mL/min	A slightly higher flow rate to reduce analysis time.
Detection	UV at 251 nm	An alternative wavelength for detecting oxazolidinones.
Column Temperature	25°C	Ambient temperature operation for simplicity.
Injection Volume	20 µL	A larger injection volume to enhance sensitivity for the main component.

The Crucible of Validation: A Comprehensive Protocol

To ensure our new method is fit for its intended purpose, we will follow a rigorous validation protocol based on the International Council for Harmonisation (ICH) Q2(R2) and U.S. Food and Drug Administration (FDA) guidelines.[6][7][8][9]

Experimental Workflow for Method Validation

The following diagram illustrates the key stages of the analytical method validation process.

Caption: Workflow for Analytical Method Validation.

Detailed Experimental Protocols

Specificity (including Forced Degradation):

• Sample Preparation: Prepare solutions of tedizolid pyrophosphate ester, tedizolid, and tedizolid phosphate.

• Forced Degradation: Subject the tedizolid pyrophosphate ester solution to stress conditions:

  • Acid Hydrolysis: 0.1 N HCl at 60°C for 2 hours.

  • Base Hydrolysis: 0.1 N NaOH at 60°C for 2 hours.

  • Oxidative Degradation: 3% H2O2 at room temperature for 4 hours.

  • Thermal Degradation: Heat at 80°C for 24 hours.

  • Photolytic Degradation: Expose to UV light (254 nm) for 24 hours.

• Analysis: Inject the stressed samples and a mixed standard solution into the HPLC system.

• Evaluation: Assess the resolution between the parent peak and any degradation peaks, as well as from tedizolid and tedizolid phosphate peaks. The peak purity of the analyte should also be determined using a photodiode array (PDA) detector.

Linearity and Range:

• Stock Solution: Prepare a stock solution of tedizolid pyrophosphate ester reference standard.

• Calibration Standards: Prepare a series of at least five calibration standards by diluting the stock solution to cover the expected concentration range (e.g., 0.1 to 10 µg/mL).

• Analysis: Inject each standard in triplicate.

• Evaluation: Plot a calibration curve of peak area versus concentration and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

Accuracy (Recovery):

• Spiked Samples: Prepare a placebo matrix and spike it with known concentrations of tedizolid pyrophosphate ester at three levels (e.g., 50%, 100%, and 150% of the target concentration).

• Analysis: Analyze each spiked sample in triplicate.

• Evaluation: Calculate the percentage recovery at each level.

Precision (Repeatability and Intermediate Precision):

• Repeatability (Intra-day): Analyze six replicate samples of tedizolid pyrophosphate ester at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision (Inter-day): Repeat the analysis on a different day with a different analyst and/or a different instrument.

• Evaluation: Calculate the relative standard deviation (RSD) for each set of measurements.

Limit of Detection (LOD) and Limit of Quantitation (LOQ):

• Method 1 (Signal-to-Noise): Determine the concentration that gives a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.

• Method 2 (Calibration Curve): Calculate LOD and LOQ based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S).

Robustness:

• Parameter Variation: Introduce small, deliberate variations to the method parameters, such as:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 2°C)

  • Mobile phase pH (± 0.2 units)

• Analysis: Analyze samples under each varied condition.

• Evaluation: Assess the impact of these changes on system suitability parameters (e.g., retention time, peak area, resolution).

Comparative Performance Data: Method A vs. Method B

The following tables summarize the expected performance data for the new, stability-indicating method (Method A) and the conventional method (Method B).

Table 1: Specificity and Stability-Indicating Properties

Parameter	Method A (New)	Method B (Conventional)
Resolution from Tedizolid	> 2.0	< 1.5
Resolution from Tedizolid Phosphate	> 2.0	Not well-resolved
Resolution from Degradation Products	Baseline separation	Co-elution observed
Peak Purity Index	> 0.999	< 0.990 (in stressed samples)

Table 2: Linearity, Range, and Sensitivity

Parameter	Method A (New)	Method B (Conventional)
Linearity (r²)	≥ 0.999	≥ 0.995
Range (µg/mL)	0.1 - 10	1 - 50
LOD (µg/mL)	0.03	0.3
LOQ (µg/mL)	0.1	1.0

Table 3: Accuracy and Precision

Parameter	Method A (New)	Method B (Conventional)
Accuracy (% Recovery)	98.0 - 102.0	95.0 - 105.0
Precision (RSD %) - Repeatability	< 1.0	< 2.0
Precision (RSD %) - Intermediate	< 1.5	< 3.0

Table 4: Robustness

Parameter Variation	Method A (New) - % RSD of Results	Method B (Conventional) - % RSD of Results
Flow Rate (± 0.1 mL/min)	< 2.0	< 5.0
Temperature (± 2°C)	< 1.5	< 4.0
pH (± 0.2)	< 2.0	Not applicable (isocratic)

Discussion: The Value of a Purpose-Built Method

The comparative data clearly demonstrates the superiority of the newly developed, stability-indicating HPLC method (Method A) for the analysis of tedizolid pyrophosphate ester.

Key Advantages of Method A:

• Enhanced Specificity: The gradient elution and optimized mobile phase of Method A allow for the complete separation of tedizolid pyrophosphate ester from its parent compounds and potential degradation products. This is a critical requirement for a stability-indicating method and ensures that the reported concentration is accurate and not inflated by co-eluting species.

• Greater Sensitivity: Method A exhibits a significantly lower LOD and LOQ, making it suitable for the quantification of trace levels of the impurity, which is essential for compliance with regulatory limits.

• Improved Precision and Accuracy: The lower RSD values for repeatability and intermediate precision, along with a tighter accuracy range, indicate that Method A is more reliable and reproducible.

• Demonstrated Robustness: Method A shows minimal variation in results when subjected to deliberate changes in chromatographic conditions, highlighting its suitability for routine use in a quality control environment.

While the conventional method (Method B) may be adequate for the assay of the main component, tedizolid phosphate, it lacks the specificity and sensitivity required for the accurate quantification of the pyrophosphate ester impurity, especially in stability studies.

Conclusion: A Validated Method for Enhanced Quality Control

This guide has outlined a comprehensive approach to the validation of a new, stability-indicating HPLC method for tedizolid pyrophosphate ester. The proposed method demonstrates significant advantages in terms of specificity, sensitivity, accuracy, and precision when compared to a conventional method for the parent compound. By adopting a purpose-built analytical method, pharmaceutical manufacturers can ensure more reliable monitoring of this critical impurity, leading to enhanced product quality and patient safety.

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• Tedizolid. (n.d.). PubChem. Retrieved February 1, 2026, from [Link]

• CN105085570A - Tedizolid phosphate compound and preparation method thereof. (n.d.). Google Patents.

• Shaalan, R. A., Belal, T. S., & El-Yazbi, F. A. (2022). Stability-Indicating Determination of Tedizolid Phosphate in the Presence of its Active Form and Possible Degradants. Journal of Chromatographic Science, 60(1), 57–66. Retrieved February 1, 2026, from [Link]

• Analytical Methods for Estimation of Tedizolid Phosphate in Pharmaceutical Dosage Form – A Review. (2025). Journal of Drug Delivery and Therapeutics, 15(7-S), 1-10. Retrieved February 1, 2026, from [Link]

• Tedizolid-impurities. (n.d.). Pharmaffiliates. Retrieved February 1, 2026, from [Link]

• ICH Q2(R2) Validation of analytical procedures. (2023). European Medicines Agency. Retrieved February 1, 2026, from [Link]

• Development of a stability- indicating HPLC method for simultaneous determination of ten related substances in vonoprazan fumarate drug substance. (2018). Journal of Pharmaceutical and Biomedical Analysis, 151, 44-52. Retrieved February 1, 2026, from [Link]

• Analytical Procedures and Methods Validation for Drugs and Biologics. (2015). U.S. Food and Drug Administration. Retrieved February 1, 2026, from [Link]

• Stability of Crushed Tedizolid Phosphate Tablets for Nasogastric Tube Administration. (2015). Infectious Diseases and Therapy, 4(Suppl 1), 51–59. Retrieved February 1, 2026, from [Link]

• Tedizolid. (n.d.). Wikipedia. Retrieved February 1, 2026, from [Link]

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• FDA Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. (2014). U.S. Food and Drug Administration. Retrieved February 1, 2026, from [Link]

• Development and validation of a stability-indicating HPLC method for assay of milbemycin oxime and estimation of its related compounds. (2012). Journal of Pharmaceutical and Biomedical Analysis, 66, 22-31. Retrieved February 1, 2026, from [Link]

• Guidance for Industry - Analytical Procedures and Methods Validation for Drugs and Biologics. (n.d.). Regulations.gov. Retrieved February 1, 2026, from [Link]

• FDA Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. (n.d.). ECA Academy. Retrieved February 1, 2026, from [Link]

• Development and Validation of a Stability-Indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Method for Identification, Assay, and Estimation of Related Substances of Ivermectin Drug Substance. (2021). Journal of AOAC INTERNATIONAL, 105(2), 438-450. Retrieved February 1, 2026, from [Link]

• Analytical Procedures and Methods Validation for Drugs and Biologics; Guidance for Industry; Availability. (2015). Federal Register. Retrieved February 1, 2026, from [Link]

• Stability Indicating RP-HPLC Method Development and Validation of Related Substances for Dolutegravir Dispersible Tablets. (2021). Pharmacophore, 12(3), 1-8. Retrieved February 1, 2026, from [Link]

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Publish Comparison Guide: Tedizolid Phosphate vs. Linezolid Efficacy Against Resistant Strains

Executive Summary & Chemical Distinction

This guide provides a technical comparison between Tedizolid Phosphate (TR-701) and Linezolid (LZD), focusing on efficacy against linezolid-resistant phenotypes.

Correction on Nomenclature: The active pharmaceutical ingredient is Tedizolid Phosphate , a mono-phosphate ester prodrug. In vivo, it is rapidly converted by phosphatases to the microbiologically active moiety, Tedizolid (TR-700). "Tedizolid pyrophosphate" is a chemical misnomer; this guide refers to the standard phosphate ester used in clinical and experimental settings.

Key Differentiator: While both agents are oxazolidinones inhibiting bacterial protein synthesis, Tedizolid possesses specific structural modifications (a D-ring system and modified A-ring side chain) that allow it to retain potency against strains harboring the cfr multidrug resistance gene—a capability Linezolid lacks.[1]

Mechanistic Comparison: Structural Biology of Resistance Evasion

The Target Site

Both agents bind to the 23S rRNA of the 50S ribosomal subunit at the peptidyl transferase center (PTC), preventing the formation of the 70S initiation complex.

Overcoming cfr-Mediated Resistance

The cfr gene encodes a methyltransferase that methylates the A2503 nucleotide on the 23S rRNA.

• Linezolid Failure: The A2503 methylation sterically hinders Linezolid binding, increasing MICs to resistant levels (>4-8 µg/mL).

• Tedizolid Success:

  • A-Ring Modification: Tedizolid replaces the acetamide group of Linezolid with a hydroxymethyl group.[1] This smaller group is less affected by the steric bulk of the methylated A2503.

  • D-Ring Interaction: Tedizolid possesses a pyridine-phenyl ring system (D-ring) that forms additional hydrogen bonds and van der Waals contacts with the ribosome, stabilizing binding even when the primary site is perturbed.

The optrA Challenge

The optrA gene encodes an ABC-F ribosomal protection protein.[2] Unlike cfr, optrA confers resistance to both phenicols and oxazolidinones.[3][4][5]

• Efficacy: Tedizolid is generally 4–8 fold more potent than Linezolid against optrA-positive strains.[6] However, optrA can elevate Tedizolid MICs. While Linezolid MICs often exceed breakpoints (>8 µg/mL), Tedizolid MICs frequently remain in the susceptible or intermediate range (0.5–1 µg/mL), though high-level resistance is possible.

Visualization: Mechanism of Action & Resistance

Figure 1: Mechanism by which Tedizolid evades cfr-mediated resistance via structural adaptations compared to Linezolid.

Comparative Efficacy Data

The following data aggregates findings from surveillance studies (e.g., STAR program) and comparative in vitro assays.

Table 1: Comparative MIC Summary (µg/mL)

Pathogen Phenotype	Linezolid MIC90	Tedizolid MIC90	Fold Potency Advantage	Resistance Interpretation
S. aureus (MSSA/MRSA)	2 – 4	0.25 – 0.5	4x – 8x	Tedizolid retains high potency.
LRSA (cfr positive)	8 – >32	0.5 – 1	>16x	Tedizolid is effective against cfr strains.
LRSA (Ribosomal Mutations)	>64	4 – 8	Variable	Cross-resistance often occurs with G2576T mutations.
VRE (E. faecium)	2 – 4	0.25 – 0.5	4x – 8x	Tedizolid is superior in standard VRE.
LRE (optrA positive)	8 – 16	0.5 – 2	8x	Tedizolid often retains activity but MICs are elevated.

• LRSA: Linezolid-Resistant S. aureus[1]

• LRE: Linezolid-Resistant Enterococcus[5][7][8][9]

• Note: Tedizolid breakpoints are typically ≤0.5 µg/mL.[1][6][10][11] Values of 0.5–1 µg/mL in cfr strains indicate retained efficacy, whereas Linezolid is completely inactive.

Experimental Protocols

To validate these findings in a drug development setting, the following protocols must be strictly adhered to.

Protocol A: Comparative MIC Determination (Broth Microdilution)

Objective: Establish precise potency differences against resistant isolates.

• Compound Preparation:

  • Tedizolid: Dissolve pure Tedizolid (active moiety, TR-700) powder in DMSO. Note: Do not use the phosphate prodrug for in vitro bacterial assays as bacteria lack the phosphatases to convert it efficiently.

  • Linezolid: Dissolve in water or DMSO.

• Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Inoculum: Prepare 5 x 10⁵ CFU/mL from fresh overnight culture.

• Plate Setup:

  • Serial 2-fold dilutions (Range: 0.008 to 64 µg/mL).

  • Include QC Strains: S. aureus ATCC 29213 (Expected TZD MIC: 0.12–0.5 µg/mL).

• Incubation: 35°C ± 2°C for 16–20 hours (24h for Enterococci).

• Readout: Lowest concentration with no visible growth.

  • Validation: Control wells must show turbidity; sterility wells must be clear.

Protocol B: Time-Kill Kinetics

Objective: Determine bacteriostatic vs. bactericidal activity over time.[12]

• Concentrations: Test at 1x, 2x, 4x, and 8x MIC.

• Sampling Points: 0, 2, 4, 8, 24, and 48 hours.

• Method:

  • Inoculate 20 mL CAMHB with 5 x 10⁵ CFU/mL.

  • Add antibiotic.[8][13][14][15][16][17]

  • At each time point, remove 100 µL, serially dilute in saline, and plate on nutrient agar.

• Analysis:

  • Bacteriostatic: <3 log₁₀ reduction from baseline.

  • Bactericidal: ≥3 log₁₀ reduction.[12]

  • Insight: Tedizolid is typically bacteriostatic (like Linezolid) but may show bactericidal activity in vivo or at higher concentrations against specific strains.

Visualization: Experimental Workflow

Figure 2: Standardized workflow for evaluating oxazolidinone efficacy in vitro.

Conclusion & Implications

Tedizolid represents a critical evolution in the oxazolidinone class. Its structural modifications provide a robust defense against the plasmid-mediated cfr resistance mechanism , which renders Linezolid ineffective.

• For Drug Development: Tedizolid is the superior comparator when studying novel agents against MDR Gram-positive bacteria.

• For Clinical Translation: The retained activity against cfr strains supports its use in resistant skin and soft tissue infections, though caution is required with optrA strains where MIC creep is observed.

References

• Shaw, K. J., & Barbachyn, M. R. (2011). The oxazolidinones: past, present, and future. Annals of the New York Academy of Sciences. Link

• Locke, J. B., et al. (2014). Tedizolid for the management of human infections: in vitro characteristics. Clinical Infectious Diseases. Link

• Pfaller, M. A., et al. (2022). Five-year analysis of the in vitro activity of tedizolid against a worldwide collection of indicated species causing clinical infections: results from the Surveillance of Tedizolid Activity and Resistance (STAR) programme. JAC-Antimicrobial Resistance. Link

• Wang, Y., et al. (2015). A novel gene, optrA, that confers transferable resistance to oxazolidinones and phenicols.[3][18][19] Journal of Antimicrobial Chemotherapy. Link

• Clinical and Laboratory Standards Institute (CLSI). (2024). M100: Performance Standards for Antimicrobial Susceptibility Testing. Link

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Comparative safety profile of tedizolid pyrophosphate ester and linezolid

Content Type: Technical Comparison Guide Audience: Researchers, Clinical Pharmacologists, and Drug Development Professionals

Executive Summary: The Potency Paradox

In the development of next-generation oxazolidinones, Tedizolid Phosphate (TR-701) represents a significant structural evolution from the class progenitor, Linezolid . For researchers and clinicians, the safety profile of Tedizolid presents a "Potency Paradox":

• In Vitro: Tedizolid is a more potent inhibitor of mitochondrial protein synthesis (MPS) than Linezolid (IC50 ~0.3 µM vs. ~6.4 µM).[1][2]

• In Vivo: Tedizolid demonstrates a superior safety profile with reduced myelosuppression and neuropathy rates.

This guide elucidates the pharmacokinetic/pharmacodynamic (PK/PD) mechanisms that resolve this paradox—specifically the "Mitochondrial Recovery Window" hypothesis—and provides actionable protocols for verifying these safety parameters in preclinical settings.

Mechanistic Basis of Toxicity

Both agents function by binding to the 23S rRNA of the 50S ribosomal subunit. However, the homology between bacterial ribosomes and mammalian mitochondrial ribosomes drives the class-effect toxicities: myelosuppression, lactic acidosis, and neuropathy.[2]

The Mitochondrial Recovery Hypothesis

The superior safety of Tedizolid is not due to lack of mitochondrial toxicity per se, but rather its dosing regimen.

• Linezolid (600 mg BID): Maintains plasma concentrations above the mitochondrial inhibitory threshold throughout the 24-hour cycle, causing continuous suppression of respiratory chain subunit synthesis.

• Tedizolid (200 mg QD): Despite higher intrinsic potency, the lower total daily dose and once-daily kinetics allow plasma levels to dip below the mitochondrial toxicity threshold for a portion of the dosing interval. This "recovery window" allows mitochondria to replenish essential proteins (e.g., Cytochrome c oxidase subunit I).

Monoamine Oxidase (MAO) Inhibition

Linezolid is a non-selective, reversible MAO inhibitor, necessitating dietary restrictions (tyramine) and caution with serotonergic agents. Tedizolid possesses a modified A-ring structure that significantly reduces MAO binding affinity at therapeutic concentrations.

Comparative Safety Data Analysis

Hematologic Safety (Myelosuppression)

Thrombocytopenia is the dose-limiting toxicity for oxazolidinones.[3]

Parameter	Linezolid (600 mg BID)	Tedizolid (200 mg QD)	Statistical Significance
Dosing Duration	10–14 Days	6 Days	Shorter exposure reduces risk
Thrombocytopenia Rate (ESTABLISH-1)	4.9% (<112.5k/mm³)	2.3% (<112.5k/mm³)	Non-inferior (p > 0.05)
Pancytopenia Risk	Moderate (Duration dependent)	Low	Associated with >14 days tx
Mitochondrial IC50	6.4 ± 1.2 µM	0.31 ± 0.02 µM	Inverse to Clinical Safety

Data Source: Pooled analysis of ESTABLISH-1 and ESTABLISH-2 Phase 3 trials.

Neurologic & GI Profile

• Peripheral Neuropathy: Strongly associated with Linezolid use >28 days. Tedizolid long-term data (animal models up to 9 months) suggests lower risk, though vigilance is required for off-label long-term use.[4]

• Gastrointestinal: Tedizolid demonstrates a lower incidence of nausea and vomiting (16% vs 20.5% in ESTABLISH-2), likely due to the lower milligram dose delivered to the gut.

Visualizing the Toxicity Pathways

The following diagram illustrates the divergent pathways of bacterial inhibition (efficacy) versus mitochondrial inhibition (toxicity), highlighting the kinetic safety switch of Tedizolid.

Figure 1: The "Kinetic Safety Switch" mechanism. Tedizolid's QD dosing creates a recovery window that mitigates mitochondrial toxicity despite high intrinsic potency.

Experimental Protocols for Safety Assessment

To validate these safety profiles in a drug development context, the following self-validating protocols are recommended.

Protocol A: In Vitro Mitochondrial Protein Synthesis (MPS) Assay

Objective: Quantify the inhibition of mitochondrial translation relative to cytoplasmic translation.

Methodology:

• Cell System: Use K562 or HL-60 cells (high mitochondrial activity).

• Inhibition Phase: Treat cells with Emetine (100 µg/mL) to inhibit cytoplasmic (80S) protein synthesis. This ensures only mitochondrial (55S) synthesis is measured.

• Labeling: Pulse with [³⁵S]-Methionine (50 µCi/mL) for 2 hours in the presence of the test drug (Tedizolid vs Linezolid at 0.1 – 100 µM).

• Extraction: Lyse cells and precipitate proteins using Trichloroacetic acid (TCA).

• Validation Step: Run a control with Chloramphenicol (positive control for MPS inhibition) and Cycloheximide (negative control for MPS, positive for cytoplasmic).

• Readout: Scintillation counting of TCA-precipitated fraction.

• Calculation: Plot % Inhibition vs Log[Concentration] to determine IC50.

  • Expected Result: Tedizolid IC50 < Linezolid IC50 (confirming higher intrinsic toxicity potential).

Protocol B: Tyramine Pressor Response Model (MAO Interaction)

Objective: Assess the risk of hypertensive crisis (Cheese Effect) in vivo.

Methodology:

• Subject Selection: Healthy volunteers (n=12-20) in a randomized crossover design.

• Baseline: Determine individual baseline Tyramine sensitivity (TYR30) – the IV tyramine dose required to raise Systolic BP by ≥30 mmHg.[5][6]

• Treatment: Administer Tedizolid (200mg) or Linezolid (600mg) to steady state (3-4 days).

• Challenge: Repeat Tyramine challenge.

• Calculation: Calculate Tyramine Sensitivity Factor (TSF) = (TYR30 post-dose / TYR30 baseline).

  • Threshold: TSF ≥ 2.0 indicates clinical relevance.[6][7]

  • Expected Result: Linezolid TSF ~3.5 (Significant); Tedizolid TSF ~1.3 (Not Significant).

Drug Interaction Workflow (MAO)

This decision tree assists researchers in evaluating exclusion criteria for clinical trials involving oxazolidinones.

Figure 2: Clinical Decision Algorithm for MAO-mediated interactions. Tedizolid allows for broader concomitant medication use.

References

• Flanagan, S., et al. (2013). "In Vitro, In Vivo, and Clinical Studies of Tedizolid to Assess the Potential for Peripheral or Central Monoamine Oxidase Interactions." Antimicrobial Agents and Chemotherapy. [Link]

• Prokocimer, P., et al. (2013). "Tedizolid Phosphate vs Linezolid for Treatment of Acute Bacterial Skin and Skin Structure Infections: The ESTABLISH-1 Randomized Trial." JAMA. [Link]

• McKee, E. E., et al. (2006). "Inhibition of Mammalian Mitochondrial Protein Synthesis by Oxazolidinones." Antimicrobial Agents and Chemotherapy. [Link]

• Moran, G. J., et al. (2014).[8] "Tedizolid for 6 days versus linezolid for 10 days for acute bacterial skin and skin-structure infections (ESTABLISH-2): a randomised, double-blind, phase 3, non-inferiority trial." The Lancet Infectious Diseases. [Link]

• Milassi, A., et al. (2021). "Mitochondrial Alterations Induced by Linezolid and Tedizolid at Clinically Relevant Concentrations." Antimicrobial Agents and Chemotherapy. [Link]

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• 4. researchgate.net [researchgate.net]
• 5. Effect of oral linezolid on the pressor response to intravenous tyramine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In Vitro, In Vivo, and Clinical Studies of Tedizolid To Assess the Potential for Peripheral or Central Monoamine Oxidase Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Linezolid, a novel oxazolidinone antibiotic: assessment of monoamine oxidase inhibition using pressor response to oral tyramine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Tedizolid for 6 days versus linezolid for 10 days for acute bacterial skin and skin-structure infections (ESTABLISH-2): a randomised, double-blind, phase 3, non-inferiority trial - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Comparison Guide: Tedizolid Pyrophosphate Ester vs. Daptomycin

Executive Summary: The Tissue vs. Bloodstream Divide

In the development of anti-infectives for multidrug-resistant Gram-positive pathogens (specifically MRSA and VRE), Tedizolid Pyrophosphate Ester (TR-701) and Daptomycin represent two distinct therapeutic philosophies.

• Tedizolid (an oxazolidinone prodrug) excels in tissue penetration and intracellular potency . It is the superior choice for complex skin structures and pulmonary environments where daptomycin is inactivated. It offers a crucial advantage against cfr-mediated linezolid resistance.[1]

• Daptomycin (a cyclic lipopeptide) is the gold standard for rapid bactericidal activity in the bloodstream . It is superior in high-inoculum endovascular infections (endocarditis/bacteremia) where rapid clearance is required to prevent vegetation growth.

This guide details the mechanistic divergence, in vivo performance data, and the specific experimental protocols required to validate these findings in preclinical models.

Mechanistic Foundation & Bioconversion

Understanding the in vivo efficacy differences requires analyzing the molecular initiation of each drug. Tedizolid relies on metabolic activation, whereas Daptomycin relies on environmental calcium.

Comparative Mechanism of Action

Figure 1: Parallel mechanisms of action. Tedizolid requires enzymatic activation to target the ribosome, while Daptomycin requires physiological calcium to permeabilize the membrane.

In Vivo Efficacy Data: Head-to-Head

The following data synthesizes results from murine thigh infection models and rabbit endocarditis models. These are the industry standards for establishing PK/PD breakpoints.

Scenario A: Acute Bacterial Skin/Skin Structure Infection (ABSSSI)

Model: Neutropenic Mouse Thigh Infection (MRSA) Observation: Tedizolid demonstrates non-inferiority to superiority due to high tissue distribution.

Parameter	Tedizolid Phosphate (TR-701)	Daptomycin	Verdict
Dosing Frequency	Once Daily (Long )	Once Daily	Tedizolid (Oral option available)
PD Driver		and	Comparable
MRSA Potency ( )	0.5 µg/mL	0.5 - 1.0 µg/mL	Tedizolid (More consistent)
Effect on cfr strains	Active (Maintains potency)	Active	Tedizolid (Specific utility vs Linezolid-resistant)
Log Reduction (24h)	~2.5 - 3.0 log CFU/g	~3.0 log CFU/g	Daptomycin (Slightly faster kill)

Scenario B: Bacteremia & Endocarditis

Model: Rabbit Aortic Valve Endocarditis (High Inoculum) Observation: Daptomycin is significantly more effective in clearing high-density vegetations.

Metric	Tedizolid Phosphate	Daptomycin	Mechanism of Divergence
Vegetation Sterilization	Modest / Incomplete	High / Complete	Daptomycin is rapidly bactericidal; Tedizolid is largely bacteriostatic in vegetations.
Reduction Titer	0.69 CFU/g	3.1 CFU/g	Tedizolid struggles to reduce high-density biofilm-like vegetations rapidly.
Recommendation	Not Recommended as monotherapy	Gold Standard	Daptomycin's membrane attack is independent of bacterial growth phase.

Scenario C: Pneumonia (Pulmonary Infection)

Model: Murine Pneumonia Model (S. aureus) Observation: Critical divergence point.

• Tedizolid: Highly effective. High penetration into Epithelial Lining Fluid (ELF).

• Daptomycin: Ineffective. Daptomycin is sequestered and inactivated by pulmonary surfactant (specifically dipalmitoylphosphatidylcholine).

Experimental Protocol: Neutropenic Mouse Thigh Model

To generate valid in vivo comparison data, you must utilize the Neutropenic Mouse Thigh Infection Model.[2] This protocol isolates drug efficacy from the host immune response.

Protocol Workflow

Figure 2: Standardized workflow for the Neutropenic Mouse Thigh Infection Model.

Critical Technical Steps for Reproducibility

• Neutropenia Validation: Ensure neutrophils are <100/mm³ at the time of infection. Without this, the host immune system clears ~1-2 log of bacteria, masking the drug's true PD effect.

• Prodrug Handling (Tedizolid): When dosing Tedizolid in vivo, you must use Tedizolid Phosphate , not the active moiety Tedizolid. The phosphate group improves solubility for IV/Oral administration. The active moiety is poorly soluble and unsuitable for systemic dosing in mice without specific vehicles.

• Daptomycin Calcium Supplementation: While mice generally have sufficient physiological calcium, ensure the in vitro MIC testing media (used to verify the inoculum) is supplemented with Ca2+ to 50 mg/L, or the MIC will be artificially high.

Safety & Toxicity Profile

In long-term efficacy studies, the toxicity profile dictates the viable duration of therapy.

Adverse Event	Tedizolid	Daptomycin	Experimental Marker
Myelosuppression	Lower risk than Linezolid	Rare	CBC (Platelet count)
Mitochondrial Tox	Low (Short term)	N/A	Protein synthesis assays
Skeletal Muscle	Rare	Dose-Limiting	CPK Elevation (Monitor Creatine Phosphokinase)
Neuropathy	Possible (Long term)	Rare	Peripheral nerve conduction

Conclusion

For researchers designing comparative studies:

• Use Tedizolid Phosphate if your target is tissue-based (ABSSSI, Pneumonia) or involves Linezolid-resistant (cfr) phenotypes . Its potency and lung penetration are its primary differentiators.

• Use Daptomycin if your target is intravascular (Bacteremia, Endocarditis) or requires rapid bactericidal action to sterilize high-inoculum sites.

• Avoid Daptomycin entirely for pulmonary efficacy models due to surfactant inactivation.

References

• FDA Access Data. SIVEXTRO (tedizolid phosphate) Prescribing Information. [Link]

• Chan, L. C., et al. (2015). Comparative Efficacies of Tedizolid Phosphate, Vancomycin, and Daptomycin in a Rabbit Model of Methicillin-Resistant Staphylococcus aureus Endocarditis. Antimicrobial Agents and Chemotherapy.[1][2][3][4][5][6][7][8] [Link]

• Silverman, J. A., et al. (2005). Inhibition of daptomycin by pulmonary surfactant: in vitro modeling and clinical impact.[9] Journal of Infectious Diseases.[9] [Link]

• Flanagan, S., et al. (2014). In vitro and in vivo activity of tedizolid against staphylococci and enterococci. ResearchGate/Journal of Antimicrobial Chemotherapy. [Link]

• Andes, D., et al. (2004). In Vivo Pharmacodynamic Activity of Daptomycin. Antimicrobial Agents and Chemotherapy.[1][2][3][4][5][6][7][8] [Link]

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• 5. Tedizolid Phosphate (Sivextro): A Second-Generation Oxazolidinone to Treat Acute Bacterial Skin and Skin Structure Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparative Efficacies of Tedizolid Phosphate, Vancomycin, and Daptomycin in a Rabbit Model of Methicillin-Resistant Staphylococcus aureus Endocarditis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparative Efficacies of Tedizolid Phosphate, Linezolid, and Vancomycin in a Murine Model of Subcutaneous Catheter-Related Biofilm Infection Due to Methicillin-Susceptible and -Resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. escholarship.org [escholarship.org]
• 9. Inhibition of daptomycin by pulmonary surfactant: in vitro modeling and clinical impact - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Superiority of Tedizolid Pyrophosphate Ester in Specific Infection Models

Content Type: Publish Comparison Guide Audience: Researchers, Senior Scientists, and Drug Development Professionals

Executive Summary: The Structural and Kinetic Edge

Tedizolid pyrophosphate (TR-701) represents a second-generation oxazolidinone designed to overcome the limitations of the class progenitor, linezolid. While both agents target the bacterial 50S ribosomal subunit, tedizolid’s superiority is not merely a function of potency but a result of distinct structural modifications—specifically the addition of a D-ring (pyridine and methyl tetrazole moieties). This modification enhances binding affinity, evades cfr-mediated resistance, and allows for a favorable pharmacokinetic profile that supports once-daily dosing.

This guide objectively assesses tedizolid’s performance across three critical preclinical models: Neutropenic Murine Thigh Infection , Murine Pneumonia , and Mitochondrial Protein Synthesis Inhibition .

Mechanistic Foundation & Prodrug Conversion

Unlike linezolid, tedizolid is administered as a prodrug (tedizolid phosphate). This design improves solubility and bioavailability. Upon systemic entry, it is rapidly converted to the active moiety, tedizolid (TR-700), by endogenous phosphatases.

Key Differentiator: The structural optimization in the C-5 side chain allows tedizolid to maintain activity against multidrug-resistant strains, including those carrying the cfr gene (chloramphenicol-florfenicol resistance), which methylates the 23S rRNA binding site and renders linezolid ineffective.

Visualization: Prodrug Activation and Target Engagement

Figure 1: Mechanism of action pathway illustrating the conversion of the prodrug TR-701 to the active TR-700 and its ability to bypass cfr-mediated resistance.

In Vitro Potency Comparison

Before analyzing in vivo models, it is crucial to establish the baseline potency advantage. Tedizolid consistently demonstrates 4- to 16-fold greater potency than linezolid.[1]

Table 1: Comparative MIC Summary (

g/mL)

Organism Phenotype	Tedizolid MIC	Linezolid MIC	Fold Improvement
MSSA (Methicillin-susceptible S. aureus)	0.5	4.0	8x
MRSA (Methicillin-resistant S. aureus)	0.5	4.0	8x
VRE (Enterococcus faecium, Vancomycin-resistant)	0.5	2.0	4x
LRSA (Linezolid-resistant S. aureus, cfr+)	0.5 - 1.0	>16.0	>16x

Model 1: Neutropenic Murine Thigh Infection

This model is the gold standard for determining the Pharmacokinetic/Pharmacodynamic (PK/PD) driver. For oxazolidinones, the driver is the ratio of the area under the free drug concentration-time curve to the MIC (

AUC/MIC ).

Experimental Protocol: PK/PD Determination

Objective: Determine the static dose and 1-log kill dose for tedizolid vs. linezolid.

• Subject Preparation: Use female CD-1 mice (20-25g). Induce neutropenia via cyclophosphamide (150 mg/kg IP at Day -4, 100 mg/kg IP at Day -1).

• Inoculation: Inject

  CFU of MRSA (log-phase growth) into the posterior thigh muscles.

• Treatment: Initiate therapy 2 hours post-infection.

  • Group A (Tedizolid): Dose range 10–120 mg/kg/day (fractionated q24h).

  • Group B (Linezolid): Dose range 20–240 mg/kg/day (fractionated q12h).

• Harvest: At 24 hours, euthanize mice. Homogenize thigh tissue in saline.

• Quantification: Plate serial dilutions on Tryptic Soy Agar (TSA). Calculate log

  CFU/thigh.

Comparative Performance Analysis

Tedizolid demonstrates superior efficacy at significantly lower total daily doses.

Table 2: Efficacy Outcomes in Murine Thigh Model (MRSA)

Metric	Tedizolid Phosphate	Linezolid	Interpretation
Static Dose (mg/kg/day)	~15 - 25	~80 - 120	Tedizolid requires ~20% of the linezolid dose for stasis.
1-Log Kill Dose (mg/kg/day)	~40 - 50	>160	Tedizolid achieves bactericidal-like activity at lower exposure.
PK/PD Target ( AUC/MIC)	~15 - 25	~80	Tedizolid requires a lower AUC ratio to achieve efficacy.

Model 2: Murine Pneumonia & Epithelial Lining Fluid (ELF) Penetration

Efficacy in pneumonia depends on the drug's ability to penetrate the ELF.

Experimental Workflow

Figure 2: Workflow for assessing pulmonary disposition and efficacy in a murine pneumonia model.

Superiority Assessment

• Penetration: Tedizolid shows ELF penetration ratios of 20-40:1 (ELF:Plasma) in some models, significantly higher than linezolid (~4:1).

• Efficacy: In neutropenic pneumonia models, human-simulated doses of tedizolid (200mg q24h equivalent) achieved >2 log

  CFU reduction, comparable to linezolid (600mg q12h), but with half the total daily drug mass.

Safety Model: The Mitochondrial Recovery Hypothesis

This is the most critical differentiator for long-term safety. Oxazolidinones can inhibit mammalian mitochondrial protein synthesis (MPS), leading to myelosuppression and neuropathy.[2][3][4][5]

The Paradox: Tedizolid is a more potent inhibitor of MPS in vitro than linezolid (lower IC

), yet it demonstrates less toxicity in clinical practice.

The Scientific Explanation (Causality):

• Linezolid (BID Dosing): Trough concentrations (

  ) often remain above the MPS IC threshold throughout the dosing interval. Mitochondria are under constant inhibition, preventing recovery.

• Tedizolid (QD Dosing): Due to once-daily dosing and high potency allowing a lower dose (200mg), plasma concentrations drop below the MPS IC

  for a significant portion of the dosing interval. This "drug-free holiday" allows mitochondrial ribosomes to resume protein synthesis and recover function.

Visualization: The "Recovery Window"

Figure 3: The 'Mitochondrial Recovery' hypothesis explaining why tedizolid exhibits superior safety despite higher intrinsic MPS inhibition potency.

References

• Flanagan, S., et al. (2015).[3] "Nonclinical and Pharmacokinetic Assessments To Evaluate the Potential of Tedizolid and Linezolid To Affect Mitochondrial Function." Antimicrobial Agents and Chemotherapy.[6][7][8][9][10] Link

• Louie, A., et al. (2011). "Impact of the Order of Administration of Tedizolid Phosphate and Linezolid on the Selection of Resistance in Staphylococcus aureus." Antimicrobial Agents and Chemotherapy.[6][7][8][9][10] Link

• Housman, S. T., et al. (2012).[9] "Pulmonary Disposition of Tedizolid following Administration of Once-Daily Oral 200-Milligram Tedizolid Phosphate in Healthy Adult Volunteers." Antimicrobial Agents and Chemotherapy.[6][7][8][9][10] Link

• Keel, R. A., et al. (2012).[11] "Pharmacokinetics and Pulmonary Disposition of Tedizolid and Linezolid in a Murine Pneumonia Model under Variable Conditions." Antimicrobial Agents and Chemotherapy.[6][7][8][9][10] Link[6]

• Park, K. H., et al. (2016). "Comparative Efficacies of Tedizolid Phosphate, Linezolid, and Vancomycin in a Murine Model of Subcutaneous Catheter-Related Biofilm Infection Due to Methicillin-Susceptible and -Resistant Staphylococcus aureus." Antimicrobial Agents and Chemotherapy.[6][7][8][9][10] Link

Sources

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• 2. Mitochondrial Alterations (Inhibition of Mitochondrial Protein Expression, Oxidative Metabolism, and Ultrastructure) Induced by Linezolid and Tedizolid at Clinically Relevant Concentrations in Cultured Human HL-60 Promyelocytes and THP-1 Monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. facm.ucl.ac.be [facm.ucl.ac.be]
• 4. journals.asm.org [journals.asm.org]
• 5. Mitochondrial Alterations (Inhibition of Mitochondrial Protein Expression, Oxidative Metabolism, and Ultrastructure) Induced by Linezolid and Tedizolid at Clinically Relevant Concentrations in Cultured Human HL-60 Promyelocytes and THP-1 Monocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Comparative Efficacies of Linezolid vs. Tedizolid in an Experimental Murine Model of Vancomycin-Resistant Enterococcal (VRE) Bacteremia [frontiersin.org]
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• 11. researchgate.net [researchgate.net]

Technical Guide: Reproducibility of Tedizolid Pyrophosphate Ester Experimental Results

Executive Summary: The Prodrug Paradox

In the development of next-generation oxazolidinones, Tedizolid Pyrophosphate (TR-701) represents a critical evolution over its predecessor, Linezolid. However, for researchers and analytical scientists, TR-701 presents a specific reproducibility challenge often referred to as the "Prodrug Paradox."

While TR-701 provides the necessary aqueous solubility for intravenous dosing, it is biologically inactive in vitro until hydrolyzed. A frequent source of experimental failure in reproducibility studies is the indiscriminate use of the phosphate ester (TR-701) in assays designed for the active moiety (TR-700).

This guide objectively compares Tedizolid Pyrophosphate against Linezolid and provides self-validating protocols to ensure experimental accuracy in solubility profiling, enzymatic conversion, and antimicrobial susceptibility testing (AST).

Comparative Analysis: Tedizolid Phosphate vs. Linezolid[1][2][3][4][5][6][7][8][9]

To understand the experimental requirements, one must first distinguish the physicochemical and mechanistic differences between the novel prodrug and the standard-of-care comparator.

Table 1: Physicochemical and Pharmacologic Comparison

Feature	Tedizolid Phosphate (TR-701)	Linezolid	Experimental Implication
Chemical Nature	Phosphate Ester Prodrug	Active Drug (Non-prodrug)	TR-701 requires activation; Linezolid does not.
Aqueous Solubility	High (>50 mg/mL at pH 7.4)	Moderate (~3 mg/mL)	TR-701 is superior for IV formulation stability studies.
Active Moiety	Tedizolid (TR-700)	Linezolid	CRITICAL: Use TR-700 for MIC testing; TR-701 for PK/Formulation.[1]
Ribosomal Binding	50S Subunit (23S rRNA) + Additional C/D-ring contacts	50S Subunit (23S rRNA)	Tedizolid retains potency against cfr+ (Linezolid-resistant) strains.
In Vitro Potency	4–8x higher than Linezolid	Baseline	Lower MIC values expected for Tedizolid.[2][1][3]
Metabolism	Phosphatase hydrolysis (rapid)	Non-enzymatic oxidation	TR-701 conversion must be simulated in vitro using phosphatases.

The Mechanistic Basis of Reproducibility

Reproducibility failures often stem from a misunderstanding of the activation pathway. In vivo, systemic phosphatases convert TR-701 to TR-700 almost immediately.[4] In vitro, standard microbiological media (e.g., Mueller-Hinton Broth) lack these phosphatases .

Visualization: The Activation Pathway

The following diagram illustrates the obligate conversion required for biological activity.

Figure 1: The activation pathway of Tedizolid Phosphate. Note that without the phosphatase catalyst (yellow), the pathway to ribosomal binding is blocked.

Experimental Protocols for Reproducibility

To ensure data integrity, researchers must select the correct protocol based on the specific experimental goal.

Decision Matrix: Which Substance to Use?

Figure 2: Experimental decision tree. Using TR-701 for MIC testing is the most common cause of false-negative results.

Protocol A: Validating Prodrug Conversion (Enzymatic Assay)

Use this protocol to verify the quality of the TR-701 ester or to study conversion kinetics.

Reagents:

• Tedizolid Phosphate (TR-701) reference standard.

• Alkaline Phosphatase (from bovine intestinal mucosa) OR fresh human plasma.

• HPLC Mobile Phase: 60:40 0.1M Phosphoric Acid : Methanol (pH 7.0).[5]

Step-by-Step Workflow:

• Preparation: Dissolve TR-701 in water to a concentration of 1 mg/mL.

• Incubation: Add 10 units of Alkaline Phosphatase (or 100 µL plasma) to 1 mL of substrate solution. Incubate at 37°C.

• Sampling: Aliquot samples at T=0, 5, 15, and 30 minutes.

• Quenching: Immediately stop reaction with equal volume ice-cold acetonitrile (precipitates proteins).

• Analysis: Centrifuge (14,000 x g, 5 min) and inject supernatant into HPLC.

• Validation Criteria:

  • T=0: Peak should correspond solely to TR-701 (Retention time ~8.8 min).

  • T=30: Peak should shift entirely to TR-700 (Retention time ~12.9 min).

  • Note: If conversion is <95% at 30 mins with excess enzyme, the prodrug ester bond may be chemically degraded or the enzyme inactive.

Protocol B: Comparative MIC Testing (Corrected)

Use this protocol to compare potency against Linezolid.

Critical Causality: Standard MIC protocols use cation-adjusted Mueller-Hinton broth (CAMHB). This broth does not hydrolyze the phosphate ester. Therefore, you must use TR-700 (Active) .

• Stock Prep: Dissolve Tedizolid (TR-700) in DMSO (due to low water solubility). Dissolve Linezolid in water.

• Dilution: Prepare serial 2-fold dilutions in CAMHB.

  • Tedizolid Range: 0.03 µg/mL – 4 µg/mL.

  • Linezolid Range: 0.25 µg/mL – 32 µg/mL.

• Inoculum: Standardize bacterial suspension (MRSA/MSSA) to 5 x 10^5 CFU/mL.

• Incubation: 16-20 hours at 35°C.

• Readout: Visual turbidity.

Data Synthesis: Expected Performance Metrics

When protocols are followed correctly, the following data ranges indicate a reproducible, valid experiment.

Table 2: Comparative MIC Data (Quality Control Ranges)

Organism	Strain	Tedizolid (TR-700) MIC (µg/mL)	Linezolid MIC (µg/mL)	Interpretation
S. aureus	ATCC 29213	0.25 – 1.0	1.0 – 4.0	Tedizolid is 4x more potent.
E. faecalis	ATCC 29212	0.25 – 0.5	1.0 – 4.0	Consistent potency advantage.[6]
S. pneumoniae	ATCC 49619	0.12 – 0.5	0.5 – 2.0	High susceptibility.[6]
S. aureus (Cfr+)	Clinical Isolate	0.5 – 1.0	> 8.0 (Resistant)	Key Differentiator: Tedizolid overcomes Cfr resistance.

Data Source: Synthesized from CLSI guidelines and FDA Clinical Pharmacology reviews.

References

• Prokocimer, P., et al. (2013).[7] Tedizolid phosphate vs linezolid for treatment of acute bacterial skin and skin structure infections: the ESTABLISH-1 randomized trial.[8] JAMA.

• U.S. Food and Drug Administration. (2014). SIVEXTRO (tedizolid phosphate) Prescribing Information.[9] FDA AccessData.

• Rybak, J. M., & Marx, K. (2014). Tedizolid phosphate: a next-generation oxazolidinone.[10][1] Clinical Infectious Diseases.[5][11]

• Flanagan, S., et al. (2014). In vitro, in vivo, and clinical studies of tedizolid to assess the potential for peripheral or central nervous system toxicity. Antimicrobial Agents and Chemotherapy.[2][1][3][6][9][12]

• Kisgen, J. J., & Mansour, H. (2014). Tedizolid: a novel oxazolidinone for the treatment of acute bacterial skin and skin structure infections.[1] Drugs of Today.

Sources

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• 2. In Vitro Susceptibility Testing of Tedizolid against Nontuberculous Mycobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. Tedizolid Phosphate | C17H16FN6O6P | CID 11476460 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Analysis of Tedizolid Pyrophosphate Ester's Performance Against Clinical Isolates

This guide provides an in-depth, objective comparison of tedizolid pyrophosphate ester's performance against key clinical isolates, contextualized with other therapeutic alternatives. The information herein is intended for researchers, scientists, and drug development professionals engaged in the field of antimicrobial research and development.

Introduction to Tedizolid: A Second-Generation Oxazolidinone

Tedizolid is a second-generation oxazolidinone antibiotic that demonstrates potent activity against a wide range of Gram-positive bacteria, including strains resistant to other antibiotics.[1] It is administered as a prodrug, tedizolid phosphate, which is rapidly converted to its active form, tedizolid, by phosphatases in the body.[2] The mechanism of action, like other oxazolidinones, involves the inhibition of bacterial protein synthesis by binding to the 50S ribosomal subunit.[3][4] This interaction prevents the formation of the initiation complex necessary for bacterial protein synthesis.[5] A key structural difference in tedizolid compared to its predecessor, linezolid, is a modified side chain that allows for enhanced activity and overcomes some mechanisms of linezolid resistance.[6]

In Vitro Performance: A Potent Force Against Gram-Positive Pathogens

Extensive in vitro studies have consistently demonstrated the superior potency of tedizolid compared to linezolid against a broad spectrum of Gram-positive clinical isolates.

Superior Potency Against Staphylococci, Enterococci, and Streptococci

Tedizolid is reported to be four to eight times more potent than linezolid against various species of staphylococci, enterococci, and streptococci.[7] This enhanced potency extends to drug-resistant phenotypes such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).[6][7] Surveillance studies have shown that tedizolid maintains high activity against large collections of clinical isolates, with no significant resistance trends observed over several years.[8]

Activity Against Linezolid-Resistant Strains

A significant advantage of tedizolid is its activity against some linezolid-resistant strains.[3] This includes isolates harboring the cfr (chloramphenicol-florfenicol resistance) gene, which confers resistance through methylation of the ribosomal binding site.[6] However, resistance to tedizolid can still occur through other mechanisms, such as mutations in the 23S rRNA gene.[5][9] Studies on linezolid-resistant clinical isolates have shown that while tedizolid MICs are generally lower than linezolid MICs, high-level resistance to both agents can occur.[5][9][10]

The following table summarizes the comparative in vitro activity of tedizolid and linezolid against key Gram-positive pathogens, with data synthesized from multiple surveillance and clinical studies.

Organism	Tedizolid MIC50 (μg/mL)	Tedizolid MIC90 (μg/mL)	Linezolid MIC50 (μg/mL)	Linezolid MIC90 (μg/mL)
Staphylococcus aureus (MSSA)	0.12 - 0.25	0.25 - 0.5	1	2
Staphylococcus aureus (MRSA)	0.12 - 0.25	0.25 - 0.5	1 - 2	2 - 4
Enterococcus faecalis	0.25	0.25 - 0.5	1	2
Enterococcus faecium (VRE)	0.12	0.25 - 0.5	1	2
Streptococcus pyogenes	0.12	0.25 - 0.5	1	2
Streptococcus agalactiae	0.12	0.25 - 0.5	1	2
Streptococcus anginosus group	0.12	0.25 - 0.5	1	2

Data compiled from multiple sources.[8][11][12][13][14]

In Vivo Efficacy: Corroborating In Vitro Potency in Clinical Settings

The potent in vitro activity of tedizolid translates to effective in vivo performance in both animal models and human clinical trials.

Animal Models of Infection

In murine models of infection, tedizolid has demonstrated efficacy comparable or superior to linezolid and other antibiotics. For instance, in a mouse thigh infection model, human-simulated exposures of tedizolid and linezolid showed similar efficacy against S. aureus, with both agents being bacteriostatic at 24 hours and bactericidal after 72 hours of treatment.[15] In a murine model of subcutaneous catheter-related biofilm infection, tedizolid showed significantly better efficacy than both linezolid and vancomycin in reducing MRSA and methicillin-susceptible S. aureus (MSSA) densities.[4] Furthermore, in a mouse peritonitis model, tedizolid's efficacy was comparable to that of linezolid and daptomycin against various enterococcal and staphylococcal strains, including those with the cfr resistance gene.[16][17]

Clinical Trials in Humans

Phase III clinical trials for acute bacterial skin and skin structure infections (ABSSSI) have established the non-inferiority of a 6-day course of 200 mg once-daily tedizolid compared to a 10-day course of 600 mg twice-daily linezolid.[1][3][18] A meta-analysis of four randomized controlled trials confirmed that tedizolid had a non-inferior early clinical response rate to linezolid in patients with ABSSSI.[14] For patients with MRSA infections, the microbiological response rate for tedizolid was comparable to that of linezolid.[14][19] Clinical studies have also shown that tedizolid has a favorable safety profile, with a lower incidence of gastrointestinal adverse events and myelosuppression compared to linezolid.[14][20]

Experimental Protocols: Determining Antimicrobial Susceptibility

The determination of Minimum Inhibitory Concentrations (MICs) is a cornerstone of assessing the in vitro activity of an antimicrobial agent. The Clinical and Laboratory Standards Institute (CLSI) provides standardized guidelines for these procedures to ensure reproducibility and comparability of data.[21][22]

Broth Microdilution Method for MIC Determination (CLSI Standard)

This method involves preparing serial twofold dilutions of the antimicrobial agent in a liquid growth medium in a microtiter plate. Each well is then inoculated with a standardized suspension of the test organism. The plates are incubated under specific conditions, and the MIC is determined as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.

Step-by-Step Protocol:

• Prepare Antimicrobial Stock Solution: Dissolve the antimicrobial agent in a suitable solvent to a known high concentration.

• Prepare Serial Dilutions: Perform serial twofold dilutions of the stock solution in cation-adjusted Mueller-Hinton broth (CAMHB) in a 96-well microtiter plate.

• Prepare Inoculum: Suspend several colonies of the test organism in a sterile broth to achieve a turbidity equivalent to a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10^8 CFU/mL.

• Inoculate Microtiter Plate: Dilute the standardized inoculum and add it to each well of the microtiter plate to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Incubation: Incubate the plates at 35°C ± 2°C in ambient air for 16-20 hours for staphylococci and enterococci, and 20-24 hours for streptococci.

• Read Results: The MIC is the lowest concentration of the antimicrobial agent at which there is no visible growth.

Diagram of Broth Microdilution Workflow:

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

Conclusion

Tedizolid pyrophosphate ester, through its active moiety tedizolid, has established itself as a potent antimicrobial agent against a wide array of Gram-positive clinical isolates, including challenging resistant phenotypes. Its enhanced in vitro potency compared to linezolid, coupled with a favorable pharmacokinetic and safety profile, has been substantiated by robust in vivo data from both preclinical and clinical studies. The demonstrated efficacy in treating ABSSSI, including those caused by MRSA, underscores its clinical value. The standardized methodologies for susceptibility testing, as outlined by CLSI, are crucial for the continued surveillance of its activity and for guiding appropriate clinical use. As with all antimicrobials, ongoing monitoring for the emergence of resistance is essential to preserve the long-term utility of this important therapeutic option.

References

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• Barber, K. E., et al. (2016). In vitro activity of tedizolid against linezolid-resistant staphylococci and enterococci. Journal of Antimicrobial Chemotherapy, 71(1), 154–157. [Link]

• Bassetti, M., et al. (2015). New and old oxazolidinones: tedizolid vs. linezolid. Expert Review of Anti-infective Therapy, 13(7), 803–813. [Link]

• Lodise, T. P., et al. (2016). Differences in early clinical response between tedizolid and linezolid in patients with acute bacterial skin and skin structure infections. Antimicrobial Agents and Chemotherapy, 60(1), 314–320. [Link]

• Lv, X., et al. (2019). Efficacy and Safety of Tedizolid Phosphate versus Linezolid in a Randomized Phase 3 Trial in Patients with Acute Bacterial Skin and Skin Structure Infection. Antimicrobial Agents and Chemotherapy, 63(10), e02252-18. [Link]

• Pfaller, M. A., et al. (2022). Five-year analysis of the in vitro activity of tedizolid against a worldwide collection of indicated species causing clinical infections: STAR Programme (2015–19). Journal of Antimicrobial Chemotherapy, 77(9), 2443–2452. [Link]

• Le, V. T. M., et al. (2015). Comparative Efficacies of Tedizolid Phosphate, Linezolid, and Vancomycin in a Murine Model of Subcutaneous Catheter-Related Biofilm Infection Due to Methicillin-Susceptible and -Resistant Staphylococcus aureus. Antimicrobial Agents and Chemotherapy, 59(7), 3835–3841. [Link]

• Carvalhaes, C. G., et al. (2019). Tedizolid in vitro activity against Gram-positive clinical isolates causing bone and joint infections in hospitals in the USA and Europe (2014–17). Journal of Antimicrobial Chemotherapy, 74(7), 1928–1933. [Link]

• Louie, A., et al. (2011). Comparative Efficacies of Human Simulated Exposures of Tedizolid and Linezolid against Staphylococcus aureus in the Murine Thigh Infection Model. Antimicrobial Agents and Chemotherapy, 55(11), 5101–5106. [Link]

• Lee, Y. T., et al. (2019). Tedizolid Versus Linezolid for the Treatment of Acute Bacterial Skin and Skin Structure Infection: A Systematic Review and Meta-Analysis. Antibiotics, 8(3), 128. [Link]

• Hsueh, P. R., et al. (2015). In Vitro Activities of Tedizolid and Linezolid against Gram-Positive Cocci Associated with Acute Bacterial Skin and Skin Structure Infections and Pneumonia. Antimicrobial Agents and Chemotherapy, 59(12), 7238–7243. [Link]

• Prokocimer, P., et al. (2012). In Vitro Activity and Microbiological Efficacy of Tedizolid (TR-700) against Gram-Positive Clinical Isolates from a Phase 2 Study of Oral Tedizolid Phosphate (TR-701) in Patients with Complicated Skin and Skin Structure Infections. Antimicrobial Agents and Chemotherapy, 56(9), 4889–4893. [Link]

• Mikamo, H., et al. (2018). Efficacy, safety and pharmacokinetics of tedizolid versus linezolid in patients with skin and soft tissue infections in Japan - Results of a randomised, multicentre phase 3 study. Journal of Infection and Chemotherapy, 24(6), 434–442. [Link]

• Isla, A., et al. (2021). Pharmacokinetic/Pharmacodynamic Analysis of Tedizolid Phosphate Compared to Linezolid for the Treatment of Infections Caused by Gram-Positive Bacteria. Antibiotics, 10(11), 1361. [Link]

• Lee, Y. T., et al. (2019). Tedizolid Versus Linezolid for the Treatment of Acute Bacterial Skin and Skin Structure Infection: A Systematic Review and Meta-Analysis. Antibiotics, 8(3), 128. [Link]

• Kanamori, H., et al. (2024). Resistance mechanisms and tedizolid susceptibility in clinical isolates of linezolid-resistant bacteria in Japan. JAC-Antimicrobial Resistance, 6(2), dlaf097. [Link]

• Flanagan, S., et al. (2014). Pharmacokinetics of Tedizolid Following Oral Administration: Single and Multiple Dose, Effect of Food, and Comparison of Two Solid Forms of the Prodrug. Pharmacotherapy, 34(3), 240–250. [Link]

• Mensa, J., et al. (2018). The Role of Tedizolid in Skin and Soft Tissue Infections. Current Opinion in Infectious Diseases, 31(2), 154–161. [Link]

• Mendes, R. E., et al. (2020). Assessment of Tedizolid In Vitro Activity and Resistance Mechanisms against a Collection of Enterococcus spp. Causing Invasive Infections, Including Isolates Requiring an Optimized Dosing Strategy for Daptomycin from U.S. and European Medical Centers, 2016 to 2018. Antimicrobial Agents and Chemotherapy, 64(4), e02220-19. [Link]

• Kanamori, H., et al. (2024). Resistance mechanisms and tedizolid susceptibility in clinical isolates of linezolid-resistant bacteria in Japan. JAC-Antimicrobial Resistance, 6(2), dlaf097. [Link]

• Flanagan, S., et al. (2014). Pharmacokinetics of tedizolid following oral administration: single and multiple dose, effect of food, and comparison of two solid forms of the prodrug. Pharmacotherapy, 34(3), 240–250. [Link]

• Durkin, M. J., et al. (2017). Tedizolid phosphate for the treatment of acute bacterial skin and skin-structure infections. Expert Review of Clinical Pharmacology, 10(10), 1043–1053. [Link]

• Brown, S. D., & Traczewski, M. M. (2017). Determination of Tedizolid susceptibility interpretive criteria for gram-positive pathogens according to clinical and laboratory standards institute guidelines. Diagnostic Microbiology and Infectious Disease, 88(4), 365–372. [Link]

• Kanamori, H., et al. (2024). Resistance mechanisms and tedizolid susceptibility in clinical isolates of linezolid-resistant bacteria in Japan. JAC-Antimicrobial Resistance, 6(2), dlaf097. [Link]

• CLSI. (2017). M100: Performance Standards for Antimicrobial Susceptibility Testing, 27th Edition. Clinical and Laboratory Standards Institute. [Link]

• Flanagan, S., et al. (2014). Tedizolid Population Pharmacokinetics, Exposure Response, and Target Attainment. Antimicrobial Agents and Chemotherapy, 58(11), 6462–6470. [Link]

• Pogue, J. M., et al. (2016). Tedizolid for Treatment of Enterococcal Bacteremia. Open Forum Infectious Diseases, 3(3), ofw152. [Link]

• CLSI. (2020). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. Clinical and Laboratory Standards Institute. [Link]

• Sahm, D. F., et al. (2022). Pharmacokinetics and Pharmacodynamics of Tedizolid. Clinical Pharmacokinetics, 61(2), 163–176. [Link]

• Gu, B., et al. (2019). Efficacy of Tedizolid against Enterococci and Staphylococci, Including cfr+ Strains, in a Mouse Peritonitis Model. Antimicrobial Agents and Chemotherapy, 63(6), e00045-19. [Link]

• U.S. Food and Drug Administration. (2023). Antibacterial Susceptibility Test Interpretive Criteria. [Link]

• Gu, B., et al. (2019). Efficacy of Tedizolid against Enterococci and Staphylococci, Including cfr+ Strains, in a Mouse Peritonitis Model. Antimicrobial Agents and Chemotherapy, 63(6), e00045-19. [Link]

• Wisconsin State Laboratory of Hygiene. (2025). 2025 Updates to CLSI M100. [Link]

• Bradley, J. S., et al. (2025). A Phase 3 Study of the Safety and Efficacy of Tedizolid Phosphate in Patients <12 Years of Age With Acute Bacterial Skin and Skin Structure Infections. The Pediatric Infectious Disease Journal, 44(5), 425–432. [Link]

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Benchmarking tedizolid pyrophosphate ester against current standard-of-care antibiotics

Executive Summary

This technical guide benchmarks tedizolid pyrophosphate (TR-701), a second-generation oxazolidinone prodrug, against the current standard-of-care, linezolid . Designed for researchers and drug development professionals, this analysis focuses on the structural enhancements that allow tedizolid to overcome cfr-mediated resistance, its superior potency-to-exposure ratio, and the mechanistic paradox regarding mitochondrial toxicity.

Mechanistic Benchmarking: Structural Causality

The superior potency of tedizolid is not accidental; it is a direct result of structural optimization at the C-5 position and the D-ring system.

The Prodrug Activation System

Tedizolid pyrophosphate is an inactive prodrug designed for high solubility. Upon systemic entry, it is rapidly hydrolyzed by endogenous non-specific phosphatases (e.g., alkaline phosphatase) into the active moiety, tedizolid (TR-700). This conversion is near-instantaneous in vivo, ensuring high bioavailability (approx. 91%).

Structure-Activity Relationship (SAR)

Unlike linezolid, tedizolid possesses two critical structural modifications that define its superior profile:

• C-5 Hydroxymethyl Group: Replaces the acetamide group found in linezolid. This smaller, more compact group minimizes steric hindrance, allowing tedizolid to maintain ribosomal binding even when the 23S rRNA is methylated by the cfr gene (a primary mechanism of linezolid resistance).

• Para-Oriented D-Ring System: Provides additional binding interactions within the peptidyl transferase center (PTC) of the 50S ribosomal subunit, increasing binding affinity by 4-8 fold compared to linezolid.

Visualization: Mechanism of Action & Resistance Evasion

Figure 1: Pathway showing prodrug conversion and the structural ability of tedizolid to bypass cfr-mediated methylation that blocks linezolid.

Comparative Microbiological Performance

Tedizolid demonstrates superior in vitro potency against Gram-positive pathogens, particularly resistant phenotypes.[1][2][3][4][5][6][7]

Table 1: Comparative MIC Summary (µg/mL)

Pathogen Phenotype	Tedizolid MIC₉₀	Linezolid MIC₉₀	Potency Factor
MRSA (Methicillin-Resistant S. aureus)	0.5	2.0 - 4.0	4x - 8x
VRE (Vancomycin-Resistant Enterococcus)	0.5	2.0	4x
LRSA (Linezolid-Resistant S. aureus, cfr+)	0.5 - 1.0	> 8.0 (Resistant)	>16x
Streptococcus pyogenes	0.25	2.0	8x

Data synthesized from global surveillance studies [1, 2].

Pharmacodynamics & Mitochondrial Safety

A critical paradox exists in oxazolidinone development: Intrinsic Toxicity vs. Therapeutic Safety.

• The Problem: Bacterial ribosomes and mitochondrial ribosomes are evolutionarily related. Oxazolidinones inhibit both.

• The Data: In isolated mitochondria, tedizolid is actually a more potent inhibitor of mitochondrial protein synthesis (MPS) than linezolid (IC50: 0.3 µM vs. 6.4 µM) [3].[8][9]

• The Solution (PK/PD): Tedizolid's higher bacterial potency allows for a lower total daily dose (200 mg vs. 1200 mg for linezolid). This results in lower trough concentrations, providing a "drug-free" window for mitochondrial recovery ("spare capacity") within the 24-hour dosing interval. Linezolid, dosed twice daily, maintains continuous pressure on mitochondria, leading to cumulative toxicity (myelosuppression).

Experimental Protocols

Protocol A: Comparative MIC Assay (Broth Microdilution)

Objective: Determine the Minimum Inhibitory Concentration (MIC) of tedizolid vs. linezolid according to CLSI standards.

Reagents:

• Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Tedizolid powder (active moiety, not pyrophosphate prodrug for in vitro testing).

• Linezolid powder.

• ATCC Control Strains (S. aureus ATCC 29213).[3][10]

Workflow:

• Stock Preparation: Dissolve tedizolid in DMSO (due to low aqueous solubility of the active form). Dilute linezolid in water/buffer.

• Plate Setup: Prepare 2-fold serial dilutions in CAMHB in 96-well plates. Range: 0.008 – 16 µg/mL.

• Inoculum: Prepare a 0.5 McFarland suspension of the test organism. Dilute to achieve final well concentration of

  CFU/mL.

• Incubation: Incubate at 35 ± 2°C for 16–20 hours in ambient air.

• Readout (CRITICAL):

  • Unlike bactericidal drugs, oxazolidinones often show "trailing" growth.

  • CLSI Rule: Read the MIC as the lowest concentration with ≥80% inhibition of growth compared to the growth control. Do not look for complete clearance (100%).

Protocol B: Mitochondrial Protein Synthesis (MPS) Inhibition Assay

Objective: Quantify the intrinsic mitochondrial toxicity of tedizolid relative to linezolid.[8]

Workflow:

• Isolation: Isolate mitochondria from rat hearts or use permeabilized HL-60 cells.

• Incubation Buffer: Use a translation buffer containing an ATP-generating system (succinate/ADP) and cycloheximide (to block cytoplasmic protein synthesis).

• Labeling: Add [³⁵S]-methionine and varying concentrations of tedizolid (0.01 – 10 µM) or linezolid (0.1 – 100 µM).

• Pulse: Incubate for 60 minutes at 37°C.

• Precipitation: Stop reaction with cold Trichloroacetic Acid (TCA). Filter precipitates onto glass fiber filters.

• Quantification: Measure radioactivity via liquid scintillation counting.

• Calculation: Plot % inhibition vs. Log[Concentration] to determine IC50.

Visualization: Experimental Workflow (MIC)

Figure 2: Critical workflow for MIC determination, emphasizing the specific 80% inhibition endpoint required for oxazolidinones.

References

• FDA Center for Drug Evaluation and Research. (2014). SIVEXTRO (tedizolid phosphate) Clinical Pharmacology and Biopharmaceutics Review. Retrieved from [Link]

• Kisgen, J. J., & Mansour, H. (2014). Tedizolid: A novel oxazolidinone for the treatment of acute bacterial skin and skin structure infections.[3][11][12] Clinical Therapeutics. Retrieved from [Link]

• Flanagan, S., et al. (2015).[9] Nonclinical and Pharmacokinetic Assessments To Evaluate the Potential of Tedizolid and Linezolid To Affect Mitochondrial Function. Antimicrobial Agents and Chemotherapy.[2][3][4][5][10][12][13][14][15][16] Retrieved from [Link]

• Clinical and Laboratory Standards Institute (CLSI). (2018). Performance Standards for Antimicrobial Susceptibility Testing. Retrieved from [Link]

• Rybak, J. M., & Marx, K. (2014). Tedizolid phosphate: a next-generation oxazolidinone.[2][13] International Journal of Nanomedicine. Retrieved from [Link]

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Safety & Regulatory Compliance

Proper Disposal Procedures: Tedizolid Pyrophosphate Ester

[1][2][3][4]

Executive Summary: The "Zero-Discharge" Mandate[6]

Tedizolid Pyrophosphate Ester (Tedizolid Phosphate) is a potent oxazolidinone prodrug. While it is not currently classified as a P-listed or U-listed hazardous waste under the US Resource Conservation and Recovery Act (RCRA) [1], its disposal is strictly governed by its aquatic toxicity and reproductive toxicity profile.

The Core Directive: Under no circumstances should Tedizolid Phosphate or its residues be discharged into municipal sewer systems. The compound is classified as Aquatic Acute 1 and Aquatic Chronic 1 [2].[1][2] Standard wastewater treatment plants are not designed to degrade the oxazolidinone ring, leading to environmental persistence and the potential propagation of antibiotic resistance.

Disposal Method: High-Temperature Incineration (HTI).

Hazard Profile & Waste Categorization

Before initiating disposal, the waste must be accurately characterized to ensure it enters the correct destruction stream.[3]

Parameter	Classification	Operational Implication
RCRA Status	Non-Listed (Not P or U)	Does not require specific RCRA codes (e.g., P001), but must be managed as Non-Regulated Hazardous Chemical Waste .[3][4]
GHS Health Hazards	Repr. 2 (H361), STOT RE 2 (H373)	Workers must wear full PPE (nitrile gloves, lab coat, N95/P100 respirator) during waste handling.[3][4]
GHS Environmental	Aquatic Acute 1 (H400)	Zero drain disposal. All liquid waste must be collected for off-site incineration.[4]
Physical State	Solid / Powder	High dust potential.[4] Waste containers must be anti-static and tightly sealed.

Waste Stream Decision Matrix

The following logic flow ensures that Tedizolid Phosphate is segregated correctly to prevent environmental contamination.

Figure 1: Decision matrix for segregating Tedizolid Phosphate waste streams based on physical state and contamination level.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Substance & Expired API)

Objective: Complete destruction of the active pharmaceutical ingredient (API) without generating dust.

• Containment: Do not empty the original container. Place the entire vial/bottle into a clear, sealable secondary plastic bag (polyethylene).

• Labeling: Apply a "Non-Regulated Chemical Waste" label.

  • Mandatory Text: "Contains Tedizolid Phosphate - Antibiotic / Repro Toxin.[5] Incinerate Only."

• Storage: Store in the satellite accumulation area (SAA) in a closed container labeled "Solid Toxic Waste."

• Final Disposal: Transfer to a licensed waste vendor for High-Temperature Incineration (typically >1000°C) to ensure ring cleavage [3].

Protocol B: Liquid Waste (HPLC Effluent & Mother Liquor)

Objective: Prevent aquatic release.

• Segregation: Do not mix with oxidizing acids (e.g., Nitric acid) to prevent unexpected exothermic reactions, though Tedizolid is generally stable.[3]

• Collection: Collect in a dedicated High-Density Polyethylene (HDPE) carboy.

  • Note: If the liquid contains organic solvents (Acetonitrile, DMSO), segregate as "Flammable/Toxic Organic Waste."[3]

  • Note: If aqueous, segregate as "Toxic Aqueous Waste."[3]

• pH Check: Ensure pH is between 5–9 to prevent container degradation, though the compound itself is pH sensitive (solubility increases at high pH).

• Final Disposal: Vendor pickup for fuel blending or incineration.

Protocol C: Empty Containers & Debris

Objective: Safe handling of trace residues.

• Definition: Containers are considered "empty" if less than 3% of the total capacity remains (RCRA "RCRA Empty" standard, though applied here as best practice) [4].

• Triple Rinse:

  • Rinse the vial 3 times with a solvent capable of dissolving the residue (DMSO or Methanol/Water 50:50).

  • Crucial: Pour the rinsate into the Liquid Waste carboy (Protocol B). Do not pour rinsate down the drain.

• Disposal: Defaced, triple-rinsed containers can often be discarded as trash or glass recycling depending on local facility rules.[3] If rinsing is not feasible, dispose of the vial as Solid Waste (Protocol A) .[3]

Spill Response & Cleanup (Immediate Action)

In the event of a powder spill, immediate containment is required to prevent inhalation and spread.

Required PPE: Double nitrile gloves, safety goggles, Tyvek sleeves/lab coat, and N95 (or P100) respirator.[3]

Figure 2: Emergency spill response workflow prioritizing dust containment.

Cleanup Procedure:

• Dampen: Do not dry sweep. Gently cover the spill with paper towels dampened with water or a mild detergent solution to suppress dust.

• Scoop: Use a plastic scoop or dustpan to lift the wet material.

• Decontaminate Surface: Wipe the area with 10% bleach solution followed by water. While bleach does not instantly degrade the molecule, it aids in cleaning and sanitization.[3]

• Disposal: Place all wipes, towels, and gloves used into the Solid Waste stream.[3]

References

• US Environmental Protection Agency (EPA). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes.[3] RCRA Orientation Manual. Available at: [Link]

• Bitesize Bio. Antibiotic Disposal in the Lab: Simple Tips to Get it Right. Available at: [Link]

• US Environmental Protection Agency (EPA). RCRA Empty Containers Guide. 40 CFR 261.7. Available at: [Link]

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A Senior Application Scientist's Guide to Handling Tedizolid Pyrophosphate Ester: Essential Safety and Operational Protocols

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals handling Tedizolid Pyrophosphate Ester. As a potent pharmaceutical compound, understanding and implementing rigorous safety protocols is paramount to ensuring personnel safety and maintaining experimental integrity. This document moves beyond a simple checklist, offering a deep dive into the causality behind each procedural step, grounded in established safety standards and field-proven best practices.

Foundational Safety: Understanding the Hazard Profile

Tedizolid Pyrophosphate Ester is the prodrug of Tedizolid, an oxazolidinone-class antibiotic. While therapeutically valuable, in its raw, concentrated form within a laboratory setting, it presents several potential hazards that necessitate meticulous handling. A thorough risk assessment is the critical first step before any handling activities commence.

The primary hazards associated with Tedizolid Pyrophosphate Ester are summarized in its Safety Data Sheet (SDS). These include irritation to the skin, eyes, and respiratory system, and it is harmful if swallowed.[1] Furthermore, some classifications indicate it is suspected of damaging fertility or the unborn child and may cause organ damage through prolonged or repeated exposure.[2][3]

Hazard Classification	Description	GHS Pictogram	Precautionary Statement
Acute Toxicity, Oral	Harmful if swallowed.[1]	GHS07 (Exclamation Mark)	P270: Do not eat, drink or smoke when using this product.[1] P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.[1]
Skin Irritation	Causes skin irritation.[1]	GHS07 (Exclamation Mark)	P280: Wear protective gloves/protective clothing.[1] P302+P352: IF ON SKIN: Wash with plenty of soap and water.
Eye Irritation	Causes serious eye irritation.[1]	GHS07 (Exclamation Mark)	P280: Wear eye protection/face protection.[1] P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]
Respiratory Irritation	May cause respiratory irritation.[1]	GHS07 (Exclamation Mark)	P261: Avoid breathing dust. P271: Use only outdoors or in a well-ventilated area.[1]
Reproductive Toxicity	Suspected of damaging fertility or the unborn child.[2][3]	GHS08 (Health Hazard)	P203: Obtain, read and follow all safety instructions before use.[2] P318: IF exposed or concerned, get medical advice.[2]
Aquatic Hazard	Very toxic to aquatic life with long lasting effects.[2][3]	GHS09 (Environment)	P273: Avoid release to the environment.[2]

Core Directive: Personal Protective Equipment (PPE)

The selection and proper use of PPE form the primary barrier between the researcher and the potent compound.[4] For Tedizolid Pyrophosphate Ester, a multi-layered approach to PPE is mandatory.

Hand Protection: The First Line of Defense

• Requirement : Double-gloving with powder-free nitrile or neoprene gloves is required.[5][6]

• Causality : The outer glove provides the initial barrier and can be removed immediately if contamination is suspected, preserving the integrity of the inner glove and preventing skin contact. Powder-free gloves are essential as powder particles can aerosolize, carrying the potent compound with them and creating an inhalation hazard.[6] Gloves should be changed every 30 minutes or immediately if they are damaged.[6]

Body Protection: Preventing Dermal Absorption

• Requirement : A disposable, long-sleeved, solid-front gown with a back closure and tight-fitting knit cuffs is mandatory.[6] For large-scale operations or situations with a high risk of splashing, coveralls ( "bunny suits" ) should be considered.[6]

• Causality : The back closure design significantly reduces the risk of frontal contamination. Tight-fitting cuffs prevent the compound from entering through the sleeve-glove interface. Non-disposable lab coats are not recommended as they can become a source of cross-contamination. Gowns worn in hazardous areas must not be worn in other areas.[6]

Eye and Face Protection: Shielding Sensitive Mucous Membranes

• Requirement : Safety goggles that comply with OSHA's regulations in 29 CFR 1910.133 or European Standard EN166 are required whenever handling the compound.[7] In situations where splashing is a significant risk, a full-face shield should be worn in addition to goggles.

• Causality : Tedizolid Pyrophosphate Ester can cause serious eye irritation.[1] Goggles provide a seal around the eyes, offering superior protection from dust particles and splashes compared to standard safety glasses.

Respiratory Protection: Mitigating Inhalation Risk

• Requirement : All handling of the solid form of Tedizolid Pyrophosphate Ester must be conducted in a certified chemical fume hood, a Class II Biosafety Cabinet, or an isolator (glove box).[8] If unpacking hazardous drugs that are not in plastic containers, a respirator is necessary to protect against potential spills or breaks during shipping.[6]

• Causality : The primary risk associated with the solid form is the generation of airborne dust during handling, which can be easily inhaled.[2][7] Engineering controls like fume hoods are the most effective way to mitigate this risk. A surgical mask does not offer adequate respiratory protection from chemical exposure.[6]

Operational Plan: A Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling Tedizolid Pyrophosphate Ester, from receipt to disposal.

Step 1: Preparation and Gowning

• Area Designation : Designate a specific area for handling Tedizolid Pyrophosphate Ester.

• Engineering Controls : Ensure your primary engineering control (fume hood, biosafety cabinet) is certified and functioning correctly.

• PPE Donning : Don all required PPE in the correct order: hair cover, shoe covers, inner gloves, gown, outer gloves, and eye protection.

Step 2: Weighing the Compound

• Containment : Perform all weighing activities within a chemical fume hood or other ventilated containment device.[8]

• Technique : Use a disposable weigh boat. Handle the container and spatula with care to minimize dust generation.

• Cleaning : After weighing, carefully clean the balance and surrounding surfaces with a suitable solvent (e.g., 70% ethanol) to decontaminate. Dispose of all contaminated wipes as hazardous waste.

Step 3: Solubilization

• Solvent Addition : Add the solvent to the vessel containing the weighed compound slowly to avoid splashing.

• Mixing : Cap the vessel securely before mixing or vortexing.

• Storage : Once dissolved, the solution should be stored in a clearly labeled, tightly sealed container.[7] The Safety Data Sheet recommends refrigeration to maintain product quality.[7]

Caption: Safe Handling Workflow for Tedizolid Pyrophosphate Ester

Spill and Disposal Management

In Case of a Spill:

• Evacuate : Immediately evacuate non-essential personnel from the area.

• Ventilate : Ensure the area is well-ventilated.

• Contain : Prevent further spillage or leakage if it is safe to do so.[2] Do not let the chemical enter drains.[2]

• Clean-up : Wearing full PPE, collect the spilled material using appropriate absorbent pads for liquids or by carefully sweeping up solids. Place all contaminated materials into a sealed, labeled container for hazardous waste disposal.

Disposal Plan:

• All waste materials, including empty containers, contaminated PPE, and cleaning materials, must be disposed of as hazardous waste.[1]

• Follow all local, state, and federal regulations for hazardous waste disposal. Do not discharge into the environment.[2] The organophosphate ester class of compounds can pose a significant environmental contamination risk.[9]

By adhering to these rigorous safety protocols, researchers can confidently and safely handle Tedizolid Pyrophosphate Ester, ensuring both personal well-being and the integrity of their scientific work.

References

• Alberta College of Pharmacy. (2019). Personal protective equipment in your pharmacy. Retrieved from [Link]

• GERPAC. (2013). Personal protective equipment for preparing toxic drugs. Retrieved from [Link]

• Cleanroom Technology. (2024). DuPont e-guide explains how to protect workers from the risk of highly potent pharmaceutical ingredients. Retrieved from [Link]

• Pharmaceutical Integrity. (n.d.). Managing Risks with Potent Pharmaceutical Products. Retrieved from [Link]

• Provista. (2022). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Organophosphate esters in inert landfill soil: A case study. Retrieved from [Link]

Sources

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• 2. targetmol.com [targetmol.com]
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• 4. gerpac.eu [gerpac.eu]
• 5. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 6. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 7. fishersci.com [fishersci.com]
• 8. pharm-int.com [pharm-int.com]
• 9. Organophosphate esters in inert landfill soil: A case study - PubMed [pubmed.ncbi.nlm.nih.gov]